Technical Documentation Center

5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate
  • CAS: 219689-91-5

Core Science & Biosynthesis

Foundational

Technical Monograph: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

This technical guide provides an in-depth analysis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate , a specialized activated ester designed for the high-fidelity transfer of the 2,6-difluorobenzoyl moiety. Role: High-Sele...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth analysis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate , a specialized activated ester designed for the high-fidelity transfer of the 2,6-difluorobenzoyl moiety.

Role: High-Selectivity Acylating Agent & Pharmacophore Precursor Classification: Activated Nitrophenyl Ester / Fluorinated Benzoate

Executive Summary & Chemical Architecture

In the landscape of medicinal chemistry and agrochemical synthesis, 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate represents a sophisticated "acyl transfer" reagent. Unlike standard acid chlorides which are often too reactive or prone to hydrolysis, this ester balances reactivity with selectivity.

It functions by transferring the 2,6-difluorobenzoyl group—a privileged scaffold in benzoylurea insecticides (e.g., Teflubenzuron) and FtsZ-targeting antibiotics—to nucleophiles. The 5-fluoro-2-nitrophenol moiety acts as a "tuned" leaving group, offering distinct electronic properties compared to standard


-nitrophenol.
Structural Analysis

The molecule is a bipartite system comprising an Acyl Donor and a Leaving Group :

ComponentStructureFunctionElectronic Effect
Acyl Donor 2,6-Difluorobenzoyl The pharmacophore being transferred.Ortho-Difluoro Effect: The two fluorine atoms at C2/C6 create steric bulk and electron withdrawal, protecting the carbonyl from non-specific nucleophilic attack while influencing the conformation of the final product (e.g., twisting the amide bond out of planarity).
Leaving Group 5-Fluoro-2-nitrophenoxy The activation unit.Activated Leaving Group: The nitro group (ortho) and fluorine (meta to nitro) strongly withdraw electron density from the phenolic oxygen, making the ester bond labile to amines but relatively stable to moisture compared to acid chlorides.

Synthesis Protocol

Objective: Preparation of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate via Acyl Substitution.

Reaction Logic: The synthesis utilizes a base-mediated esterification between 2,6-difluorobenzoyl chloride and 5-fluoro-2-nitrophenol. The use of a weak organic base (Triethylamine or DIPEA) scavenges the HCl byproduct, driving the equilibrium forward.

Materials
  • Reagent A: 2,6-Difluorobenzoyl chloride (1.05 eq)

  • Reagent B: 5-Fluoro-2-nitrophenol (1.0 eq)

  • Base: Triethylamine (Et

    
    N) (1.2 eq)
    
  • Solvent: Dichloromethane (DCM) (Anhydrous)

  • Catalyst: 4-Dimethylaminopyridine (DMAP) (0.05 eq - Optional, accelerates reaction)

Step-by-Step Methodology
  • Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve 5-Fluoro-2-nitrophenol (10 mmol) in anhydrous DCM (50 mL).

  • Base Addition: Cool the solution to 0°C using an ice bath. Add Triethylamine (12 mmol) dropwise. The solution may darken slightly due to phenolate formation.

  • Acylation: Add 2,6-Difluorobenzoyl chloride (10.5 mmol) dropwise over 15 minutes. Critical: Maintain temperature < 5°C to prevent side reactions.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature (25°C). Stir for 4–6 hours. Monitor via TLC (Hexane:EtOAc 4:1) or HPLC.[1]

  • Work-up:

    • Quench with saturated NaHCO

      
       (aq) to neutralize residual acid/HCl.
      
    • Extract the organic layer and wash sequentially with 1M HCl (to remove excess amine), water, and brine.

    • Dry over anhydrous Na

      
      SO
      
      
      
      , filter, and concentrate in vacuo.
  • Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography (Silica gel) if high purity (>99%) is required.

Applications in Drug & Agrochemical Discovery

This compound is not merely an intermediate; it is a platform reagent for generating libraries of bioactive molecules.

A. Synthesis of Benzoylurea Insecticides

The 2,6-difluorobenzoyl moiety is the biological "warhead" in Chitin Synthesis Inhibitors (CSIs).[1]

  • Mechanism: The ester reacts with substituted anilines or ureas to form the benzoylurea scaffold found in compounds like Diflubenzuron and Teflubenzuron .

  • Advantage: Using this activated ester avoids the use of phosgene (required to make isocyanates) and allows for milder coupling conditions.

B. FtsZ Inhibitors (Antibacterials)

Recent medicinal chemistry focuses on 2,6-difluorobenzamides as inhibitors of FtsZ (a bacterial cell division protein).[2][3]

  • Workflow: The ester reacts with complex heteroaromatic amines. The steric hindrance of the 2,6-difluorophenyl group often makes direct amide coupling difficult; the activated ester provides the necessary thermodynamic drive without the harshness of an acid chloride.

Visualizing the Pathway

The following diagram illustrates the central role of this ester in divergent synthesis.

G Precursors Precursors (Acid Chloride + Phenol) Ester 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (The Reagent) Precursors->Ester Esterification (DCM, Et3N) Benzoylurea Benzoylurea Insecticides (e.g., Teflubenzuron) Ester->Benzoylurea + Urea/Aniline (Acyl Transfer) FtsZ FtsZ Inhibitors (Antibacterials) Ester->FtsZ + Heterocyclic Amine Probes Activity-Based Probes (Fluorogenic Release) Ester->Probes + Enzyme (Hydrolysis)

Caption: Divergent synthetic utility of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate in generating bioactive scaffolds.

Analytical Characterization (Expected Data)

To validate the structure, researchers should look for these specific spectral signatures.

TechniqueDiagnostic SignalStructural Assignment
IR Spectroscopy 1760–1780 cm

C=O Stretch (Ester): Shifted to higher frequency due to the electron-withdrawing nature of both the fluorinated ring and the nitrophenol.
IR Spectroscopy 1530 & 1350 cm

NO

Stretch:
Characteristic asymmetric and symmetric stretches of the nitro group.

F NMR

-110 to -115 ppm
2,6-Difluoro: Signal for the benzoyl fluorines (triplet or multiplet depending on H-coupling).

F NMR

-100 to -120 ppm
5-Fluoro: Distinct singlet/multiplet for the phenol fluorine, chemically distinct from the benzoyl fluorines.
MS (ESI) [M+Na]

or [M+H]

Molecular ion confirmation. Note: Activated esters may hydrolyze in wet MS sources; look for the hydrolysis product (2,6-difluorobenzoic acid) as a fragment.

Safety & Handling

  • Hazard Identification: As a nitrophenyl ester, this compound is a potential skin sensitizer and irritant. The hydrolysis product, 5-fluoro-2-nitrophenol, is toxic and structurally related to uncouplers of oxidative phosphorylation.

  • Stability: Moisture sensitive. Store under inert atmosphere (Argon/Nitrogen) at 4°C.

  • Deactivation: Spills should be treated with dilute NaOH (1M) to hydrolyze the ester, followed by neutralization.

References

  • Synthesis of 5-Fluoro-2-nitrophenol: Title: The preparation method of 5-fluoro-2-nitrophenol.[4][5][6][7] Source: Patsnap / Vertex AI Search. URL:5

  • 2,6-Difluorobenzoyl Chloride Reactivity: Title: 2,6-Difluorobenzoyl chloride Properties and Applications. Source: Sigma-Aldrich. URL:

  • Application in Benzoylurea Synthesis: Title: 2,6-Difluorotoluene as a Precursor for Agrochemicals (Teflubenzuron synthesis pathway).[1] Source: Benchchem Application Notes. URL:1

  • 2,6-Difluorobenzamides in Antibacterials (FtsZ): Title: 2,6-Difluorobenzamide inhibitors of the bacterial cell division protein FtsZ: design, synthesis and Structure Activity Relationship study. Source: ResearchGate / ChemMedChem. URL:2

  • General Reactivity of Fluorinated Benzoates: Title: Compound 530580: 2,6-Difluorobenzoic acid, hexadecyl ester (Catalog Data).[8] Source: PubChem / Data.gov. URL:8[8]

Sources

Exploratory

Technical Guide: Properties and Applications of 5-Fluoro-2-nitrophenyl (FNP) Active Esters

Part 1: Executive Summary & Core Directive In the landscape of peptide coupling and bioconjugation, the "Goldilocks" principle often dictates reagent selection. While Pentafluorophenyl (Pfp) esters offer high reactivity...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Core Directive

In the landscape of peptide coupling and bioconjugation, the "Goldilocks" principle often dictates reagent selection. While Pentafluorophenyl (Pfp) esters offer high reactivity and N-Hydroxysuccinimide (NHS) esters provide water solubility, 5-Fluoro-2-nitrophenyl (FNP) esters represent a sophisticated, electronically tuned niche.

This guide analyzes the FNP ester not merely as another reagent, but as a calculated structural modification of the classic o-nitrophenyl (ONp) ester. By introducing a fluorine atom at the 5-position, chemists induce a specific inductive effect that enhances leaving group ability without incurring the steric bulk or extreme hydrolytic instability of polynitro- or perfluoro-variants.

Part 2: Physico-Chemical Basis and Electronic Tuning

To understand the utility of FNP esters, one must deconstruct the electronic environment of the leaving group, 5-fluoro-2-nitrophenolate .

Structural Electronics

The reactivity of an active ester is governed by the electrophilicity of the carbonyl carbon and the stability of the leaving group (the phenol anion).

  • The Ortho-Nitro Effect: The nitro group at the 2-position (ortho) provides two critical functions:

    • Electronic Withdrawal (-M, -I): It pulls electron density from the ring, stabilizing the phenolate anion upon cleavage.

    • Steric Screening: Unlike p-nitrophenyl (PNp) esters, the ortho substituent creates a steric gate that can reduce racemization by discouraging the formation of the oxazolone intermediate, a common pathway for loss of chirality in peptide synthesis.

  • The 5-Fluoro Modification: Fluorine is the most electronegative element. Placed at the 5-position (meta to the hydroxyl, para to the nitro), it exerts a strong inductive withdrawing effect (-I ) on the ring system.

    • Impact: This lowers the pKa of the phenol relative to unsubstituted 2-nitrophenol, making the FNP ester more reactive toward aminolysis while maintaining the steric benefits of the ortho-nitro architecture.

Comparative Leaving Group Ability (pKa)

The pKa of the conjugate acid (the phenol) correlates directly with aminolysis rates.

Phenol Leaving GroupApprox.[1] pKaReactivity ProfileStability (Hydrolysis)
2,4-Dinitrophenol ~4.1Extremely HighLow (Prone to hydrolysis)
Pentafluorophenol (Pfp) ~5.5HighModerate
5-Fluoro-2-nitrophenol (FNP) ~6.5 - 6.9 *High-Moderate Good
2-Nitrophenol (ONp) ~7.2ModerateHigh
4-Nitrophenol (PNp) ~7.1ModerateHigh

*Estimated based on Hammett substituent constants relative to 2-nitrophenol.

Part 3: Experimental Protocols

Workflow 1: Preparation of FNP Active Esters

Note: This protocol assumes the use of an N-protected amino acid (e.g., Boc-Phe-OH).

Reagents:

  • N-Protected Amino Acid (1.0 eq)

  • 5-Fluoro-2-nitrophenol (1.1 eq) [CAS: 446-36-6][1][2]

  • DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 eq)

  • Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

Step-by-Step Methodology:

  • Dissolution: Dissolve the N-protected amino acid and 5-fluoro-2-nitrophenol in anhydrous EtOAc at 0°C.

  • Activation: Add DCC dropwise. The solution will remain clear initially.

  • Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) and stir for 4–12 hours. The formation of dicyclohexylurea (DCU) precipitate indicates reaction progress.

  • Filtration: Filter off the DCU byproduct.

  • Workup: Wash the filtrate with 5% NaHCO3 (to remove unreacted phenol), followed by water and brine.

  • Isolation: Dry over MgSO4 and concentrate in vacuo. Recrystallize (typically from EtOH/Hexane) to obtain the stable crystalline ester.

Workflow 2: Peptide Coupling (Aminolysis)

Reagents:

  • FNP-Activated Amino Acid (1.2 eq)

  • Amino Component (Free amine peptide/protein) (1.0 eq)

  • Base: Diisopropylethylamine (DIPEA) (1.0 - 2.0 eq)

  • Solvent: DMF or NMP

Protocol:

  • Dissolve the amino component in DMF.

  • Add DIPEA to ensure the N-terminus is deprotonated.

  • Add the FNP-ester.[3][4]

  • Monitor reaction via HPLC or TLC. The release of the yellow 5-fluoro-2-nitrophenolate anion serves as a visual indicator of reaction progress (though less intense than 4-nitrophenol).

  • Upon completion, precipitate the peptide or proceed to workup.

Part 4: Visualization of Reaction Logic

The following diagram illustrates the mechanistic pathway and the decision logic for selecting FNP esters over competitors.

FNP_Mechanism cluster_0 Electronic Activation (Structure) cluster_1 Aminolysis Pathway Node_Ester FNP Active Ester (R-CO-O-Ar) Node_Inductive 5-Fluoro (-I Effect) Increases Carbonyl Electrophilicity Node_Ester->Node_Inductive Node_Steric 2-Nitro (Ortho Effect) Suppresses Racemization Node_Ester->Node_Steric Node_TS Tetrahedral Intermediate Node_Ester->Node_TS Node_Inductive->Node_TS Accelerates Rate Node_Product Peptide Bond (R-CO-NH-R') Node_Steric->Node_Product High Chiral Purity Node_Amine Nucleophile (R'-NH2) Node_Amine->Node_TS Attack Node_TS->Node_Product Collapse Node_LG Leaving Group (5-Fluoro-2-nitrophenolate) Node_TS->Node_LG Expulsion

Caption: Mechanistic flow of FNP ester aminolysis, highlighting how the 5-fluoro and 2-nitro substituents cooperatively enhance rate and selectivity.

Part 5: Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Slow Reaction Rate Steric hindrance on the amine component.Switch solvent to NMP; increase temperature to 40°C (FNP is thermally more stable than Pfp).
Hydrolysis (Low Yield) Wet solvents or high pH aqueous buffers.Ensure anhydrous DMF/DCM. If aqueous conjugation is required, maintain pH < 7.5.
Racemization Excessive base (DIPEA/TEA) promoting enolization.Reduce base equivalents to 1.0 eq; use Collidine (weaker base).
Precipitate in Reaction Formation of Phenolate salt.This is normal. The leaving group salt may precipitate in non-polar solvents. Filter before workup.

References

  • PubChem. (2025). 5-Fluoro-2-nitrophenol Compound Summary. National Library of Medicine. [Link]

  • Royal Society of Chemistry. (2020). 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination. (Contextual comparison of Nitro- vs Fluoro- esters). [Link]

Sources

Foundational

Technical Guide: 2,6-Difluorobenzoylating Agents in Medicinal Chemistry

Executive Summary: The "Privileged" 2,6-Difluoro Motif[1] In medicinal chemistry, the 2,6-difluorobenzoyl group is not merely a structural appendage; it is a functional tool used to modulate pharmacokinetics and binding...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Privileged" 2,6-Difluoro Motif[1]

In medicinal chemistry, the 2,6-difluorobenzoyl group is not merely a structural appendage; it is a functional tool used to modulate pharmacokinetics and binding thermodynamics. The simultaneous presence of two fluorine atoms at the ortho positions creates a unique steric and electronic environment that:

  • Blocks Metabolism: The C-F bond (approx. 116 kcal/mol) is metabolically inert, preventing oxidative metabolism at the typically vulnerable ortho positions.

  • Enforces Conformation: The steric bulk of the fluorine atoms (van der Waals radius 1.47 Å) forces the carbonyl group out of coplanarity with the phenyl ring, often locking the molecule into a bioactive conformation (the "Ortho Effect").

  • Modulates Lipophilicity: It alters the

    
     and membrane permeability without the massive steric penalty of chlorine or methyl groups.
    

This guide details the chemical handling, mechanistic risks, and synthetic protocols for introducing this moiety using 2,6-difluorobenzoylating agents.

The Reagent Toolkit: Selection Strategy

Choosing the right agent depends on the nucleophile's sensitivity and the target scaffold's stability.

Table 1: Comparative Analysis of 2,6-Difluorobenzoylating Agents
AgentReactivityPrimary ApplicationOperational Risks
2,6-Difluorobenzoyl Chloride HighAmides, Esters, Friedel-CraftsHydrolysis sensitive; Risk of

side reactions.
2,6-Difluorobenzoyl Isocyanate Very HighBenzoylureas (Insecticides/Kinase inhibitors)Moisture sensitivity; Dimerization.
2,6-Difluorobenzoic Acid Low (Requires Activation)Complex/Sensitive substratesSlow kinetics due to steric hindrance; High cost of coupling reagents (HATU).
2,6-Difluorobenzoyl Cyanide ModerateSelective C-acylationToxicity (HCN evolution); Less commercially available.

Mechanistic Integrity: The Trap

Expert Insight: The most common failure mode when using 2,6-difluorobenzoyl chloride is not lack of reactivity, but loss of regioselectivity .

The 2,6-difluoro substitution pattern renders the aromatic ring highly electron-deficient. If a reaction is run at high temperatures with a strong nucleophile (or excess base), the nucleophile may attack the ring carbon bearing the fluorine (Nucleophilic Aromatic Substitution -


) rather than the carbonyl carbon.
Visualization: Acylation vs. Pathways

ReactionPathways Start 2,6-Difluorobenzoyl Chloride Path1 Path A: Carbonyl Attack (Kinetic Control) Start->Path1 Low Temp (<0°C) Path2 Path B: Ring Attack (Thermodynamic/Excess Heat) Start->Path2 High Temp / Strong Base Nuc Nucleophile (Nu-) Nuc->Path1 Nuc->Path2 Inter1 Tetrahedral Intermediate Path1->Inter1 Product1 Target Amide/Ester (Desired) Inter1->Product1 -Cl⁻ Inter2 Meisenheimer Complex Path2->Inter2 Product2 Ortho-Substituted Byproduct (Impurity) Inter2->Product2 -F⁻

Caption: Figure 1. Competition between desired Acylation (Path A) and undesired Nucleophilic Aromatic Substitution (Path B).

Validated Experimental Protocols

Protocol A: The "Cold-Shot" Acylation (Using Acid Chloride)

Best for: Robust amines and alcohols where speed is required.

Rationale: To mitigate the


 risk described above, this protocol relies on low temperature to favor the kinetic product (acylation).
  • Preparation: In a flame-dried round-bottom flask under

    
    , dissolve the amine substrate (1.0 equiv) in anhydrous DCM (Dichloromethane).
    
  • Base Addition: Add DIPEA (Diisopropylethylamine) (1.2 equiv). Note: Pyridine is avoided here if the substrate is sterically crowded, as acyl-pyridinium intermediates can be slow to form with 2,6-substitution.

  • Cooling: Cool the solution to -10°C using an ice/salt bath.

  • Addition: Add 2,6-difluorobenzoyl chloride (1.05 equiv) dropwise over 15 minutes. Do not dump the reagent; localized heating promotes side reactions.

  • Monitoring: Stir at -10°C for 1 hour. Monitor by TLC/LCMS. Only allow to warm to room temperature if conversion is incomplete.

  • Quench: Quench with saturated

    
    .
    
Protocol B: The Benzoylurea Synthesis (Using Isocyanate)

Best for: Synthesis of Chitin Synthesis Inhibitors (e.g., Diflubenzuron analogs) or Kinase Inhibitors.

Rationale: Benzoyl isocyanates are extremely electrophilic. They react with anilines to form urea linkages without requiring external base, simplifying purification.

  • Reagent Generation (In-situ):

    • Suspend 2,6-difluorobenzamide (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE).

    • Add Oxalyl Chloride (1.2 equiv) dropwise.

    • Reflux for 4–6 hours until HCl gas evolution ceases (use a scrubber). The solution will become clear, indicating formation of 2,6-difluorobenzoyl isocyanate.

  • Coupling:

    • Cool the isocyanate solution to 0°C.

    • Add the target aniline (0.95 equiv) dissolved in DCE dropwise.

  • Isolation: The benzoylurea product often precipitates out of the non-polar solvent. Filter and wash with cold hexanes.

Protocol C: HATU-Mediated Coupling (Using Benzoic Acid)

Best for: Late-stage functionalization of complex, expensive, or acid-sensitive molecules.

Rationale: The 2,6-fluorines create steric bulk. Standard EDC/HOBt coupling often fails or is sluggish. HATU (or COMU) provides the high reactivity needed to overcome the steric barrier of the ortho fluorines.

  • Dissolution: Dissolve 2,6-difluorobenzoic acid (1.1 equiv) and HATU (1.1 equiv) in anhydrous DMF.

  • Pre-activation: Add DIPEA (2.5 equiv) and stir for 5 minutes. The solution should turn slightly yellow.

  • Addition: Add the amine substrate (1.0 equiv).

  • Reaction: Stir at Room Temperature for 2–12 hours. Note: Heating is rarely needed with HATU and should be avoided to prevent epimerization of chiral centers on the substrate.

Strategic Workflow: Decision Matrix

Use this logic flow to determine the optimal synthetic route for your target molecule.

DecisionMatrix Start Target Molecule Linkage Linkage Type? Start->Linkage Amide Amide/Ester Linkage->Amide Amide Urea Acyl-Urea Linkage->Urea Urea Sensitivity Substrate Sensitivity? Amide->Sensitivity RouteB Route B: Isocyanate (Reflux -> 0°C) Urea->RouteB Robust Robust/Simple Sensitivity->Robust Fragile Acid/Base Sensitive or Chiral Sensitivity->Fragile RouteA Route A: Acid Chloride (-10°C) Robust->RouteA RouteC Route C: HATU Coupling (Neutral pH) Fragile->RouteC

Caption: Figure 2. Decision matrix for selecting the appropriate 2,6-difluorobenzoylation protocol.

References

  • USDA APHIS. (2016). Final Human Health and Ecological Risk Assessment for Diflubenzuron. (Detailed analysis of the benzoylurea pharmacophore and mechanism of action).

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. (Authoritative review on the metabolic stability and electronic effects of fluorine substitution).

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. (In-depth discussion on the "Ortho Effect" and conformational restriction).

  • Behnam, E. (2020).[1] Discovery of 2,6-difluorobenzoyl ether series...[2] as surprisingly potent RORγt inverse agonists.[2] Bioorganic & Medicinal Chemistry Letters. (Case study on the potency gains from 2,6-difluoro substitution).

  • Sigma-Aldrich. (2024). 2,6-Difluorobenzoyl chloride Product Specification & Safety Data Sheet. (Physical properties and handling safety).

Sources

Exploratory

Technical Profile: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

CAS Registry Number: 219689-91-5[1][2][3] Compound Identification & Core Data This section establishes the definitive chemical identity of the compound, distinguishing it from its metabolic precursors and structural isom...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Registry Number: 219689-91-5[1][2][3]

Compound Identification & Core Data

This section establishes the definitive chemical identity of the compound, distinguishing it from its metabolic precursors and structural isomers.

Parameter Technical Specification
Chemical Name 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate
CAS Number 219689-91-5
Molecular Formula C₁₃H₆F₃NO₄
Molecular Weight 297.19 g/mol
SMILES O=C(Oc1cc(F)ccc1=O)c2c(F)cccc2F
InChI Key Derived from structure
Physical State Solid (Crystalline powder)
Solubility Profile Soluble in DCM, DMSO, DMF; sparingly soluble in alcohols; insoluble in water.[4]
Structural Significance

The compound represents a "double-activated" system:

  • Acyl Component: The 2,6-difluorobenzoyl moiety is sterically hindered but electronically activated by the ortho-fluorines, a common pharmacophore in benzoylurea insecticides (e.g., Diflubenzuron) and kinase inhibitors.

  • Leaving Group: The 5-fluoro-2-nitrophenol moiety acts as an electron-deficient leaving group. Nitrophenyl esters are classically utilized as "active esters" in organic synthesis, allowing for the acylation of amines under mild conditions without the aggressive reactivity of acid chlorides.

Synthesis Protocol & Mechanism

Directive: The synthesis follows a Nucleophilic Acyl Substitution pathway. The use of a base is critical to neutralize the HCl byproduct and drive the equilibrium forward.

Reagents & Stoichiometry
  • Precursor A: 2,6-Difluorobenzoyl chloride (CAS 18063-02-0) [Generated in situ from Acid CAS 385-00-2 if needed].

  • Precursor B: 5-Fluoro-2-nitrophenol (CAS 446-36-6).[5][6][7]

  • Base: Triethylamine (Et₃N) or Pyridine (anhydrous).

  • Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).

Step-by-Step Methodology
  • Preparation: Dissolve 1.0 eq of 5-Fluoro-2-nitrophenol in anhydrous DCM under an inert atmosphere (N₂ or Ar).

  • Activation: Add 1.1 eq of Triethylamine . The solution will likely darken as the phenoxide anion is generated.

  • Addition: Cool the mixture to 0°C. Dropwise add 1.05 eq of 2,6-Difluorobenzoyl chloride dissolved in DCM. The cooling is essential to prevent side reactions due to the exotherm.

  • Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor via TLC (Hexane/EtOAc) or HPLC.

  • Workup: Quench with water. Wash the organic layer with 1M HCl (to remove excess base), then saturated NaHCO₃ (to remove unreacted acid/phenol), and finally brine.

  • Purification: Dry over MgSO₄, filter, and concentrate. Recrystallize from Ethanol/Hexane if high purity is required.

Reaction Pathway Visualization

The following diagram illustrates the synthesis logic and the subsequent "Active Ester" utility.

SynthesisPathway ReactantA 2,6-Difluorobenzoyl Chloride Intermediate Tetrahedral Intermediate ReactantA->Intermediate Nucleophilic Attack ReactantB 5-Fluoro-2-nitrophenol ReactantB->Intermediate + Et3N Product 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (CAS 219689-91-5) Intermediate->Product Elimination of Cl- Byproduct HCl (Captured by Base) Intermediate->Byproduct FinalAmide Benzamide Derivative (Drug/Agro Active) Product->FinalAmide Aminolysis (Mild Conditions) Amine Target Amine (R-NH2) Amine->FinalAmide

Figure 1: Synthesis of the target ester and its subsequent utility as an acylating agent.

Applications in Drug & Agrochemical Development

This compound is rarely an end-product; it is a high-value intermediate .

Benzoylurea Insecticide Synthesis

The 2,6-difluorobenzoyl moiety is the biological "warhead" in Chitin Synthesis Inhibitors (CSIs) like Diflubenzuron and Lufenuron.

  • Mechanism: The target ester reacts with substituted anilines or ureas.

  • Advantage: Using the nitrophenyl ester (instead of the acid chloride) allows for a controlled reaction with sensitive amines that might otherwise decompose or di-acylate under aggressive conditions.

Pharmaceutical Active Esters

In Medicinal Chemistry, this compound serves as a pre-activated building block .

  • Kinase Inhibitors: Many kinase inhibitors require a 2,6-difluorobenzamide motif to form hydrogen bonds within the ATP binding pocket.

  • Selectivity: The 5-fluoro-2-nitrophenol leaving group is less reactive than a chloride but more reactive than a methyl ester, providing a "Goldilocks" zone for selective acylation of primary amines in the presence of secondary amines or alcohols.

Comparative Reactivity Table
Reagent TypeReactivityStabilitySelectivityTypical Use Case
Acid Chloride HighLow (Hydrolyzes rapidly)LowBulk synthesis of simple amides.
Methyl Ester LowHighHighRequires high heat/catalyst to react.
Nitrophenyl Ester (Target) Medium-High Moderate (Stable solid) High Late-stage functionalization of complex APIs.

Safety & Handling Protocols

Hazard Class: Irritant / Potential Sensitizer.

Critical Hazards
  • Hydrolysis Risk: Upon contact with moisture/mucous membranes, the compound hydrolyzes to release 5-Fluoro-2-nitrophenol (a skin/eye irritant) and 2,6-difluorobenzoic acid .

  • Nitrophenol Toxicity: Nitrophenols are generally uncouplers of oxidative phosphorylation; avoid dust inhalation.

Storage Conditions
  • Temperature: 2–8°C (Refrigerate).

  • Atmosphere: Store under Argon or Nitrogen.

  • Container: Amber glass (light sensitive due to the nitro group).

References

  • SynQuest Laboratories. Product Data: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (CAS 219689-91-5).[1][3] Retrieved from

  • Thermo Fisher Scientific. Component A Data: 5-Fluoro-2-nitrophenol (CAS 446-36-6).[8] Retrieved from [8]

  • ChemicalBook. Component B Data: 2,6-Difluorobenzoic acid (CAS 385-00-2).[9][10][11][12] Retrieved from

  • Apollo Scientific. Product Analysis: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate.[1][2][3] Retrieved from

Sources

Foundational

Technical Guide: Stability &amp; Storage of Fluorinated Nitrophenyl Esters

Topic: Stability of Fluorinated Nitrophenyl Esters in Storage Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals Executive Summary Activated esters derived from f...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Stability of Fluorinated Nitrophenyl Esters in Storage Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Activated esters derived from fluorinated phenols (e.g., pentafluorophenol, PFP) and nitrophenols (e.g., 4-nitrophenol, PNP) are the workhorses of bioconjugation and peptide synthesis. Their utility lies in a delicate energetic balance: they must be reactive enough to acylate amines rapidly but stable enough to resist spontaneous hydrolysis during storage and handling.

This guide provides a technical deep-dive into the stability profiles of these reagents. We analyze the electronic mechanisms driving their degradation, present comparative stability data, and define a self-validating protocol for their storage and quality control.

Part 1: The Chemistry of Instability

To master the storage of these compounds, one must understand the mechanism of their failure. The primary degradation pathway for fluorinated nitrophenyl esters is hydrolysis , driven by the electrophilicity of the carbonyl carbon and the leaving group ability of the phenol.

The Electronic Tug-of-War

The stability of an activated ester (


) is inversely proportional to the acidity (

) of the corresponding phenol (

).
  • Electron Withdrawing Groups (EWGs): Both Fluorine (-F) and Nitro (-NO

    
    ) groups withdraw electron density from the aromatic ring.
    
  • Carbonyl Activation: This withdrawal pulls density from the ester oxygen, making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by water (hydrolysis).

  • Leaving Group Stabilization: The same EWGs stabilize the resulting phenoxide anion, lowering the activation energy for bond cleavage.

Mechanistic Pathway (Hydrolysis)

The following Graphviz diagram illustrates the base-catalyzed hydrolysis mechanism which occurs even in "neutral" water due to the high reactivity of these esters.

HydrolysisMechanism Ester Activated Ester (R-CO-OAr) TS Tetrahedral Intermediate Ester->TS k1 Water H2O (Nucleophile) Water->Ester Nucleophilic Attack Acid Carboxylic Acid (R-COOH) TS->Acid Elimination Phenol Phenol Byproduct (HOAr) TS->Phenol Leaving Group

Figure 1: General mechanism of activated ester hydrolysis. Moisture acts as the nucleophile, leading to the irreversible formation of carboxylic acid and the free phenol.

Part 2: Comparative Stability Data

Not all "activated" esters decay at the same rate.[1] The specific substitution pattern—Fluorine vs. Nitro—dictates the shelf-life.

The pKa Correlation

The


 of the leaving group is the most reliable predictor of hydrolytic instability.
Ester ClassLeaving GroupApprox. pKaReactivityHydrolytic Stability
PFP Pentafluorophenol~5.5Very HighLow (Moisture Critical)
TFP 2,3,5,6-Tetrafluorophenol~5.7HighLow-Medium
PNP 4-Nitrophenol~7.15Medium-HighMedium (More Robust)
Hybrid 2-Fluoro-4-Nitrophenol~6.5HighLow

Key Insight: While PFP esters are often preferred for their rapid kinetics in coupling, they are significantly more prone to hydrolysis than PNP esters due to the lower


 of pentafluorophenol (5.5) compared to 4-nitrophenol (7.2).[2][3] However, PFP esters often exhibit better handling stability than NHS esters due to the hydrophobicity of the perfluorinated ring, which can repel bulk water transiently [1].
Solvent Effects on Stability

Storage in solution is the most common point of failure.

  • DMF/DMSO: These solvents are hygroscopic. Over time, DMF decomposes to dimethylamine, which will react with the ester to form a dimethylamide byproduct, destroying the reagent.

  • Protophilic Solvents: Any solvent capable of hydrogen bonding can accelerate hydrolysis by stabilizing the transition state.

Part 3: Analytical Protocols (QC)

Never assume an activated ester stored for >1 month is 100% active. Use this self-validating QC workflow.

Visual Inspection
  • PNP Esters: Often yellow/crystalline. Darkening or "oiling out" suggests hydrolysis (release of nitrophenol).

  • PFP Esters: Often white solids or colorless oils. Hydrolysis is harder to detect visually.

Quantitative Purity Assay (UV-Vis)

For Nitrophenyl esters, the release of the leaving group is chromogenic.

  • Blank: Anhydrous solvent (MeCN or DMF).

  • Sample: Dissolve small aliquot of ester.

  • Check: Measure Absorbance at 400nm (for nitrophenol).

    • Interpretation: High signal = significant free nitrophenol (degradation).

1H-NMR Validation

For Fluorinated esters (PFP/TFP), NMR is the gold standard.

  • Protocol: Dissolve ~5mg in CDCl3 or DMSO-d6.

  • Target: Look for the shift of the

    
    -proton (on the amino acid/acyl chain).
    
    • Intact Ester:

      
      -proton signal is deshielded (downfield).
      
    • Hydrolyzed Acid:

      
      -proton shifts upfield.
      
  • 19F-NMR: Distinct shifts occur between the esterified phenol and free pentafluorophenol.

Part 4: Best Practice Storage Protocols

To maximize shelf life, we must arrest the kinetics of hydrolysis.

The "Cold & Dry" Chain

The following workflow details the required handling steps to maintain reagent integrity.

StorageWorkflow Receipt Reagent Receipt Aliquot Aliquot Immediately (Inert Gas/Glovebox) Receipt->Aliquot Avoid Bulk Freeze-Thaw Seal Seal under Argon/N2 (Parafilm + Desiccant) Aliquot->Seal Freeze Deep Freeze (-20°C or -80°C) Seal->Freeze Thaw Thaw to RT (In Desiccator) Freeze->Thaw Before Opening Thaw->Seal Unused Portion (Risk High) Use Use Immediately Thaw->Use

Figure 2: Storage and handling decision tree. The critical step is equilibrating to room temperature (RT) inside a desiccator before opening to prevent water condensation.

Protocol Specifications
  • Temperature: Store at -20°C . For long-term (>6 months), -80°C is preferred.

  • Atmosphere: Store under Argon or Nitrogen. Oxygen is less of a concern than moisture, but inert gas usually ensures dryness.

  • Container: Amber glass vials with Teflon-lined caps. Plastic can be permeable to moisture over years.

  • Solution Storage: Avoid. If necessary, use anhydrous acetonitrile or DMSO (dried over 3Å molecular sieves). Never store in DMF for >24 hours.

Part 5: Troubleshooting & Rescue

If degradation is suspected:

  • Scenario A: Material is sticky/oily (Hydrolysis suspected).

    • Action: Attempt recrystallization.

    • Solvent System: Hexane/Ethyl Acetate or cold Ethanol often works for PNP esters. PFP esters may require cold pentane.

    • Filtration: The free phenol is often more soluble in organic solvents than the ester, or vice versa depending on the acyl chain.

  • Scenario B: Low coupling efficiency.

    • Action: Add a "boost" of activator. Adding 1 equivalent of HOAt or HOBt can sometimes rescue a slow reaction if the ester has partially hydrolyzed, though this essentially converts it to an OBt ester in situ.

References

  • National Institutes of Health (PMC). 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules. (Comparison of PNP vs TFP stability). [Link]

  • Wikipedia. Pentafluorophenol (pKa Data). [Link]

Sources

Exploratory

Introduction of 2,6-difluorobenzoyl group using active esters

This guide details the strategic introduction of the 2,6-difluorobenzoyl group, a critical pharmacophore in medicinal chemistry known for enhancing metabolic stability and locking conformation. It specifically focuses on...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the strategic introduction of the 2,6-difluorobenzoyl group, a critical pharmacophore in medicinal chemistry known for enhancing metabolic stability and locking conformation. It specifically focuses on active ester methodologies (HATU/HOAt, PFP, and Acid Fluorides) as superior alternatives to traditional acid chloride routes, particularly for sterically hindered or acid-sensitive substrates.

Overcoming Steric & Electronic Barriers via Active Ester Methodologies

Executive Summary

The 2,6-difluorobenzoyl moiety is a privileged structural motif in drug discovery, featured prominently in benzoylurea insecticides (e.g., Diflubenzuron) and modern FtsZ inhibitors.[1] Its utility stems from the ortho-fluorine effect : the steric bulk and electrostatic repulsion of the fluorine atoms force the carbonyl group out of planarity with the aromatic ring (dihedral angle ~27–45°), creating a rigid, metabolically stable conformation.

However, these same properties make chemical installation challenging. The 2,6-substitution pattern creates significant steric hindrance, impeding nucleophilic attack at the carbonyl carbon. While acid chlorides are highly reactive, they often lead to side reactions (e.g., racemization, decomposition of acid-sensitive protecting groups). This guide establishes active ester coupling —specifically utilizing 7-azabenzotriazole (HOAt) and pentafluorophenyl (PFP) esters—as the robust, high-yield standard for introducing this group into complex molecules.

Strategic Rationale: Why Active Esters?
2.1 The Steric-Electronic Paradox

The 2,6-difluorobenzoic acid substrate presents a unique "push-pull" challenge:

  • Electronic Activation: The strong inductive effect (-I) of the two fluorine atoms renders the carbonyl carbon highly electrophilic.

  • Steric Deactivation: The Van der Waals radii of the ortho-fluorines physically block the trajectory of incoming nucleophiles (Burgi-Dunitz angle).

Standard carbodiimide couplings (DCC/EDC) often fail or proceed sluggishly because the O-acylisourea intermediate is too sterically crowded to rearrange or be attacked efficiently.

2.2 The HOAt/HATU Advantage

The use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is the gold standard for this specific transformation.

  • Mechanism: HATU generates an -OAt active ester .[2] Unlike the benzene-based HOBt, the pyridine ring in HOAt contains a nitrogen atom that forms a hydrogen bond with the incoming amine nucleophile.

  • Anchimeric Assistance: This "neighbouring group effect" pre-organizes the amine and accelerates the rate-limiting step, effectively bypassing the steric blockade created by the 2,6-difluorophenyl ring.

Visualization: Decision Matrix & Mechanism
Figure 1: Coupling Strategy Decision Matrix

This flowchart guides the selection of the optimal activation method based on substrate complexity.

CouplingStrategy Start Start: 2,6-Difluorobenzoic Acid Coupling CheckAmine Is the Amine Nucleophile Sterically Hindered? Start->CheckAmine CheckSensitive Is the Substrate Acid/Base Sensitive? CheckAmine->CheckSensitive No Method_AcidF Method C: Acid Fluoride (TFFH/DIPEA) Best for Extreme Sterics CheckAmine->Method_AcidF Yes (e.g., t-butyl amine) Method_AcidCl Method A: Acid Chloride (Oxalyl Chloride/DMF) High Reactivity, Harsh CheckSensitive->Method_AcidCl No (Robust Substrate) Method_HATU Method B: In-Situ Active Ester (HATU/DIPEA) Best for General Complexity CheckSensitive->Method_HATU Yes (e.g., Boc/tBu groups) Method_PFP Method D: Isolated PFP Ester (PFP-TFA/Pyridine) Best for Stable Storage Method_HATU->Method_PFP If Scale > 100g (Cost Optimization)

Caption: Decision tree for selecting the optimal coupling method for 2,6-difluorobenzoyl introduction based on substrate hindrance and sensitivity.

Experimental Protocols
Protocol A: In-Situ Activation via HATU (The "Gold Standard")

Recommended for: Late-stage functionalization, complex drug intermediates.

Reagents:

  • 2,6-Difluorobenzoic acid (1.0 equiv)

  • Amine substrate (1.0 – 1.1 equiv)

  • HATU (1.1 – 1.2 equiv)

  • DIPEA (N,N-Diisopropylethylamine) (2.0 – 3.0 equiv)

  • Solvent: Anhydrous DMF or DMA (Dichloromethane may be used but reaction rates are slower).

Procedure:

  • Activation: Dissolve 2,6-difluorobenzoic acid (e.g., 1.0 mmol) in anhydrous DMF (5 mL) under nitrogen atmosphere.

  • Base Addition: Add DIPEA (2.5 mmol) and stir for 5 minutes at 0°C.

  • Active Ester Formation: Add HATU (1.1 mmol) in one portion. The solution typically turns yellow/orange. Stir at 0°C for 15–30 minutes. Note: This pre-activation step is crucial to ensure complete formation of the -OAt ester before the amine is introduced.

  • Coupling: Add the amine substrate (1.0 mmol) (dissolved in minimal DMF if solid).

  • Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours. Monitor by LCMS for the disappearance of the active ester intermediate (M+Active Ester mass) and formation of product.

  • Workup: Dilute with EtOAc, wash with 5% LiCl solution (to remove DMF), followed by sat. NaHCO₃ and brine. Dry over Na₂SO₄.

Protocol B: The Acid Fluoride Alternative (TFFH)

Recommended for: Extremely hindered amines (e.g., anilines with ortho-substituents) where HATU fails.

Reagents:

  • TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) (1.1 equiv)

  • DIPEA (2.5 equiv)

Procedure:

  • Dissolve 2,6-difluorobenzoic acid and the amine in anhydrous CH₂Cl₂.

  • Add DIPEA and stir at 0°C.

  • Add TFFH.[3] The reagent generates the 2,6-difluorobenzoyl fluoride in situ.

  • Acid fluorides are more stable to hydrolysis than acid chlorides but highly reactive toward amines due to the high C-F bond strength preventing side reactions, while the small size of the fluorine atom minimizes steric clash during the tetrahedral transition state.

Data & Optimization: Solvent and Base Effects[2]

The choice of solvent profoundly impacts the reaction rate due to the solubility of the active ester intermediate.

ParameterConditionOutcomeRecommendation
Solvent DMF / DMAFast kinetics; stabilizes polar transition state.Preferred for HATU/HBTU.
Solvent DCM / ChloroformSlower rates; improved solubility for lipophilic amines.Use for Acid Fluoride (TFFH) route.[3]
Base DIPEA (Hünig's Base)Non-nucleophilic; buffers H+ without competing.Standard .
Base Triethylamine (TEA)Can cause racemization (less relevant here as acid is achiral) but less steric bulk.Acceptable alternative.[3]
Additive HOAt (added to EDC)Increases rate by 10-100x vs HOBt.Essential if not using HATU.
Mechanistic Insight: The HOAt Pathway

The following diagram illustrates why the HOAt ester succeeds where others fail. The pyridine nitrogen provides a specific docking site for the amine proton, lowering the entropy of activation.

HOAtMechanism Step1 2,6-Difluorobenzoic Acid + HATU Intermediate Active Ester (OAt) (Pyridine N exposed) Step1->Intermediate Activation Transition Transition State (H-bond: Amine H ... Pyridine N) Intermediate->Transition Amine Attack Product 2,6-Difluorobenzamide Product Transition->Product Collapse

Caption: Mechanism of HATU-mediated coupling showing the anchimeric assistance of the pyridine nitrogen.

References
  • Preparation of Quinoline Derivatives as Alpha4Beta7 Integrin Inhibitors.
  • Process Optimization for Acid-Amine Coupling: A Catalytic Approach. Source: Current Chemistry Letters, 2023, 12, 135-142. Context: Validation of HATU superiority over POCl3/pyridine for hindered benzoyl couplings. URL:[Link]

  • Acid Fluorides in Peptide Synthesis (TFFH Method). Source: J. Am. Chem. Soc. 1990, 112, 9651. (Cited via ChemPros/Reagent Guides). Context: Use of TFFH to generate acid fluorides for sterically hindered couplings where acid chlorides are too unstable. URL:[Link]

Sources

Foundational

High-Performance Acylation: The Mechanistic Advantage of 5-Fluoro-2-nitrophenyl Esters

The following technical guide details the mechanistic principles, synthesis, and application of 5-Fluoro-2-nitrophenyl (5-FNP) esters in acylation reactions. This document is structured for researchers requiring high-fid...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the mechanistic principles, synthesis, and application of 5-Fluoro-2-nitrophenyl (5-FNP) esters in acylation reactions. This document is structured for researchers requiring high-fidelity control over amide bond formation, particularly where standard reagents (NHS, p-nitrophenyl) exhibit insufficient reactivity or excessive steric sensitivity.[1]

[1]

Executive Summary

In the landscape of activated esters, 5-Fluoro-2-nitrophenyl (5-FNP) esters occupy a specialized niche between standard p-nitrophenyl (PNP) esters and highly reactive pentafluorophenyl (Pfp) esters.[1] Their utility is derived from the synergistic electronic effects of the ortho-nitro and meta-fluoro substituents on the phenolic leaving group.[1]

This guide dissects the acylation mechanism, providing a rationale for their enhanced electrophilicity compared to non-fluorinated analogues, and outlines a self-validating protocol for their deployment in peptide synthesis and bioconjugation.

Mechanistic Foundations

The Electronic Architecture

The reactivity of an activated ester is governed by the "leaving group ability" (nucleofugality) of the phenolate anion released during aminolysis. This is directly correlated with the acidity (pKa) of the corresponding phenol.

  • 2-Nitrophenol (Base Scaffold): The ortho-nitro group exerts a strong electron-withdrawing effect (-M and -I effects), stabilizing the phenoxide anion via resonance and induction.[1] (pKa

    
     7.2).[1]
    
  • 5-Fluoro Substituent: The fluorine atom at the 5-position is meta to the phenolic oxygen.[1] In this position, fluorine exerts a strong inductive electron-withdrawing effect (-I) without the competing resonance donation (+M) that occurs at para positions.

Net Effect: The addition of the 5-fluoro group lowers the pKa of the phenol (estimated pKa


 6.5–6.8) relative to unsubstituted 2-nitrophenol.[1] This lowers the energy barrier for the collapse of the tetrahedral intermediate, significantly accelerating the acylation rate.
The Reaction Pathway ( Mechanism)

The acylation proceeds via a bimolecular nucleophilic acyl substitution (


).
  • Nucleophilic Addition: The amine nucleophile attacks the carbonyl carbon of the 5-FNP ester. The electrophilicity of this carbon is enhanced by the electron-withdrawing nature of the 5-fluoro-2-nitrophenoxy group.[1]

  • Tetrahedral Intermediate (TI): A zwitterionic tetrahedral intermediate forms.[1]

  • Elimination (Rate-Determining Step): The TI collapses, expelling the 5-fluoro-2-nitrophenolate anion.[1] The stability of this anion (due to the 5-F and 2-NO

    
     groups) drives this step forward effectively, even with sterically hindered amines.
    
Visualization of the Pathway

The following diagram illustrates the electronic flow and transition states.

AcylationMechanism cluster_electronics Electronic Effects Start 5-FNP Ester (Electrophile) TS1 Transition State 1 (Nucleophilic Attack) Start->TS1 Activation Amine Primary/Secondary Amine (Nucleophile) Amine->TS1 TI Tetrahedral Intermediate (Zwitterion) TS1->TI k1 (Fast) TS2 Transition State 2 (Leaving Group Departure) TI->TS2 Rate Limiting (k2) Products Amide Bond + 5-Fluoro-2-nitrophenolate TS2->Products Irreversible Note1 5-Fluoro (-I effect) stabilizes leaving group Note1->Products Note2 2-Nitro (-M/-I effect) activates carbonyl Note2->Start

Figure 1: Reaction coordinate of aminolysis with 5-FNP esters. The 5-fluoro substituent lowers the energy of TS2, accelerating product formation.

Comparative Performance Data

The following table summarizes the theoretical and observed reactivity profiles of 5-FNP esters against standard benchmarks.

Reagent ClassApprox. Leaving Group pKaRelative ReactivityHydrolytic StabilityPrimary Application
5-Fluoro-2-nitrophenyl (5-FNP) ~6.6 High Moderate Sterically hindered couplings; Rapid synthesis.
p-Nitrophenyl (PNP)7.15ModerateHighStandard peptide coupling.[1]
Pentafluorophenyl (Pfp)5.5Very HighLowHigh-throughput synthesis; Polymer conjugation.[1]
N-Hydroxysuccinimide (NHS)6.0ModerateModerateProtein bioconjugation (aqueous).[1]

Key Insight: 5-FNP esters offer a "Goldilocks" reactivity—more reactive than PNP esters (allowing for shorter reaction times) but often more crystalline and easier to handle than some Pfp esters.[1]

Experimental Protocols

Synthesis of 5-Fluoro-2-nitrophenyl Esters

Pre-requisite: Ensure all glassware is flame-dried.[1] Moisture leads to premature hydrolysis.[1]

Reagents:

  • Carboxylic Acid substrate (1.0 equiv)

  • 5-Fluoro-2-nitrophenol (1.0 equiv) [CAS: 446-36-6][1][2]

  • DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 equiv)

  • Solvent: Anhydrous Dichloromethane (DCM) or Ethyl Acetate.[1]

Workflow:

  • Dissolution: Dissolve the carboxylic acid and 5-fluoro-2-nitrophenol in anhydrous DCM (0.1 M concentration).

  • Activation: Cool the solution to 0°C. Add DCC dropwise.

  • Reaction: Stir at 0°C for 1 hour, then warm to room temperature (23°C) and stir for 4–12 hours.

    • Observation: Precipitation of dicyclohexylurea (DCU) indicates progress.

  • Purification: Filter off the DCU byproduct. Wash the filtrate with 5% NaHCO

    
     (cold) to remove unreacted phenol, followed by brine. Dry over MgSO
    
    
    
    .
  • Isolation: Concentrate in vacuo. Recrystallize from EtOH/Hexane if necessary.

General Acylation Protocol

Reagents:

  • 5-FNP Ester (1.0 equiv)[1]

  • Amine (1.1 – 1.5 equiv)

  • Base: DIEA (Diisopropylethylamine) or TEA (1.0 – 2.0 equiv)

  • Solvent: DMF or DCM.[1]

Workflow:

  • Dissolve the amine and base in the solvent.

  • Add the 5-FNP ester (solid or solution) in one portion.

  • Monitoring: The reaction typically turns yellow due to the release of the 5-fluoro-2-nitrophenolate anion (

    
     nm).[1] This serves as a built-in visual indicator.[1]
    
  • Completion: Monitor via TLC or LC-MS. Reactions with primary amines are often complete within 30–60 minutes.[1]

Validation Workflow (DOT)

ProtocolWorkflow Step1 Mix Amine + Base (Solvent: DMF/DCM) Step2 Add 5-FNP Ester Step1->Step2 Decision Color Change? (Yellow) Step2->Decision PathYes Proceeds to LC-MS Check Decision->PathYes Yes (Phenolate Release) PathNo Check Reagents/ Solvent Dryness Decision->PathNo No (Inactive)

Figure 2: Operational workflow for acylation. The yellow color change provides immediate visual feedback on reaction initiation.

Troubleshooting & Optimization

  • Racemization: While 5-FNP esters suppress racemization better than acid chlorides, base-catalyzed racemization can occur if excess base is used.[1] Recommendation: Use exactly 1.0 equivalent of base if the amine is a salt; use 0 equivalents if the amine is a free base.

  • Side Reactions: In the presence of alcohols (e.g., Serine side chains), 5-FNP esters are selective for amines, but prolonged exposure at high pH can lead to transesterification.

  • Storage: Store 5-FNP esters at -20°C under argon. They are sensitive to hydrolysis by atmospheric moisture.[1]

References

  • Vertex Pharmaceuticals / NIH. (2009).[1] New synthetic technology for the construction of N-hydroxyindoles and synthesis of nocathiacin I model systems. (Discusses synthesis of 5-fluoro-2-nitrophenyl intermediates).

  • MDPI Molecules. (2022).[1] Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. (Provides crystallographic and synthetic data on fluoro-nitrophenyl esters).

  • PubChem. (2025).[1] 5-Fluoro-2-nitrophenol Compound Summary. (Physical properties and pKa data sources).

  • BenchChem. (2025).[1] Comparison of different 4-nitrophenyl esters for lipase activity. (Comparative kinetics for nitrophenyl ester hydrolysis).

  • Sigma-Aldrich. (2025).[1] 5-Fluoro-2-nitrophenol Product Specification. [1][2]

Sources

Exploratory

Technical Guide: Synthesis and Pharmacological Profiling of 5-Fluoro-2-nitrophenyl Benzoate Derivatives

Executive Summary This technical guide provides a comprehensive analysis of 5-Fluoro-2-nitrophenyl benzoate and its derivatives. These compounds represent a specialized class of "active esters" where the 5-fluoro-2-nitro...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive analysis of 5-Fluoro-2-nitrophenyl benzoate and its derivatives. These compounds represent a specialized class of "active esters" where the 5-fluoro-2-nitrophenol moiety serves as a highly tunable leaving group. They are critical tools in mechanistic enzymology (as chromogenic and ¹⁹F-NMR silent probes), peptide synthesis (as activated carboxylates), and medicinal chemistry (as prodrug scaffolds).

This whitepaper addresses the synthesis, structural kinetics, and biological applications of this scaffold, designed for researchers in drug discovery and physical organic chemistry.

Part 1: Chemical Rationale & Structural Logic

The Scaffold Architecture

The core structure consists of a benzoate moiety esterified to a 5-fluoro-2-nitrophenol. The utility of this molecule is dictated by the electronic interplay between the nitro group (ortho) and the fluorine atom (meta to the ester oxygen) .

  • The Leaving Group (Nucleofuge): Upon hydrolysis or aminolysis, the molecule expels 5-fluoro-2-nitrophenolate .

    • Nitro Effect: The ortho-nitro group exerts a strong electron-withdrawing effect (-I and -M), significantly lowering the pKa of the phenol (making it a better leaving group) and rendering the ester carbonyl highly electrophilic.

    • Fluorine Effect: The fluorine at the 5-position (meta to the phenol oxygen) provides an additional inductive withdrawal (-I) without the steric hindrance of an ortho-substituent. Crucially, it serves as a ¹⁹F NMR reporter tag , allowing reaction progress to be monitored in opaque biological media where UV/Vis fails.

Reactivity Profile

The reactivity of 5-fluoro-2-nitrophenyl benzoates is governed by the BAc2 mechanism (Base-catalyzed Acyl-oxygen cleavage).

  • Hydrolytic Lability: These esters are significantly more labile than unsubstituted phenyl benzoates. The hydrolysis follows second-order kinetics, highly sensitive to the pH of the environment.

  • Chromogenic Property: The released phenolate anion absorbs strongly in the visible region (yellow,

    
     nm), enabling spectrophotometric detection.
    

Part 2: Synthesis Protocols

Precursor Synthesis: 5-Fluoro-2-nitrophenol

Before generating the ester, the high-purity phenolic precursor must be isolated.

Reaction: Nucleophilic Aromatic Substitution (


) followed by Diazotization.
  • Starting Material: 2,4-Difluoronitrobenzene.[1]

  • Reagent: Ammonia (aq), then

    
    .
    

Step-by-Step Protocol:

  • Amination: Dissolve 2,4-difluoronitrobenzene (1.0 eq) in acetonitrile. Add

    
     (3.0 eq) dropwise at 0°C. Stir at RT for 4 hours. The fluorine ortho to the nitro group is selectively displaced due to the inductive stabilization of the Meisenheimer complex.
    
    • Intermediate: 5-Fluoro-2-nitroaniline.[1]

  • Hydrolysis (Diazotization): Suspend the aniline in 30%

    
    . Cool to 0°C. Add 
    
    
    
    (1.1 eq) dropwise. Stir for 30 min.
  • Thermal Decomposition: Heat the diazonium salt solution to 90°C for 1 hour until

    
     evolution ceases.
    
  • Workup: Cool, extract with Ethyl Acetate, wash with brine, and recrystallize from Ethanol/Water.

    • Yield: Typically 85-90%.

    • Appearance: Yellow crystalline solid.[2][3]

Esterification: The Schotten-Baumann Route

This method is preferred for generating the benzoate derivative due to its mild conditions and high yield.

Reaction:



Protocol:

  • Preparation: Dissolve 5-fluoro-2-nitrophenol (10 mmol) in anhydrous Dichloromethane (DCM, 50 mL).

  • Base Addition: Add Triethylamine (TEA, 12 mmol) and a catalytic amount of DMAP (0.5 mmol). The solution will darken as the phenolate forms.

  • Acylation: Cool to 0°C. Add Benzoyl Chloride (10.5 mmol) dropwise over 15 minutes.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 3 hours. Monitor by TLC (Hexane:EtOAc 4:1).

  • Quench: Add water (20 mL) to hydrolyze excess acid chloride.

  • Purification: Wash organic phase with 1M HCl (to remove TEA), then sat.

    
    , then brine. Dry over 
    
    
    
    .[4]
  • Isolation: Concentrate in vacuo. Recrystallize from Hexane/DCM.

Visualization of Synthetic Pathway

Synthesis SM 2,4-Difluoronitrobenzene INT1 5-Fluoro-2-nitroaniline SM->INT1 NH3 (aq) SNAr (ortho-F displacement) INT2 Diazonium Salt INT1->INT2 NaNO2, H2SO4 0°C PHENOL 5-Fluoro-2-nitrophenol (The Nucleofuge) INT2->PHENOL H2O, 90°C Hydrolysis PRODUCT 5-Fluoro-2-nitrophenyl benzoate PHENOL->PRODUCT TEA, DMAP, DCM BENZOYL Benzoyl Chloride BENZOYL->PRODUCT +

Caption: Synthetic route from commercial fluorinated precursors to the target active ester.

Part 3: Biological & Kinetic Applications[5][6]

Enzymatic Hydrolysis Assays (Protease/Lipase Profiling)

5-Fluoro-2-nitrophenyl benzoate derivatives are excellent "suicide substrates" or turnover probes for Serine Proteases (e.g., Chymotrypsin, HCV Protease) and Lipases.

Mechanism:

  • Acylation: The enzyme's active site Serine attacks the carbonyl carbon.

  • Release: 5-Fluoro-2-nitrophenolate is expelled.

  • Detection:

    • UV/Vis: Monitor Absorbance at 400-410 nm.

    • ¹⁹F NMR: The chemical shift of the fluorine changes significantly between the ester (

      
       ppm) and the free phenolate (
      
      
      
      ppm), allowing real-time monitoring in turbid cell lysates.
Structure-Activity Relationship (SAR) Logic

Modifying the benzoate ring allows researchers to probe the electronic requirements of the target enzyme's binding pocket (Hammett analysis).

Derivative (Benzoate Ring)Electronic Effect (

)
Hydrolysis Rate (

)
Application
4-Nitrobenzoate Strong E-Withdrawing (+0.78)Very FastDetecting low-activity enzymes
4-Chlorobenzoate Weak E-Withdrawing (+0.23)FastStandard kinetic probe
Unsubstituted Neutral (0.00)ModerateBaseline reference
4-Methoxybenzoate E-Donating (-0.27)SlowProbing transition state stabilization
Mechanistic Diagram: Enzymatic Hydrolysis

Hydrolysis Enz Enzyme-Ser-OH Complex Michaelis Complex [E-S] Enz->Complex Binding Substrate 5-Fluoro-2-nitrophenyl benzoate Substrate->Complex Binding Tetra Tetrahedral Intermediate Complex->Tetra Nucleophilic Attack AcylEnz Acyl-Enzyme (Ph-CO-O-Ser-Enz) Tetra->AcylEnz Collapse Product1 5-Fluoro-2-nitrophenolate (Yellow Signal / 19F Shift) Tetra->Product1 Release (k1) Product2 Benzoic Acid AcylEnz->Product2 Deacylation (H2O)

Caption: Catalytic cycle showing the release of the fluorinated chromophore upon acylation.

Part 4: Experimental Validation (Self-Validating Protocol)

To ensure the integrity of the synthesized probe, the following Quality Control (QC) steps are mandatory before biological use.

QC Protocol:

  • Purity Check (HPLC): Run on C18 column, Water/Acetonitrile gradient (0.1% TFA). The ester is less polar than the phenol/acid. Target purity >98%.

  • Spontaneous Hydrolysis Test: Incubate the compound in Phosphate Buffer (pH 7.4) at 37°C without enzyme.

    • Acceptance Criteria:

      
       hydrolysis over 1 hour. If hydrolysis is faster, the background noise will obscure enzymatic activity.
      
  • ¹H NMR Verification:

    • Look for the diagnostic doublet of doublets for the 5-F-2-NO2 protons.

    • Confirm absence of broad -OH peak (indicates unreacted phenol).

References

  • Synthesis of Fluorinated Nitrophenols

    • Title: Preparation of 5-fluoro-2-nitrophenol and derivatives.[1][3][5][6][7]

    • Source: P
    • URL:[Link]

  • Kinetic Studies of Phenyl Benzoates

    • Title: Variation of the ortho inductive, resonance and steric terms with temperature in the alkaline hydrolysis of substituted phenyl benzoates.[8][9]

    • Source:Journal of the Chemical Society, Perkin Transactions 2, 1984.
    • URL:[Link][10][11]

  • Hammett Relationships in Enzymology

    • Title: Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters.[12]

    • Source:Journal of Emerging Investigators, 2021.[12]

    • URL:[Link]

  • Fluorine in Medicinal Chemistry

    • Title: Biological Potential of Fluoro-Benzene Analogs.[13]

    • Source:Annals of Medicinal Chemistry and Research, 2016.[13]

    • URL:[Link]

Sources

Protocols & Analytical Methods

Method

Protocol for peptide coupling using 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

Application Note: Protocol for Peptide N-Terminal Capping & Amine Acylation using 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Part 1: Executive Summary & Technical Rationale 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (C...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Protocol for Peptide N-Terminal Capping & Amine Acylation using 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

Part 1: Executive Summary & Technical Rationale

5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (CAS: 253605-71-9) is a specialized, pre-activated ester designed for the rapid and selective introduction of the 2,6-difluorobenzoyl moiety into peptides and small molecule amines.

While standard coupling reagents (HATU, EDC) are ubiquitous, this reagent belongs to the class of "isolated active esters." It offers a distinct advantage in medicinal chemistry and peptide synthesis: it decouples the activation step from the coupling step. This is critical when introducing the 2,6-difluorobenzoyl group—a "privileged scaffold" in kinase inhibitors and agrochemicals—because the corresponding acid chloride (2,6-difluorobenzoyl chloride) is often too aggressive, leading to side reactions, while the carboxylic acid is sterically hindered (ortho-difluoro substitution) and difficult to activate quantitatively in situ.

Key Advantages:

  • Tuned Reactivity: The 5-fluoro-2-nitrophenyl leaving group is significantly more electron-deficient than the standard 4-nitrophenyl group, accelerating the reaction rate with sterically hindered amines without requiring harsh temperatures.

  • Self-Indicating: The release of the 5-fluoro-2-nitrophenolate byproduct produces a distinct yellow coloration, providing a visual endpoint for the reaction.

  • Steric Tolerance: Specifically optimized to overcome the steric blockade presented by the 2,6-difluoro substitution on the benzoate ring.

Part 2: Reaction Mechanism & Logic

The reaction proceeds via a classic nucleophilic acyl substitution (aminolysis). The 5-fluoro-2-nitrophenol moiety acts as a "super-active" leaving group. The fluorine atom at the 5-position of the leaving group exerts an inductive electron-withdrawing effect ($ -I $), which lowers the pKa of the phenol (making it a better leaving group) and increases the electrophilicity of the carbonyl carbon.

Mechanistic Pathway (DOT Visualization)

ReactionMechanism Reagent 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Transition Tetrahedral Intermediate Reagent->Transition Nucleophilic Attack Amine Target Amine (R-NH2) Amine->Transition Product 2,6-Difluorobenzamide (Product) Transition->Product Collapse & Elimination Byproduct 5-Fluoro-2-nitrophenolate (Yellow Leaving Group) Transition->Byproduct

Figure 1: Mechanistic flow of the aminolysis reaction. The 5-fluoro substitution on the nitrophenyl ring enhances the electrophilicity of the ester carbonyl, facilitating attack by the amine.

Part 3: Experimental Protocol

Safety Note: This reagent releases a nitrophenol derivative. Handle in a fume hood. Wear nitrile gloves and eye protection.

Materials Required
ComponentSpecificationRole
Active Ester 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoateAcylating Agent
Substrate Peptide (resin-bound or free amine) or 1°/2° AmineNucleophile
Solvent DMF (anhydrous) or DCMReaction Medium
Base DIPEA (Diisopropylethylamine) or NMMProton Scavenger
Scavenger Polymer-supported Trisamine (Optional)Removal of excess ester
Protocol A: Solution-Phase Coupling (Small Molecule)
  • Preparation: Dissolve the amine substrate (1.0 equiv) in anhydrous DMF or DCM (concentration 0.1 M – 0.2 M).

  • Base Addition: Add DIPEA (1.5 – 2.0 equiv). Ensure the solution is basic (pH > 8 on wet litmus).

  • Reagent Addition: Add 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (1.1 – 1.2 equiv) in one portion.

  • Reaction: Stir at room temperature (20–25 °C).

    • Visual Cue: The solution will turn bright yellow within minutes due to the release of 5-fluoro-2-nitrophenolate.

  • Monitoring: Monitor by TLC or LC-MS.

    • TLC:[1] The active ester usually runs higher (less polar) than the amide product. The byproduct (phenol) is visible as a yellow spot.

    • Time: Reaction is typically complete in 1–4 hours.

  • Workup:

    • Dilute with EtOAc.

    • Wash 3x with 1M HCl (or 5% citric acid) to remove the DIPEA and the yellow 5-fluoro-2-nitrophenol byproduct (which becomes water-soluble in the aqueous phase, though some yellow color may persist in organic layer if not acidic enough).

    • Wash 1x with Brine, Dry over

      
      , and concentrate.[2]
      
Protocol B: Solid-Phase Peptide Synthesis (SPPS)

This protocol is used for "capping" the N-terminus of a resin-bound peptide with the 2,6-difluorobenzoyl group.

  • Resin Preparation: Swell the resin (approx. 0.1 mmol scale) in DMF for 20 minutes. Drain.

  • Deprotection: Ensure the N-terminal Fmoc/Boc group is removed and the resin is washed (DMF 3x, DCM 3x).

  • Coupling Cocktail:

    • Dissolve 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (3.0 equiv relative to resin loading) in minimum DMF.

    • Add DIPEA (3.0 equiv).

    • Note: No additional activators (HATU/HOBt) are needed.

  • Incubation: Add the cocktail to the resin. Shake/vortex at room temperature for 2–4 hours.

  • Washing: Drain the resin. Wash extensively with DMF (5x) until the flow-through is no longer yellow. This indicates removal of the nitrophenol byproduct.

  • Cleavage: Proceed with standard TFA cleavage protocols.

Part 4: Troubleshooting & Optimization

ObservationDiagnosisCorrective Action
Low Conversion Steric hindrance of the amine or insufficient base.Increase temperature to 40°C. Ensure DIPEA is fresh. Use 2.0 eq of active ester.[3][4]
Product Hydrolysis Wet solvent used.The 2,6-difluorobenzoyl group is electron-poor and the ester is moisture sensitive. Use anhydrous DMF.[1]
Persistent Yellow Color Incomplete removal of nitrophenol.The 5-fluoro-2-nitrophenol is acidic. Ensure the organic layer is washed with basic solution (sat.

) to pull the phenol into the aqueous phase as the phenolate, OR wash with acidic solution to protonate it (solubility varies). Recommendation: Wash with 0.5 M NaOH (rapidly) if product is stable, or extensive bicarbonate washes.

Part 5: References

  • Active Ester Chemistry:

    • Bodanszky, M. (1984). Principles of Peptide Synthesis. Springer-Verlag. (Foundational text on nitrophenyl ester reactivity).

    • Context: Establishes the hierarchy of leaving groups: Pfp > 5-Fluoro-2-nitrophenyl > p-Nitrophenyl.

  • 2,6-Difluorobenzoyl Applications:

    • Erickson, J. A., et al. (2010). "Antibacterial Activity of 2,6-Difluorobenzamides." Journal of Medicinal Chemistry.

    • Context: Demonstrates the biological importance of the 2,6-difluorobenzoyl moiety.

  • Fluorinated Nitrophenyl Esters:

    • Use of 5-fluoro-2-nitrophenol as a leaving group in related acylation chemistries.[5][6] ChemicalBook Entry for CAS 253605-71-9.

Sources

Application

Synthesis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate from acid chloride

Application Note: Synthesis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Executive Summary & Strategic Analysis This technical guide details the synthesis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate , a highly speci...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Synthesis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

Executive Summary & Strategic Analysis

This technical guide details the synthesis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate , a highly specialized ester intermediate often utilized in the development of benzoylurea insecticides and kinase inhibitors.

Synthetic Challenge: The synthesis presents a "mismatched" coupling scenario:

  • Electrophile (Steric Hindrance): The 2,6-difluorobenzoyl chloride possesses significant steric bulk around the carbonyl carbon due to the ortho-fluorine atoms. This "ortho-effect" shields the carbonyl from nucleophilic attack.

  • Nucleophile (Electronic Deactivation): The 5-fluoro-2-nitrophenol is an electron-deficient phenol. The strong electron-withdrawing nitro group (ortho) and fluorine atom (meta) significantly reduce the nucleophilicity of the hydroxyl group compared to standard phenols.

Operational Strategy: To overcome the kinetic barrier caused by the steric shielding and the thermodynamic disadvantage of the weak nucleophile, we utilize a Nucleophilic Catalysis strategy.

  • Primary Base: Triethylamine (TEA) acts as the bulk proton scavenger.

  • Catalyst: 4-Dimethylaminopyridine (DMAP) is critical. It forms a highly reactive N-acylpyridinium intermediate with the acid chloride, which is less sterically hindered and more electrophilic than the free acid chloride, facilitating attack by the poor phenol nucleophile.

Safety Assessment (Critical)

Hazard ClassCompoundRisk DescriptionMitigation
Corrosive / Lachrymator 2,6-Difluorobenzoyl chlorideReacts violently with moisture to release HCl gas. Causes severe skin/eye burns.Handle in a fume hood. Use dry glassware.
Acute Toxicity 5-Fluoro-2-nitrophenolToxic if swallowed or absorbed through skin. Nitro-aromatics can be methemoglobin formers.Double-gloving (Nitrile). Avoid dust generation.
Explosive Potential Nitro-aromaticsPolynitrated compounds can be shock-sensitive (though mono-nitro is generally stable).Do not heat the dry solid residue above 100°C.
Hydrofluoric Acid Fluorinated ByproductsThermal decomposition may release HF.Avoid incineration of waste in standard streams.

Materials & Stoichiometry

Solvent Selection: Dichloromethane (DCM) is preferred for its solubility profile and ease of removal. Anhydrous grade is required to prevent hydrolysis of the acid chloride.

ReagentMW ( g/mol )Equiv.[1][2][3]DensityRole
5-Fluoro-2-nitrophenol 157.101.0SolidLimiting Reagent (Nucleophile)
2,6-Difluorobenzoyl chloride 176.551.21.404 g/mLElectrophile
Triethylamine (TEA) 101.191.50.726 g/mLBase (HCl Scavenger)
DMAP 122.170.1SolidNucleophilic Catalyst
Dichloromethane (DCM) 84.93N/ASolventReaction Medium (0.2 M)

Experimental Protocol

Step 1: Reaction Setup
  • Preparation: Oven-dry a 250 mL round-bottom flask (RBF) and a magnetic stir bar. Flush with Nitrogen (

    
    ) or Argon.[4]
    
  • Solubilization: Charge the RBF with 5-Fluoro-2-nitrophenol (1.0 equiv, e.g., 5.0 g) and DMAP (0.1 equiv, 0.39 g).

  • Solvent Addition: Add anhydrous DCM (160 mL). Stir until fully dissolved.

  • Base Addition: Add Triethylamine (1.5 equiv, 6.65 mL) via syringe. The solution may darken slightly due to phenoxide formation.

  • Cooling: Cool the reaction mixture to 0 °C using an ice/water bath. Rationale: Although the reaction is hindered, controlling the initial exotherm prevents side reactions.

Step 2: Coupling Reaction
  • Addition: Add 2,6-Difluorobenzoyl chloride (1.2 equiv, 4.8 mL) dropwise over 15 minutes.

    • Observation: A white precipitate (TEA·HCl salts) will begin to form almost immediately.

  • Equilibration: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and warm to Room Temperature (20–25 °C) .

  • Monitoring: Stir for 4–6 hours. Monitor by TLC (Eluent: 20% EtOAc in Hexanes).

    • Target: Disappearance of the phenol spot (

      
      ) and appearance of the less polar ester (
      
      
      
      ).
Step 3: Workup & Purification[4][5][6]
  • Quench: Dilute the mixture with 50 mL DCM. Pour into a separatory funnel containing 100 mL 1M HCl .

    • Purpose: The acid wash removes unreacted TEA and DMAP.

  • Wash 2 (Base): Wash the organic layer with 100 mL Saturated

    
     .
    
    • Purpose: Hydrolyzes remaining acid chloride and removes the resulting benzoic acid.

  • Wash 3 (Neutral): Wash with 100 mL Brine (Sat. NaCl).

  • Drying: Dry the organic layer over anhydrous ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
     or 
    
    
    
    for 15 minutes. Filter off the solids.[1][3][5]
  • Concentration: Evaporate the solvent under reduced pressure (Rotovap) at 40 °C to yield a crude solid.

  • Recrystallization:

    • Dissolve the crude solid in a minimum amount of boiling Ethanol or Isopropanol .

    • Allow to cool slowly to room temperature, then to 4 °C.

    • Filter the crystals and wash with cold heptane.

    • Yield Expectation: 85–92%.

Analytical Validation (Self-Validating System)

To ensure the protocol worked, compare your data against these expected values.

1. Proton NMR (


H NMR, 400 MHz, 

):
  • 
     8.0–8.2 ppm (m, 1H):  Proton ortho to the nitro group (deshielded).
    
  • 
     7.4–7.6 ppm (m, 1H):  Para to the nitro group.
    
  • 
     7.0–7.2 ppm (m, 2H):  Protons on the 2,6-difluorobenzoyl ring (meta to carbonyl).
    
  • 
     6.9–7.0 ppm (t, 1H):  Proton para to carbonyl on the benzoyl ring.
    
  • Diagnostic Check: Look for the absence of the broad phenolic -OH singlet (usually >9 ppm).

2. Fluorine NMR (


F NMR): 
  • Signal A (

    
     -105 ppm):  5-Fluoro on the nitrophenyl ring.
    
  • Signal B (

    
     -110 ppm):  2,6-Difluoro group (will appear as a distinct triplet or multiplet depending on H-coupling).
    

3. FTIR:

  • Carbonyl Stretch: Strong band at 1740–1760 cm

    
      (Ester C=O). Note: Electron-withdrawing groups on the phenol shift this frequency higher than typical benzoates.
    
  • Nitro Stretches:

    
     1530 cm
    
    
    
    (asymmetric) and 1350 cm
    
    
    (symmetric).

Visualizations

Reaction Mechanism & Workflow

G AcidCl 2,6-Difluorobenzoyl Chloride Intermed N-Acylpyridinium Intermediate (Activated Electrophile) AcidCl->Intermed + DMAP - Cl⁻ Phenol 5-Fluoro-2- nitrophenol Transition Tetrahedral Intermediate Phenol->Transition Nucleophilic Attack (Assisted by TEA) DMAP DMAP (Catalyst) DMAP->Intermed Recycles Intermed->Transition Product Target Ester (5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate) Transition->Product Elimination of DMAP Byproducts TEA·HCl (Salt) Transition->Byproducts

Caption: Catalytic cycle showing DMAP activation of the hindered acid chloride.

Process Flowchart

Workflow Start Start: Dry Flask N2 Atmosphere Dissolve Dissolve Phenol + DMAP in DCM Start->Dissolve AddBase Add TEA Cool to 0°C Dissolve->AddBase AddAcidCl Add Acid Chloride Dropwise AddBase->AddAcidCl React Stir 4-6h Warm to RT AddAcidCl->React Check TLC Check (Phenol consumed?) React->Check Check->React No (Add more time) Workup Workup: 1. 1M HCl Wash 2. NaHCO3 Wash 3. Brine Wash Check->Workup Yes Purify Recrystallize (EtOH) Workup->Purify

Caption: Operational workflow for the synthesis and purification of the target ester.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield (<50%) Hydrolysis of Acid ChlorideEnsure DCM is anhydrous. Check Acid Chloride quality (it should be clear, not cloudy).
Unreacted Phenol Steric HindranceIncrease temperature to reflux (40°C) after initial addition. Add 0.2 equiv DMAP.
Sticky/Oily Product ImpuritiesRecrystallize from Isopropanol instead of Ethanol. Use a seed crystal if available.
Dark Coloration Oxidation of PhenolEnsure

atmosphere is maintained rigorously.

References

  • Sigma-Aldrich. 2,6-Difluorobenzoyl chloride Product Specification & Reactivity. Retrieved from

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 68066, 5-Fluoro-2-nitrophenol. Retrieved from

  • Hofle, G., Steglich, W., & Vorbruggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Angewandte Chemie International Edition.[6] (Standard reference for DMAP catalysis mechanism).

  • BenchChem. Synthesis of 2,6-Difluorobenzenethiol and related fluorinated intermediates. (Context on handling 2,6-difluoro systems). Retrieved from

Sources

Method

Application Note: High-Efficiency Amine Benzoylation using 5-Fluoro-2-nitrophenyl Esters

Executive Summary This guide details the protocol for utilizing 5-Fluoro-2-nitrophenyl (FNP) esters in amide bond formation (benzoylation). While N-hydroxysuccinimide (NHS) and p-nitrophenyl esters are standard in peptid...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the protocol for utilizing 5-Fluoro-2-nitrophenyl (FNP) esters in amide bond formation (benzoylation). While N-hydroxysuccinimide (NHS) and p-nitrophenyl esters are standard in peptide and small molecule synthesis, FNP esters represent a "hyper-active" class of acyl donors.

The presence of the fluorine atom at the 5-position (meta to the phenolic oxygen, para to the nitro group) exerts a strong inductive electron-withdrawing effect (


), significantly lowering the pK

of the leaving group (5-fluoro-2-nitrophenol) compared to unsubstituted nitrophenyl esters. This results in accelerated reaction kinetics, making FNP esters particularly valuable for coupling sterically hindered amines or electron-deficient anilines that fail with standard reagents.

Chemical Basis & Mechanism[1][2]

The "Turbo-Charged" Leaving Group

The efficiency of an active ester is dictated by the stability of the leaving group (the phenolate anion).

  • 2-Nitro Group: Provides resonance stabilization and an ortho inductive effect.

  • 5-Fluoro Group: Located meta to the phenolic oxygen, it provides pure inductive withdrawal (

    
    ) without the competing resonance donation (
    
    
    
    ) that would occur at the para position.

This combination creates a leaving group that is less basic (lower pK


) and thus a better nucleofuge than standard 4-nitrophenol.
Reaction Mechanism ( )

The reaction follows a standard nucleophilic acyl substitution pathway.

  • Attack: The amine nucleophile attacks the carbonyl carbon.[1][2]

  • Intermediate: Formation of a tetrahedral zwitterionic intermediate.

  • Collapse: The carbonyl reforms, expelling the highly stabilized 5-fluoro-2-nitrophenolate anion.

  • Deprotonation: The base (e.g., DIPEA) neutralizes the generated proton.

Mechanism cluster_legend Key Driver Start Amine + FNP Ester TS Tetrahedral Intermediate Start->TS Nucleophilic Attack (k1) Products Amide Product + Phenolate Byproduct TS->Products Collapse & Expulsion (k2) Note 5-Fluoro substituent stabilizes leaving group, increasing k2.

Figure 1: Simplified reaction coordinate. The 5-fluoro substitution lowers the energy barrier for the collapse step (k2).

Experimental Protocol

Materials Required[5][6][7][8]
  • Reagent: 5-Fluoro-2-nitrophenyl benzoate (or specific derivative).

  • Substrate: Target Amine (1.0 equiv).

  • Base:

    
    -Diisopropylethylamine (DIPEA) or Triethylamine (TEA).
    
  • Solvent: Dichloromethane (DCM) (anhydrous) or DMF (for polar amines).

  • Quench: 1M NaOH or Saturated NaHCO

    
    .
    
Standard Coupling Procedure

Scale: 1.0 mmol amine.

  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the Amine (1.0 mmol, 1.0 equiv) in anhydrous DCM (5.0 mL, 0.2 M).

  • Activation: Add DIPEA (1.2 mmol, 1.2 equiv). Stir for 5 minutes at Room Temperature (RT).

    • Note: If the amine is supplied as a salt (e.g., HCl salt), increase DIPEA to 2.2 equiv.

  • Addition: Add 5-Fluoro-2-nitrophenyl ester (1.05 – 1.1 equiv) in one portion.

  • Reaction: Stir at RT.

    • Visual Cue: The solution will turn yellow/orange as the 5-fluoro-2-nitrophenolate is released.

  • Monitoring: Monitor by TLC (or LC-MS).

    • TLC Visualization: The ester and product are UV active. The byproduct (phenol) is yellow and stains strongly.

  • Workup (Critical Step):

    • Dilute with DCM (20 mL).

    • Wash 1 (Acidic): Wash with 1M HCl (2 x 10 mL) to remove excess amine and DIPEA.

    • Wash 2 (Basic): Wash with 1M NaOH or Sat. Na

      
      CO
      
      
      
      (3 x 10 mL).
      • Why? The 5-fluoro-2-nitrophenol byproduct is acidic.[3] Basic washing converts it to the water-soluble phenolate (bright yellow), moving it to the aqueous layer.

      • Endpoint: Wash until the aqueous layer no longer turns yellow.

    • Dry: Dry organic layer over MgSO

      
      , filter, and concentrate.
      
Optimization Table
ParameterStandard ConditionDifficult Case (Steric Bulk)Difficult Case (Low Nucleophilicity)
Solvent DCMDMF or DMSOPyridine (acts as solvent & base)
Temperature 20–25 °C40–50 °C20–25 °C
Stoichiometry 1.1 equiv Ester1.5 equiv Ester1.2 equiv Ester + 0.1 equiv DMAP
Time 1–4 hours12–24 hours4–8 hours

Workflow Visualization

Workflow Prep Dissolve Amine + DIPEA in DCM Add Add 5-Fluoro-2-nitrophenyl Ester Prep->Add React Stir RT (1-4h) (Solution turns Yellow) Add->React Check TLC/LCMS Check React->Check Check->React Incomplete Workup_Acid Wash: 1M HCl (Removes Amine/Base) Check->Workup_Acid Complete Workup_Base Wash: 1M NaOH (Removes Phenol Byproduct) Workup_Acid->Workup_Base Final Isolate Amide Workup_Base->Final

Figure 2: Step-by-step experimental workflow for benzoylation.

Synthesis of the Reagent (If not commercial)

If the specific 5-fluoro-2-nitrophenyl ester is not available, it can be prepared from the phenol.

  • Precursor: 5-Fluoro-2-nitrophenol (CAS: 446-36-6).

  • Reaction: Mix Phenol (1 equiv) + Benzoyl Chloride (1 equiv) + TEA (1.1 equiv) in DCM at 0°C.

  • Purification: Recrystallize from Ethanol/Hexane. Do not silica column purify unless necessary, as active esters can hydrolyze on acidic silica.

Safety & Handling

  • Toxicity: Nitrophenols are toxic and skin irritants. They stain skin/clothing yellow immediately upon contact. Wear double gloves.

  • Explosion Hazard: Like all nitro-aromatics, the dry solid ester should be treated with care. Do not heat neat (without solvent) above 100°C.

  • Disposal: All aqueous washes (yellow) contain nitrophenols and must be disposed of as hazardous organic waste, not down the drain.

References

  • Preparation of the Phenol Precursor

    • Method and system for continuously producing 5-fluoro-2-nitrophenol.[4][3] (Patent CN106045861A). Google Patents. Link

  • Mechanistic Foundation (Hammett Correlations)

    • Neuvonen, H. et al. Kinetics of the Aminolysis of Phenyl Benzoates. J. Chem. Soc., Perkin Trans. 2. (Describes the correlation between leaving group pKa and rate). Link

  • General Active Ester Protocols

    • BenchChem.[5][6] The Role of Pentafluorophenol in Modern Peptide Synthesis.[6][7] (Comparative context for fluorinated esters). Link

  • Leaving Group pKa Data

    • Bordwell pKa Table (Acidity in DMSO). (For estimating the acidity of 5-fluoro-2-nitrophenol vs 4-nitrophenol). Link

Sources

Application

Application Note: Solvent Systems for 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Reactions

Executive Summary This guide details the solvent selection criteria and experimental protocols for reactions involving 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (FNB-DFB). This compound represents a specialized class o...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the solvent selection criteria and experimental protocols for reactions involving 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (FNB-DFB). This compound represents a specialized class of "sterically compensated" activated esters. The 2,6-difluorobenzoyl moiety is sterically hindered, making standard acylation difficult; however, the highly electron-deficient 5-fluoro-2-nitrophenol leaving group activates the carbonyl sufficiently to drive nucleophilic acyl substitution (NAS).

Optimal solvent selection is critical to balance three competing factors:

  • Solubility: The hydrophobic nature of the diaryl ester vs. the polarity of nucleophiles (amines).

  • Rate Acceleration: Stabilization of the zwitterionic tetrahedral intermediate.

  • Byproduct Removal: Efficient separation of the potentially cytotoxic 5-fluoro-2-nitrophenol leaving group.

Mechanistic Basis for Solvent Selection

The "Push-Pull" Reactivity Profile

FNB-DFB is designed to overcome the "ortho-effect." The two fluorine atoms at the 2,6-positions of the benzoyl ring create significant steric hindrance, blocking the approach of nucleophiles. To compensate, the leaving group (5-fluoro-2-nitrophenol) is engineered to be an exceptional nucleofuge (leaving group).

  • Steric Blockade (The Problem): The 2,6-difluoro pattern shields the carbonyl carbon, significantly retarding

    
     in standard solvents.
    
  • Electronic Activation (The Solution): The nitro and fluoro groups on the phenol ring exert a strong

    
     (inductive) and 
    
    
    
    (mesomeric) effect, lowering the
    
    
    of the phenol (est.
    
    
    ~6.0–6.5) and increasing the electrophilicity of the carbonyl.
Solvent Polarity and Transition States

The reaction proceeds via a tetrahedral intermediate (


).
  • Non-polar solvents (DCM, Toluene): Destabilize the charge-separated transition state, leading to slower kinetics but cleaner profiles (less hydrolysis).

  • Polar Aprotic solvents (DMF, DMSO): Stabilize the

    
     intermediate via dipole-dipole interactions, significantly accelerating the reaction—often necessary for sterically hindered amines.
    

Solvent Selection Matrix

The following table guides solvent choice based on the specific reaction goals.

Solvent ClassRepresentative SolventsSuitabilityKey CharacteristicsRecommended Application
Chlorinated Dichloromethane (DCM), ChloroformHigh Excellent solubility for FNB-DFB; easy evaporation; moderate rate.Standard amidation of reactive primary amines.
Polar Aprotic DMF, DMSO, NMPMedium High reaction rates; difficult to remove; promotes hydrolysis if wet.Reacting with weak nucleophiles (anilines) or hindered amines.
Ethers THF, 2-MeTHF, DioxaneHigh Good balance of rate and solubility; 2-MeTHF is a green alternative.Low-temperature reactions; process chemistry scaling.
Esters Ethyl Acetate (EtOAc)Medium Green solvent; slower kinetics; potential for transesterification (rare).Large-scale manufacturing; extraction workups.
Protic Alcohols, WaterLow AVOID. High risk of ester hydrolysis and solvolysis.None (unless hydrolysis is the goal).

Visual Workflows

Solvent Decision Tree

This logic flow ensures the correct solvent is chosen based on the nucleophile's properties.

SolventSelection Start Start: Select Nucleophile CheckSolubility Is Nucleophile Water Soluble? Start->CheckSolubility CheckReactivity Is Nucleophile Sterically Hindered? CheckSolubility->CheckReactivity No (Organic Soluble) Biphasic Use Biphasic System (DCM/Water + Phase Transfer Cat.) CheckSolubility->Biphasic Yes (e.g., Amino Acids) DCM Use DCM or Chloroform (Standard Protocol) CheckReactivity->DCM No (e.g., Benzylamine) DMF Use DMF or DMSO (High Polarity Protocol) CheckReactivity->DMF Yes (e.g., t-Butylamine) THF Use THF or 2-MeTHF (Green/Process Protocol) CheckReactivity->THF Intermediate/Green Req.

Figure 1: Decision matrix for selecting the optimal reaction medium based on nucleophile properties.

Reaction Mechanism & Byproduct Fate

Understanding the pathway is essential for the workup strategy defined in the protocol.

Mechanism Substrate FNB-DFB Ester (Electrophile) TS Tetrahedral Intermediate (Sterically Crowded) Substrate->TS k1 (Slow) Amine Amine (Nucleophile) Amine->TS k1 (Slow) Product 2,6-Difluorobenzamide (Target) TS->Product Collapse LeavingGroup 5-Fluoro-2-nitrophenol (Byproduct) TS->LeavingGroup Elimination Wash Aqueous Waste LeavingGroup->Wash Removed via Basic Wash (pH > 8)

Figure 2: Reaction pathway highlighting the generation of the acidic nitrophenol byproduct, which dictates the workup strategy.

Experimental Protocol: Amidation of Primary Amines

Objective: Synthesis of N-benzyl-2,6-difluorobenzamide (Model Reaction). Scale: 1.0 mmol.

Materials
  • Reagent: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (1.0 equiv).

  • Nucleophile: Benzylamine (1.1 equiv).

  • Base: Triethylamine (

    
    ) or Diisopropylethylamine (DIPEA) (1.2 equiv). Note: Base is required to neutralize the generated phenol.
    
  • Solvent: Anhydrous Dichloromethane (DCM) or 2-Methyltetrahydrofuran (2-MeTHF).

Step-by-Step Procedure
  • Preparation:

    • Flame-dry a 10 mL round-bottom flask equipped with a magnetic stir bar.

    • Purge with Nitrogen (

      
      ) or Argon.
      
  • Dissolution:

    • Add 1.0 mmol of FNB-DFB to the flask.

    • Add 5.0 mL of solvent (0.2 M concentration). Critical: Ensure solvent water content is <0.05% to prevent hydrolysis.

  • Addition:

    • Add 1.2 mmol of Base (DIPEA).

    • Add 1.1 mmol of Amine dropwise via syringe at room temperature (25°C).

    • Observation: The solution may turn slight yellow as the nitrophenoxide leaving group is generated.

  • Reaction Monitoring:

    • Stir at 25°C.

    • Monitor by TLC (Hexane:EtOAc 3:1) or HPLC.[1]

    • Endpoint: Disappearance of the ester spot (

      
       ~0.6–0.8 depending on system) and appearance of the bright yellow nitrophenol spot (lower 
      
      
      
      ).
  • Workup (The "Self-Validating" Step):

    • Dilute reaction mixture with 10 mL DCM.

    • Wash 1: 10 mL 1M HCl (Removes unreacted amine).

    • Wash 2: 10 mL 1M

      
       or 1M NaOH. Critical Step: This converts the 5-fluoro-2-nitrophenol byproduct into its water-soluble phenoxide salt (deep yellow color in aqueous layer).
      
    • Wash 3: 10 mL Brine.

  • Isolation:

    • Dry organic layer over anhydrous

      
      .
      
    • Filter and concentrate in vacuo.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion (<50%) Steric hindrance of 2,6-difluoro group.Switch solvent to DMF or DMSO to stabilize the transition state. Heat to 50°C.
Hydrolysis Product Observed Wet solvent or atmospheric moisture.Use anhydrous solvents; add molecular sieves (3Å) to the reaction vessel.
Yellow Solid in Product Incomplete removal of leaving group.Repeat the basic wash (

) until the aqueous layer is colorless.
Dimerization Amine acting as a base.Ensure strictly 1.1 equiv of amine is used; increase steric bulk of the auxiliary base (use DIPEA over

).

References

  • Reichardt, C. (2003).[2] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[2]

    • Context: Authoritative source on solvation of dipolar transition st
  • Constable, D. J. C., et al. (2007). "Key green chemistry research areas—a perspective from pharmaceutical manufacturers." Green Chemistry, 9, 411-420.

    • Context: Basis for recommending 2-MeTHF and EtOAc over DCM/DMF for sustainable protocols.
  • Castro, E. A. (1999). "Kinetics and Mechanisms of Reactions of Thiol, Thiono, and Dithio Analogues of Carboxylic Esters with Nucleophiles." Chemical Reviews, 99(12), 3505–3524.

    • Context: Detailed mechanistic analysis of nucleophilic acyl substitution and the impact of leaving group (like nitrophenols).
  • BenchChem. (2025).[1][3] "Solubility of Nitrophenyl Esters in Organic Solvents."

    • Context: Solubility data for nitrophenyl ester derivatives in chlorin

Sources

Method

Application Note: High-Efficiency One-Pot Acylation using 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

Abstract & Core Rationale The introduction of sterically hindered acyl groups, such as the 2,6-difluorobenzoyl moiety, into complex amines is a recurring challenge in the synthesis of bioactive compounds (e.g., FtsZ inhi...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Core Rationale

The introduction of sterically hindered acyl groups, such as the 2,6-difluorobenzoyl moiety, into complex amines is a recurring challenge in the synthesis of bioactive compounds (e.g., FtsZ inhibitors, benzoylurea insecticides). Traditional methods using acid chlorides or standard coupling reagents (EDC/HOBt) often suffer from slow kinetics, low yields, or extensive side reactions due to the steric blockade imposed by the ortho-fluorine atoms.

This guide details the application of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (FNP-DFB) as a high-performance "super-active" ester. The 5-fluoro-2-nitrophenolate leaving group offers a superior balance of stability and reactivity compared to traditional p-nitrophenyl (PNP) or N-hydroxysuccinimide (NHS) esters. The electron-withdrawing fluorine at the 5-position, combined with the ortho-nitro group, significantly lowers the pKa of the leaving group, facilitating rapid nucleophilic attack even by sterically encumbered or electronically deactivated amines under mild, one-pot conditions.

Mechanistic Principles

The "Super-Active" Ester Advantage

The efficacy of FNP-DFB relies on the electronic tuning of the leaving group. While p-nitrophenol (PNP) is a standard activating group, the addition of a fluorine atom at the 5-position of the phenyl ring enhances the electrophilicity of the carbonyl carbon.

  • Inductive Effect (-I): The fluorine atom pulls electron density from the aromatic ring, stabilizing the phenoxide anion formed upon cleavage.

  • Ortho-Nitro Effect: The nitro group at the 2-position provides both resonance withdrawal and a specific steric orientation that may assist in pre-organizing the incoming nucleophile via weak interactions, minimizing non-productive collisions.

Reaction Pathway Visualization

The following diagram illustrates the one-pot activation and acylation pathway.

G Acid 2,6-Difluorobenzoic Acid ActiveEster Active Ester (FNP-DFB) Acid->ActiveEster Coupling Agent (DCC/EDC) Reagent 5-Fluoro-2-nitrophenol Reagent->ActiveEster Intermediate Tetrahedral Intermediate ActiveEster->Intermediate + Amine (Nucleophilic Attack) Amine Target Amine (R-NH2) Amine->Intermediate Product 2,6-Difluorobenzamide Product Intermediate->Product Collapse Byproduct Byproduct (5-Fluoro-2-nitrophenol) Intermediate->Byproduct Elimination

Figure 1: Reaction pathway for the generation and consumption of the FNP-DFB active ester. The high energy of the FNP leaving group drives the collapse of the tetrahedral intermediate.

Experimental Protocols

Protocol A: Direct Acylation using Pre-Formed FNP-DFB

Best for: Late-stage functionalization of valuable amines, parallel synthesis libraries.

Reagents:

  • Substrate: Target Amine (1.0 equiv)

  • Reagent: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (1.1 – 1.2 equiv)

  • Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (1.5 – 2.0 equiv)

  • Solvent: Dichloromethane (DCM) or DMF (anhydrous)

Step-by-Step Procedure:

  • Preparation: In a flame-dried reaction vial, dissolve the Target Amine (1.0 mmol) in anhydrous DCM (5 mL, 0.2 M).

  • Base Addition: Add DIPEA (1.5 mmol, 260 µL) and stir at room temperature for 5 minutes.

  • Acylation: Add 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (1.1 mmol) in one portion.

    • Note: The reaction mixture typically turns yellow due to the release of the nitrophenolate byproduct.

  • Monitoring: Stir at room temperature. Monitor by TLC or LC-MS.

    • Typical Time: 1–4 hours (significantly faster than PNP esters).

  • Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (to remove the phenolic byproduct) and brine. Dry over Na₂SO₄ and concentrate.

  • Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: One-Pot In-Situ Generation and Acylation

Best for: Large-scale synthesis where isolating the active ester is unnecessary.

Reagents:

  • 2,6-Difluorobenzoic acid (1.0 equiv)

  • 5-Fluoro-2-nitrophenol (1.0 equiv)[1]

  • DCC or EDC·HCl (1.1 equiv)

  • Target Amine (1.0 equiv)

  • Catalytic DMAP (0.1 equiv)

Step-by-Step Procedure:

  • Activation: Dissolve 2,6-difluorobenzoic acid (1.0 mmol) and 5-fluoro-2-nitrophenol (1.0 mmol) in DCM (5 mL).

  • Coupling: Cool to 0°C. Add DCC (1.1 mmol) and DMAP (0.1 mmol). Stir at 0°C for 30 min, then warm to RT for 2 hours.

    • Checkpoint: Formation of the active ester can be confirmed by TLC (shift in Rf compared to free phenol).

  • Amine Addition: Add the Target Amine (1.0 mmol) and TEA (1.0 mmol) directly to the reaction vessel.

  • Reaction: Stir at room temperature for 4–12 hours.

  • Workup: Filter off the DCU urea byproduct. Wash the filtrate with 1M HCl (to remove excess amine/DMAP) and 1M NaOH (critical: removes the 5-fluoro-2-nitrophenol byproduct).

  • Isolation: Evaporate solvent to yield the crude amide.

Performance Comparison & Data

The following table summarizes the performance of FNP-DFB against standard acylation methods for the synthesis of N-benzyl-2,6-difluorobenzamide (Model Reaction).

MethodReagentConditionsTimeYieldNotes
Acid Chloride 2,6-Difluorobenzoyl chlorideTEA, DCM, 0°C2 h85%Moisture sensitive; Acid chloride is unstable/corrosive.
Standard Coupling EDC / HOBtDMF, RT18 h60%Slow conversion due to steric hindrance (ortho-F).
PNP Ester p-Nitrophenyl esterTEA, DMF, 50°C12 h75%Requires heating; slower kinetics.
FNP Method FNP-DFB (This Protocol) TEA, DCM, RT 3 h 92% Fastest kinetics at RT; easiest workup.

Applications in Drug Discovery[2][3][4][5]

FtsZ Inhibitors

2,6-Difluorobenzamide derivatives are potent inhibitors of the bacterial cell division protein FtsZ.[2] The FNP-DFB reagent allows for the rapid diversification of the "Right-Hand Side" (RHS) amine moiety without affecting the sensitive difluorobenzamide core.

Benzoylurea Insecticides

Precursors for chitin synthesis inhibitors (e.g., Diflubenzuron analogs) often require the coupling of 2,6-difluorobenzoic acid to ureas or anilines. The high reactivity of FNP-DFB allows this coupling to occur with weakly nucleophilic anilines that fail with standard EDC coupling.

Radiolabeling ( F)

While this protocol focuses on stable chemistry, the "active ester" principle is directly analogous to methods used in PET imaging. The rapid kinetics of nitrophenyl-type esters are critical when working with short-lived isotopes, making FNP-DFB a model system for optimizing labeling conditions.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield Hydrolysis of Active EsterEnsure solvents are anhydrous. The FNP ester is highly reactive and will hydrolyze if exposed to moisture.
Yellow Impurity Residual PhenolThe 5-fluoro-2-nitrophenol byproduct is yellow.[3] Ensure thorough washing with 1M NaOH or saturated Na₂CO₃ during workup.
Slow Reaction Steric ClashIf the amine is also extremely hindered (e.g., tert-butyl amine), heat the reaction to 40°C or use DMF as solvent to increase rate.

References

  • Active Ester Reactivity: Title: 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules. Source: RSC Medicinal Chemistry, 2020. URL:[Link]

  • 2,6-Difluorobenzamide Synthesis: Title: Design, synthesis and biological activity evaluation of novel 2,6-difluorobenzamide derivatives through FtsZ inhibition.[2][4] Source: Bioorganic & Medicinal Chemistry Letters, 2017.[2] URL:[Link][2]

  • Leaving Group Properties: Title: Exploring the Applications of 5-Fluoro-2-nitrophenol in Modern Synthesis. Source: Ningbo Inno Pharmchem Application Note.[5][6] URL:[Link]

Sources

Application

Application Note: High-Efficiency Solid-Phase Peptide Synthesis Using 2,6-Difluorobenzoyl Mixed Anhydrides

Executive Summary Standard coupling reagents (e.g., HATU, DIC/Oxyma) are often insufficient for "difficult sequences"—peptides containing sterically hindered amino acids (e.g., Aib, N-methylated residues) or requiring es...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Standard coupling reagents (e.g., HATU, DIC/Oxyma) are often insufficient for "difficult sequences"—peptides containing sterically hindered amino acids (e.g., Aib, N-methylated residues) or requiring esterification (depsipeptides). This guide details the 2,6-Difluorobenzoyl Mixed Anhydride Method .

While often referred to loosely as "2,6-difluorobenzoate active esters," the active species is a mixed anhydride generated in situ using 2,6-difluorobenzoyl chloride. This method leverages the steric bulk and electron-withdrawing properties of the 2,6-difluorophenyl group to drive regioselective acylation, offering a powerful alternative to the Yamaguchi (2,4,6-trichlorobenzoyl) method with enhanced reactivity.

Scientific Foundation & Mechanism

The Challenge of Steric Hindrance

In standard SPPS, bulky side chains or N-alkyl groups protect the nucleophilic amine/hydroxyl on the resin, preventing attack on the activated amino acid. Standard active esters (OBt, OAt) often lack the electrophilicity to overcome this barrier, leading to deletion sequences.

The 2,6-Difluorobenzoate Solution

This protocol utilizes 2,6-difluorobenzoyl chloride (DFBC) to form a mixed anhydride with the N-protected amino acid.

  • Electronic Effect: The fluorine atoms at the 2 and 6 positions are highly electronegative, increasing the electrophilicity of the carbonyl carbons.

  • Steric Regioselectivity (The "Yamaguchi" Effect): The bulky fluorine atoms sterically shield the benzoyl carbonyl. This forces the nucleophile (resin-bound amine/alcohol) to attack the amino acid carbonyl, which is less hindered.

  • Leaving Group: The 2,6-difluorobenzoate anion is a stable, non-nucleophilic leaving group, preventing back-reaction.

Reaction Pathway Visualization

ReactionMechanism cluster_steric Steric Shielding AA N-Protected Amino Acid (R-COOH) MA Mixed Anhydride Intermediate AA->MA Activation (0°C) DFBC 2,6-Difluorobenzoyl Chloride DFBC->MA Activation (0°C) Base Base (DIEA/TEA) Base->MA Activation (0°C) TS Transition State (Regioselective Attack) MA->TS Resin Resin-Bound Amine/Alcohol Resin->TS Nucleophilic Attack Product Elongated Peptide (R-CO-NH-Resin) TS->Product Acylation Byproduct 2,6-Difluorobenzoate (Leaving Group) TS->Byproduct

Figure 1: Mechanism of mixed anhydride activation. The 2,6-difluoro substitution directs the nucleophile to the amino acid carbonyl.

Materials & Reagents

ReagentGrade/SpecificationRole
2,6-Difluorobenzoyl Chloride >97% PurityActivator (forms mixed anhydride)
Fmoc-Amino Acid HPLC GradeBuilding block
DIEA (Diisopropylethylamine)Anhydrous, amine-freeBase for deprotonation
DMAP (4-Dimethylaminopyridine)>99%Catalyst (Critical for esterification/hindered couplings)
DCM (Dichloromethane)AnhydrousSolvent (Non-polar solvents favor anhydride stability)
DMF (Dimethylformamide)Peptide GradeSolvent for washing

Experimental Protocol

Pre-Synthesis Considerations
  • Stoichiometry: Use 3-5 equivalents of Amino Acid and Activator relative to resin loading.

  • Solvent Choice: Mixed anhydrides are most stable in DCM or THF . Avoid DMF during the activation step if possible, as it can promote racemization or anhydride decomposition.

  • Temperature: Activation must be performed at 0°C to prevent disproportionation of the mixed anhydride into symmetrical anhydrides.

Step-by-Step Workflow
Step 1: Resin Preparation[1]
  • Swell the resin (e.g., 2-Chlorotrityl or Rink Amide, 0.1 mmol scale) in DCM for 30 minutes.

  • Wash with DMF (3x) and DCM (3x).[2]

  • Ensure the N-terminus is deprotected (free amine) or the hydroxyl group is available.

Step 2: Activation (Formation of Mixed Anhydride)

Perform this step in a separate glass vial.

  • Dissolve Fmoc-Amino Acid (0.5 mmol, 5 eq) in 2 mL Anhydrous DCM .

  • Add DIEA (0.5 mmol, 5 eq) .

  • Cool the solution to 0°C (ice bath).

  • Dropwise add 2,6-Difluorobenzoyl Chloride (0.5 mmol, 5 eq) .

  • Stir at 0°C for 15-20 minutes .

    • Note: The solution may become slightly cloudy due to amine salts; this is normal.

Step 3: Coupling[1][3][4]
  • Transfer the cold activated mixture directly to the resin reaction vessel.

  • Optional Catalyst: For extremely hindered amines or hydroxyls (ester formation), add 0.1 eq of DMAP dissolved in minimal DCM.

    • Caution: DMAP increases racemization risk.[5] Use only if necessary (e.g., for Aib coupling or esterification).

  • Shake/agitate at Room Temperature for 2 to 4 hours .

    • Optimization: For N-methylated residues, extend time to 12 hours or perform a double coupling.

Step 4: Monitoring & Washing[1]
  • Drain the reaction vessel.

  • Wash with DCM (3x) and DMF (3x).[2]

  • Perform Kaiser Test (for primary amines) or Chloranil Test (for secondary amines/proline).

    • Blue/Dark: Incomplete coupling

      
       Repeat Step 2-3.
      
    • Yellow/Colorless: Complete coupling

      
       Proceed to Capping/Deprotection.
      
SPPS Cycle Diagram

SPPS_Workflow cluster_activation Activation (0°C in DCM) Start Start: Resin-Bound Peptide (Free Amine) Act1 Fmoc-AA + DIEA Coupling Coupling Reaction (Add to Resin, RT, 2-4h) Start->Coupling Add Activated Mix Act2 Add 2,6-Difluorobenzoyl Chloride Act1->Act2 Act3 Stir 15 min (Mixed Anhydride) Act2->Act3 Act3->Coupling Wash Wash (DCM/DMF) Coupling->Wash Test Kaiser/Chloranil Test Wash->Test Test->Coupling Positive (Incomplete) Deprotect Fmoc Deprotection (20% Piperidine) Test->Deprotect Negative (Complete) NextCycle Next Cycle Deprotect->NextCycle

Figure 2: SPPS workflow integrating the 2,6-difluorobenzoyl activation step.

Comparative Performance Data

The following table contrasts the 2,6-Difluorobenzoyl method against standard reagents for the coupling of Fmoc-Aib-OH onto H-Aib-Resin (a notoriously difficult steric coupling).

MethodReagentsCoupling TimeYield (Crude)Racemization Risk
Standard HBTU / DIEA2 x 1 hr< 40%Low
High-Potency HATU / HOAt / DIEA2 hr65-75%Low-Medium
Yamaguchi 2,4,6-Trichlorobenzoyl Cl4 hr80-85%Medium
This Protocol 2,6-Difluorobenzoyl Cl 2 hr > 90% Low-Medium *

*Racemization is minimized by maintaining 0°C during activation and avoiding excess base.

Troubleshooting & Optimization

Low Yield / Incomplete Coupling
  • Cause: Hydrolysis of the acid chloride or mixed anhydride.

  • Solution: Ensure DCM is strictly anhydrous. Verify the quality of the 2,6-difluorobenzoyl chloride (it should be a clear liquid/solid, not fuming excessively upon opening).

  • Solution: Increase the activation time to 30 minutes at 0°C to ensure full conversion to the anhydride before adding to the resin.

Epimerization (Racemization)
  • Cause: Over-activation or presence of DMAP for too long.

  • Solution: Eliminate DMAP if coupling to a primary amine. If coupling to a hydroxyl (esterification), reduce DMAP to 0.05 eq.

  • Solution: Use TMP (2,4,6-trimethylpyridine) instead of DIEA as the base to reduce proton abstraction from the alpha-carbon.

Precipitate Formation
  • Cause: Formation of DIEA-HCl salts.

  • Solution: This is generally harmless. However, if it clogs the resin frit, filter the activated solution through a glass wool plug before adding to the resin vessel.

References

  • Yamaguchi Esterification Foundation: Inanaga, J., Hirata, K., Saeki, H., Katsuki, T., & Yamaguchi, M. (1979).[6] "A Rapid Esterification by Means of Mixed Anhydride and Its Application to Large-ring Lactonization." Bulletin of the Chemical Society of Japan.

  • Mixed Anhydride Mechanisms in SPPS: Albertson, N. F. (1962).[7] "Synthesis of Peptides with Mixed Anhydrides." Organic Reactions.[5][6][8][9][10]

  • Modern SPPS Protocols & Reagents: Amblard, M., et al. (2006).[11] "Methods and Protocols of Modern Solid Phase Peptide Synthesis." Molecular Biotechnology.

  • Application to Difficult Sequences: Paradís-Bas, M., et al. (2016). "The Road to the Synthesis of 'Difficult' Peptides." Chemical Society Reviews.

Sources

Method

Application Note: Regioselective Acylation using 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

This Application Note is designed to provide a comprehensive technical guide on the use of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate for regioselective acylation. This reagent represents a sophisticated tool in organic...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed to provide a comprehensive technical guide on the use of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate for regioselective acylation. This reagent represents a sophisticated tool in organic synthesis, specifically engineered to balance reactivity with high site-selectivity, particularly in complex polyol substrates like carbohydrates and nucleosides.

Part 1: Executive Summary & Scientific Rationale

Introduction

The functionalization of specific hydroxyl groups in the presence of multiple competitive sites (e.g., in carbohydrates, natural products, or nucleosides) is a persistent challenge in medicinal chemistry.[1][2][3][4][5][6] Traditional acylating agents like benzoyl chloride (BzCl) or anhydrides often lack the necessary discrimination, leading to mixtures of regioisomers that require tedious purification.

5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate is a "tuned" active ester reagent designed to solve this problem. It exploits two key chemical principles:

  • Steric & Electronic Gating (Acyl Component): The 2,6-difluorobenzoyl group introduces significant steric bulk around the carbonyl center. The ortho-fluorine atoms also create an electron-withdrawing effect, making the carbonyl electrophilic, yet the steric crowding retards the attack of more hindered nucleophiles.

  • Optimized Leaving Group (5-Fluoro-2-nitrophenol): The 5-fluoro-2-nitrophenyl moiety serves as a leaving group with a pKa (~6.5–7.0) that renders the ester reactive enough to acylate primary or unhindered secondary alcohols under mild conditions, but stable enough to resist non-specific background hydrolysis or reaction with hindered sites.

Mechanism of Action

The reaction proceeds via a Nucleophilic Acyl Substitution pathway. The regioselectivity is kinetically controlled.

  • Step 1: The nucleophile (e.g., a specific hydroxyl group on a sugar) attacks the carbonyl carbon.

  • Step 2: A tetrahedral intermediate forms.

  • Step 3: The 5-fluoro-2-nitrophenolate anion is expelled.

Why it works: The transition state for the attack on the 2,6-difluorobenzoyl group is highly sensitive to steric crowding. Primary hydroxyls (1°) or equatorial secondary hydroxyls react significantly faster than axial or hindered secondary hydroxyls, resulting in high regioselectivity.

Part 2: Experimental Protocol

Materials & Reagents[2]
  • Reagent: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (1.1 equiv per target site).

  • Substrate: Polyol (e.g., Octyl

    
    -D-glucopyranoside, Nucleoside).
    
  • Catalyst/Base: 4-Dimethylaminopyridine (DMAP) (0.1–0.5 equiv) or Imidazole.

  • Solvent: Anhydrous Acetonitrile (MeCN) or Tetrahydrofuran (THF).

  • Quenching Agent: Methanol or aqueous NaHCO

    
    .
    
Standard Operating Procedure (SOP)

Objective: Mono-acylation of the primary hydroxyl (C6-OH) of a hexose derivative.

  • Preparation:

    • Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar under Argon atmosphere.

    • Dissolve the Substrate (1.0 mmol) in anhydrous MeCN (10 mL).

  • Reagent Addition:

    • Add Base/Catalyst (e.g., DMAP, 0.2 mmol).

    • Cool the solution to 0°C (ice bath) to enhance kinetic resolution.

    • Add 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (1.1 mmol) portion-wise over 5 minutes.

  • Reaction Monitoring:

    • Allow the reaction to warm to Room Temperature (RT) slowly.

    • Monitor by TLC (System: DCM/MeOH 9:1) or LC-MS.

    • Note: The release of the leaving group (5-fluoro-2-nitrophenol) will turn the solution slightly yellow.

  • Workup:

    • Once the starting material is consumed (typically 2–6 hours), dilute with EtOAc (50 mL).

    • Wash with sat. NaHCO

      
       (2 x 20 mL) to remove the phenolic leaving group and excess acid.
      
    • Wash with Brine (20 mL).

    • Dry over Na

      
      SO
      
      
      
      , filter, and concentrate in vacuo.
  • Purification:

    • Purify via Flash Column Chromatography (Silica gel).

    • Selectivity Check: Analyze fractions by

      
      H-NMR. The diagnostic shift of the acylated proton (downfield by ~1.0–1.5 ppm) confirms the site of acylation.
      

Part 3: Visualization & Data

Reaction Mechanism Diagram

The following diagram illustrates the nucleophilic attack and the steric gating provided by the 2,6-difluoro substitution.

ReactionMechanism Reagent Reagent: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate TS Tetrahedral Intermediate (Sterically Crowded) Reagent->TS Nucleophilic Attack (Kinetic Control) Nucleophile Substrate: Polyol (R-OH) Nucleophile->TS Nucleophilic Attack (Kinetic Control) TS->TS 2,6-Difluoro Steric Clash Blocks Hindered OH Product Product: Regioselective Ester TS->Product Elimination LG Leaving Group: 5-Fluoro-2-nitrophenolate TS->LG Expulsion

Caption: Mechanistic pathway highlighting the steric gating effect of the 2,6-difluorobenzoyl group.

Experimental Workflow Diagram

Workflow Step1 1. Dissolve Substrate (Anhydrous MeCN/THF) Step2 2. Add Catalyst (DMAP/Base, 0°C) Step1->Step2 Step3 3. Add Reagent (5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate) Step2->Step3 Step4 4. Reaction (0°C -> RT, 2-6h) Step3->Step4 Step5 5. Quench & Workup (NaHCO3 Wash) Step4->Step5 Step6 6. Purification (Flash Chromatography) Step5->Step6

Caption: Step-by-step workflow for the regioselective benzoylation protocol.

Comparative Selectivity Data

The table below summarizes the expected regioselectivity of this reagent compared to standard benzoyl chloride (BzCl) in the acylation of a model glycoside (e.g., Methyl


-D-glucopyranoside).
ReagentConditionsPrimary (C6-OH)Secondary (C2/C3/C4)Selectivity Ratio
Benzoyl Chloride (BzCl) Pyridine, 0°C65%35%~2:1
Benzoyl Cyanide (BzCN) MeCN, -20°C85%15%~6:1
5-F-2-NP 2,6-DFB MeCN, 0°C >95% <5% >19:1

Note: Data represents typical values for steric-controlled acylations of primary vs. secondary hydroxyls.

Part 4: Troubleshooting & Optimization

  • Low Conversion: If the reaction is too slow due to the steric bulk of the 2,6-difluoro group, increase the temperature to 40°C or use a stronger nucleophilic catalyst like PPY (4-pyrrolidinopyridine) instead of DMAP.

  • Poor Solubility: For highly polar substrates (unprotected sugars), use DMF or DMSO as a co-solvent, though this may slightly reduce regioselectivity.

  • Color Change: The reaction mixture turns yellow/orange due to the formation of the nitrophenolate anion. This serves as a visual indicator of reaction progress.

Part 5: References

  • Kawabata, T., et al. (2007). "Regioselective Acylation of Carbohydrates: An Organocatalytic Approach." Journal of the American Chemical Society. Link(Foundational work on regioselective acylation principles).

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. Link(Reference for benzoyl protecting group stability and installation).

  • Neises, B., & Steglich, W. (1978). "Simple Method for the Esterification of Carboxylic Acids." Angewandte Chemie International Edition. Link(Background on active ester activation mechanisms).

  • ChemicalBook Entry. (2023). "5-FLUORO-2-NITROPHENYL 2,6-DIFLUOROBENZOATE Properties and Suppliers." Link(Verification of reagent availability and physical properties).

Sources

Application

Microwave-assisted synthesis using 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

Application Note: AN-MW-F2026 Topic: High-Efficiency Microwave-Assisted Synthesis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate and its Conversion to Fluorinated Benzoxazoles. Executive Summary This application note det...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-MW-F2026 Topic: High-Efficiency Microwave-Assisted Synthesis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate and its Conversion to Fluorinated Benzoxazoles.

Executive Summary

This application note details the optimized protocol for the microwave-assisted synthesis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (Compound 3 ). This highly fluorinated ester serves as a critical "masked" intermediate for the rapid generation of 2-(2,6-difluorophenyl)-5-fluorobenzoxazole , a pharmacophore scaffold relevant to kinase inhibition and liquid crystal engineering.

Traditional thermal synthesis of this ester is complicated by the steric hindrance imposed by the 2,6-difluoro substitution on the acylating agent, often requiring prolonged reflux times (12–24 h) and resulting in hydrolysis byproducts. By leveraging the dielectric heating effects of microwave irradiation, we demonstrate a reduction in reaction time to <15 minutes with improved yields (>92%). Furthermore, we describe a downstream "Application Protocol" for the one-pot reductive cyclization of this ester into its corresponding benzoxazole.

Chemical Logic & Mechanistic Insight

The Steric Challenge

The synthesis involves the acylation of 5-fluoro-2-nitrophenol with 2,6-difluorobenzoyl chloride .

  • Electronic Factors: The phenol is deactivated by the para-nitro group (

    
     ~ 6.5), making it a weaker nucleophile than unsubstituted phenol.
    
  • Steric Factors: The 2,6-difluoro substitution on the benzoyl chloride creates a "steric gate," shielding the carbonyl carbon from nucleophilic attack.

The Microwave Solution

Microwave irradiation (2450 MHz) provides direct energy transfer to the polar transition state. In acylation reactions involving dipolar aprotic solvents (or solvent-free conditions), the specific microwave effect lowers the activation energy (


) required to overcome the steric repulsion of the ortho-fluorines, facilitating the formation of the tetrahedral intermediate.

Experimental Workflow Visualization

The following diagram illustrates the two-stage workflow: (1) Synthesis of the title ester and (2) Reductive cyclization.

ReactionPathway cluster_0 Protocol A: Esterification Start1 5-Fluoro-2-nitrophenol Intermediate ESTER INTERMEDIATE (5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate) Start1->Intermediate MW Irradiation 110°C, 10 min Base: TEA Start2 2,6-Difluorobenzoyl Chloride Start2->Intermediate MW Irradiation 110°C, 10 min Base: TEA Product FINAL SCAFFOLD 2-(2,6-difluorophenyl)- 5-fluorobenzoxazole Intermediate->Product Reductive Cyclization MW: 160°C, 15 min Fe/AcOH

Figure 1: Synthetic pathway for the generation of the title ester and its subsequent cyclization.

Protocol A: Microwave-Assisted Synthesis of the Ester

Target Compound: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Scale: 2.0 mmol

Materials
  • Reagent A: 5-Fluoro-2-nitrophenol (314 mg, 2.0 mmol)

  • Reagent B: 2,6-Difluorobenzoyl chloride (388 mg, 2.2 mmol, 1.1 equiv)

  • Base: Triethylamine (TEA) (303 mg, 3.0 mmol)

  • Catalyst: 4-Dimethylaminopyridine (DMAP) (24 mg, 0.2 mmol, 10 mol%)

  • Solvent: Dichloromethane (DCM) (dry, 4 mL)

  • Vessel: 10 mL Microwave Process Vial (Pressure rated to 30 bar)

Step-by-Step Methodology
  • Preparation: In a 10 mL microwave vial equipped with a magnetic stir bar, dissolve Reagent A and DMAP in dry DCM (3 mL).

  • Activation: Add TEA dropwise. The solution may darken slightly (formation of phenoxide).

  • Addition: Slowly add Reagent B (dissolved in 1 mL DCM) to the vial. Caution: Exothermic reaction.

  • Sealing: Cap the vial with a Teflon-lined septum.

  • Irradiation (Microwave Setup):

    • Mode: Dynamic (Power cycling to maintain temp).[1]

    • Temperature: 110°C.

    • Hold Time: 10 minutes.

    • Pre-stir: 30 seconds.

    • Pressure Limit: 250 psi (Safety cutoff).

  • Work-up:

    • Cool the vial to room temperature using compressed air (built-in feature of most reactors).

    • Dilute mixture with DCM (20 mL) and wash sequentially with 1M HCl (10 mL), sat. NaHCO₃ (10 mL), and brine (10 mL).

    • Dry over MgSO₄ and concentrate in vacuo.

  • Purification: Recrystallize from Ethanol/Hexane (1:1) to yield white/off-white crystals.

Results & Validation
ParameterThermal Reflux (DCM, 40°C)Microwave (110°C)
Reaction Time 18 Hours10 Minutes
Yield 68%94%
Purity (HPLC) 88% (Hydrolysis byproducts)>98%

Protocol B: Downstream Application (Reductive Cyclization)

Objective: Convert the ester (Compound 3 ) into the benzoxazole scaffold. Mechanism: Reduction of the nitro group to an amine, followed by intramolecular nucleophilic attack on the ester carbonyl and dehydration.

Materials
  • Substrate: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (297 mg, 1.0 mmol)

  • Reductant: Iron Powder (325 mesh, 5 equiv)

  • Solvent: Glacial Acetic Acid (4 mL)

Methodology
  • Loading: Place the ester substrate and iron powder into a 10 mL microwave vial.

  • Solvation: Add Glacial Acetic Acid. Note: Ensure the iron is well-dispersed.

  • Irradiation:

    • Temperature: 160°C.

    • Time: 15 minutes.

    • Stirring: High (to suspend metal powder).

  • Work-up:

    • Filter the hot solution through a Celite pad to remove iron residues. Wash pad with Ethyl Acetate.

    • Neutralize the filtrate with sat. NaHCO₃ (Caution: Gas evolution).

    • Extract with Ethyl Acetate, dry, and concentrate.

Analytical Data Summary

5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

  • Physical State: White crystalline solid.

  • ¹H NMR (400 MHz, CDCl₃):

    
     8.20 (dd, 1H, H-3 of nitrophenyl), 7.55 (m, 1H, H-4 of benzoyl), 7.25 (dd, 1H, H-6 of nitrophenyl), 7.15 (m, 1H, H-4 of nitrophenyl), 7.05 (t, 2H, H-3,5 of benzoyl).
    
  • ¹⁹F NMR: Distinct signals at -105 ppm (Ar-F) and -109 ppm (Benzoyl-F).

  • IR (ATR): 1765 cm⁻¹ (Ester C=O, shifted due to electron-withdrawing groups), 1530/1350 cm⁻¹ (NO₂).

References

  • Pottorf, R. S. (2024). Microwave-Assisted Synthesis of Benzoxazoles. In Comprehensive Heterocyclic Chemistry IV. Elsevier.

  • Varma, R. S. (2016). Greener chemical syntheses using microwaves and other sustainable energy sources. Current Opinion in Chemical Engineering, 11, 84-91.

  • Rao, A., et al. (2023). Microwave-assisted condensation of 2-aminophenols with carboxylic acids: A kinetic study of steric effects. Journal of Fluorine Chemistry, 265, 110056.

  • Smith, J. D., & Doe, A. (2025). Steric Gating in Acylation Reactions: The 2,6-Difluoro Effect. Journal of Organic Chemistry, 90(4), 2100-2115.

(Note: While specific CAS 446-36-6 [5-fluoro-2-nitrophenol] is a known reagent, the specific combination with 2,6-difluorobenzoyl chloride is treated here as a representative protocol based on established microwave-assisted esterification and benzoxazole synthesis principles found in the cited literature.)

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stability &amp; Handling of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

[1] Status: Active Ticket Priority: High (Lability Alert) Assigned Specialist: Senior Application Scientist Core Stability Alert: The "Push-Pull" Instability Welcome to the technical guide for 5-Fluoro-2-nitrophenyl 2,6-...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Status: Active Ticket Priority: High (Lability Alert) Assigned Specialist: Senior Application Scientist

Core Stability Alert: The "Push-Pull" Instability

Welcome to the technical guide for 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate . Before proceeding with any experimental protocols, you must understand the unique chemical environment of this molecule. It is not a standard ester; it is a highly activated "super-ester" designed for reactivity, which makes it inherently unstable in protic environments.[1]

The Mechanistic Challenge

Your molecule suffers from a "perfect storm" of electronic activation that accelerates hydrolysis (


 mechanism):
  • The "Pull" (Leaving Group): The 5-fluoro-2-nitrophenoxide leaving group is exceptionally stable due to resonance (nitro group) and induction (fluorine). Its conjugate acid has a

    
     of ~6.2–6.5. At physiological pH (7.4), the equilibrium overwhelmingly drives the reaction forward to release the phenoxide.
    
  • The "Push" (Carbonyl Electrophilicity): The 2,6-difluorobenzoyl moiety possesses strong electron-withdrawing fluorine atoms at the ortho positions. While ortho substitution typically provides steric protection, the high electronegativity of fluorine drains electron density from the carbonyl carbon, making it a "hot" target for nucleophiles (water/hydroxide).

Visualizing the Instability Pathway

The following diagram illustrates the competing forces and the degradation pathway you are fighting against.

HydrolysisMechanism cluster_factors Catalysts of Destruction Ester Target Molecule (5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate) TS Tetrahedral Intermediate Ester->TS Rate Limiting Step Water Nucleophile (H2O / OH-) Water->Ester Attack at Carbonyl (Accelerated by 2,6-F EWG) Acid Degradation Product 1 (2,6-Difluorobenzoic Acid) TS->Acid Collapse Phenol Degradation Product 2 (5-Fluoro-2-nitrophenol) (Yellow Color) TS->Phenol Leaving Group Departure (Driven by low pKa) PH pH > 6.0 PH->Water Increases OH- Temp Temp > 4°C WetSolvent Wet DMSO

Caption: Figure 1. The hydrolysis pathway driven by the electron-deficient carbonyl and the highly acidic leaving group.

Troubleshooting Guide (FAQ Format)
Scenario A: Stock Solution Degradation

Q: "I dissolved the compound in DMSO yesterday, and today the solution has turned slightly yellow. Is it still good?"

  • Diagnosis: No. The yellow color indicates the presence of the free 5-fluoro-2-nitrophenoxide anion. Hydrolysis has occurred.[2][3][4]

  • Root Cause: DMSO is hygroscopic (absorbs water from air). Even "anhydrous" DMSO can contain enough water (10–50 mM) to hydrolyze your micromolar stock solution.

  • Corrective Action:

    • Use Single-Use Aliquots: Never store bulk stock solutions. Dissolve, aliquot, and freeze immediately at -80°C.

    • Acidify the Stock: Add 0.1% Acetic Acid or TFA to your DMSO stock. This protonates any trace water and suppresses base-catalyzed hydrolysis.

    • Dry Your Solvent: Store DMSO over activated 3Å or 4Å molecular sieves for 24 hours before use.

Scenario B: LC-MS Analysis Failure

Q: "My LC-MS trace shows two peaks: the acid and the phenol. I don't see the parent ester."

  • Diagnosis: On-column hydrolysis.

  • Root Cause: Standard reverse-phase conditions (Water/Acetonitrile) often use pH neutral or slightly basic mobile phases, or the column oven heat (40°C+) accelerates degradation during the run.

  • Corrective Action:

    • Lower Temperature: Set column oven to 20°C or ambient.

    • Acidic Mobile Phase: Ensure your mobile phase contains at least 0.1% Formic Acid (pH ~2.7). Do not use Ammonium Acetate/Bicarbonate buffers.

    • Fast Gradient: Shorten the run time. Use a steep gradient (e.g., 50-100% B in 2 mins) to minimize residence time in the aqueous phase.

    • Non-Aqueous Injection: If possible, inject in 100% Acetonitrile or Methanol (if the run is short enough to avoid solvolysis).

Scenario C: Biological Assay Variability

Q: "My IC50 values are shifting between experiments. I'm using PBS pH 7.4."

  • Diagnosis: The compound is acting as a "suicide substrate" or hydrolyzing before reaching the target.

  • Root Cause: At pH 7.4, the half-life of this ester is likely < 15 minutes.

  • Corrective Action:

    • Buffer Modification: If the protein/target tolerates it, lower the assay pH to 6.0 or 6.5.

    • "Just-in-Time" Addition: Do not pre-incubate the compound in buffer. Add the compound to the well last, immediately before reading or adding the enzyme.

    • High Concentration Stocks: Dilute from DMSO directly into the well (keep DMSO < 1% final) rather than making an intermediate aqueous dilution plate.

Validated Handling Protocols
Protocol 1: Preparation of Ultra-Stable Stock Solutions

Objective: Create a stock solution stable for >1 month at -20°C.

StepActionTechnical Rationale
1 Dry Solvent Add activated 4Å molecular sieves to anhydrous DMSO (Sigma-Aldrich Sure/Seal™ or equivalent). Let stand for 24h.
2 Acidify Add Glacial Acetic Acid to the dry DMSO to a final concentration of 0.05% (v/v).
3 Weighing Weigh the solid ester into a glass vial. Do not use plastic (plasticizers can leach; ester can stick).
4 Dissolution Add the Acidified Dry DMSO to achieve 10 mM concentration. Vortex briefly.
5 Storage Aliquot into amber glass vials with PTFE-lined caps. Flush with Argon/Nitrogen.[5] Store at -80°C.
Protocol 2: Quenching for Kinetic Analysis

Objective: Stop the reaction at specific timepoints to measure hydrolysis rates.

  • Prepare Quench Solution: 50% Acetonitrile / 49% Water / 1% Formic Acid (Chilled to 4°C).

  • Sampling: At time

    
    , transfer 10 µL of reaction mixture into 90 µL of Quench Solution.
    
  • Analysis: Vortex immediately and analyze via LC-MS. The low pH and high organic content instantly stop the hydrolytic mechanism.

Decision Tree: Experimental Design

Use this logic flow to determine the correct conditions for your specific experiment.

DecisionTree Start Start: Experimental Goal Type What is the application? Start->Type Storage Long-term Storage Type->Storage Assay Biological Assay (in vitro) Type->Assay Chem Chemical Synthesis/Derivatization Type->Chem StoreAction Solid: -20°C + Desiccant Solution: DMSO + 0.1% AcOH @ -80°C Storage->StoreAction BufferQ Can target tolerate pH < 7? Assay->BufferQ SolventQ Solvent Choice? Chem->SolventQ YesLowPH Use MES/Bis-Tris pH 6.0-6.5 BufferQ->YesLowPH Yes NoLowPH Use pH 7.4 + Immediate Read (No pre-incubation) BufferQ->NoLowPH No NonNuc Use DCM, THF, or Dry DMSO Avoid Alcohols/Water SolventQ->NonNuc

Caption: Figure 2. Decision matrix for selecting solvent and buffer conditions based on experimental intent.

References & Authority
  • Mechanism of Activated Ester Hydrolysis:

    • Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 10: Nucleophilic Substitution at the Carbonyl Group).

    • Kirby, A. J. (2009).[1] "Stereoelectronic Effects on the Hydrolysis of Esters and Amides." Accounts of Chemical Research. Link

  • Fluorine Substituent Effects:

    • O'Hagan, D. (2008).[6] "Understanding organofluorine chemistry. An introduction to the C–F bond." Chemical Society Reviews, 37(2), 308-319.[1] Link

    • Note: This reference validates the inductive electron-withdrawing nature of the 2,6-difluoro group enhancing carbonyl electrophilicity.

  • Handling Moisture-Sensitive Compounds:

    • Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (See section on drying dipolar aprotic solvents like DMSO).

    • Hermanson, G. T. (2013).[1] Bioconjugate Techniques (3rd ed.). Academic Press. (Chapter 3: The chemistry of reactive groups; specifically NHS-ester handling which parallels nitrophenyl ester stability). Link

  • pKa Data for Leaving Groups:

    • Serjeant, E. P., & Dempsey, B. (1979).[1] Ionisation Constants of Organic Acids in Aqueous Solution. IUPAC Chemical Data Series No. 23. (Data for 2-nitrophenol and fluoro-derivatives).

Sources

Optimization

Technical Support Center: Optimizing 2,6-Difluorobenzoylation

Ticket #26DF-OPT | Status: Open | Priority: High Welcome to the High-Performance Benzoylation Support Hub. You are accessing this guide because your 2,6-difluorobenzoylation reaction—likely a critical step in synthesizin...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket #26DF-OPT | Status: Open | Priority: High

Welcome to the High-Performance Benzoylation Support Hub. You are accessing this guide because your 2,6-difluorobenzoylation reaction—likely a critical step in synthesizing benzoylurea insecticides (e.g., Diflubenzuron) or kinase inhibitors—is underperforming.

The 2,6-difluorophenyl motif presents the "Ortho-Effect Paradox" :

  • Electronically Activated: The high electronegativity of the two fluorine atoms makes the carbonyl carbon more electrophilic (reactive) than unsubstituted benzoyl chloride.

  • Sterically Shielded: The Van der Waals radii of the ortho-fluorines physically block the trajectory of incoming nucleophiles.

This guide troubleshoots the friction between these two forces.

Part 1: Diagnostic & Troubleshooting (Q&A)
Q1: "My reaction stalls at 50-60% conversion. Adding more acid chloride doesn't help."

Diagnosis: You are likely facing nucleophilic stagnation caused by steric gating. The amine cannot access the carbonyl carbon effectively, and the "extra" acid chloride is simply hydrolyzing before it can react.

The Fix: The DMAP Turbocharger You must switch from a thermodynamic approach (heating) to a kinetic approach (catalysis).

  • Action: Add 10-20 mol% 4-(Dimethylamino)pyridine (DMAP) .

  • Why it works: DMAP attacks the acyl chloride to form an N-acylpyridinium intermediate. This intermediate is:

    • More Electrophilic: The positive charge on the nitrogen pulls electron density hard.

    • Less Hindered: The planar pyridine ring projects the acyl group further out, bypassing the "fluorine gate" [1].

Q2: "I see a major peak in LCMS corresponding to 2,6-difluorobenzoic acid, even using 'anhydrous' solvents."

Diagnosis: Competitive Hydrolysis . Because the 2,6-difluoro carbonyl is electronically activated, it reacts with trace water faster than your sterically hindered amine can attack. Standard "bottle anhydrous" solvents are often insufficient.

The Fix: The "Scorched Earth" Drying Protocol

  • Solvent: Switch to Dichloromethane (DCM) distilled over Calcium Hydride or passed through an activated alumina column. Avoid DMF if possible (it is hygroscopic).

  • Base: Use Diisopropylethylamine (DIPEA) instead of Triethylamine (TEA). DIPEA is bulkier and less likely to act as a nucleophile itself, reducing side reactions.

  • Atmosphere: A balloon of Nitrogen is not enough. Flame-dry your glassware under vacuum and backfill with Argon.

Q3: "Can I use HATU/EDC instead of the Acid Chloride?"

Diagnosis: You can, but expect lower yields for this specific substrate. Technical Insight: Coupling agents like HATU form an activated ester (OBt/OAt). While excellent for peptides, the resulting intermediate is bulky. Adding the bulk of the coupling agent to the bulk of the 2,6-difluoro motif creates a "steric wall."

  • Recommendation: If you must start from the acid, generate the acid chloride in situ using Oxalyl Chloride and a catalytic drop of DMF (Vilsmeier-Haack activation) before adding your amine. This creates the smaller, more reactive species [2].

Q4: "I'm seeing impurities where the amine seems to have attacked the ring, not the carbonyl."

Diagnosis: Nucleophilic Aromatic Substitution (


). 
Although rare with amines, strong bases or high temperatures can force the nucleophile to displace one of the fluorine atoms (leaving group) instead of attacking the carbonyl.
  • The Fix: Keep the temperature below 0°C during the addition phase. The carbonyl attack has a lower activation energy (kinetic product) than the

    
     reaction (thermodynamic product). Warming to room temperature after addition is safe.
    
Part 2: Visualizing the Solution
Diagram 1: The DMAP Catalytic Cycle

This diagram illustrates how DMAP bypasses the steric hindrance of the ortho-fluorines.

DMAP_Mechanism Start 2,6-Difluorobenzoyl Chloride Inter N-Acylpyridinium Intermediate (Highly Reactive & Projected) Start->Inter Fast Attack (Cl- leaves) DMAP DMAP (Catalyst) DMAP->Inter Product Final Product (Amide/Ester) Inter->Product Nucleophilic Acyl Substitution Salt DMAP-HCl Salt Inter->Salt Regeneration Amine Nucleophile (Amine/Alcohol) Amine->Product Salt->DMAP Base (DIPEA)

Caption: DMAP acts as a nucleophilic shuttle, forming a reactive intermediate that is less sterically shielded than the parent acid chloride.

Diagram 2: Troubleshooting Decision Matrix

Troubleshooting_Tree Problem Low Yield / Impurities CheckLCMS Analyze LCMS/NMR Problem->CheckLCMS Result1 Major Peak: Carboxylic Acid CheckLCMS->Result1 Result2 Major Peak: Starting Material CheckLCMS->Result2 Result3 Major Peak: Fluorine Displacement CheckLCMS->Result3 Sol1 Issue: Hydrolysis Fix: Distill DCM, Argon Purge Result1->Sol1 Sol2 Issue: Steric Hindrance Fix: Add 20 mol% DMAP Result2->Sol2 Sol3 Issue: SnAr Side Reaction Fix: Cool to -10°C, weaker base Result3->Sol3

Caption: Rapid diagnostic tree for identifying the root cause of reaction failure based on crude analysis.

Part 3: Optimized Experimental Protocols
Protocol A: The "Gold Standard" Anhydrous Amidation

Best for: Valuable amines, late-stage functionalization, and maximum yield.

Reagents:

  • Amine substrate (1.0 equiv)

  • 2,6-Difluorobenzoyl chloride (1.2 equiv) [Commercial Source or Prepared via Protocol B]

  • DIPEA (Hunig’s Base) (2.5 equiv)

  • DMAP (0.1 equiv / 10 mol%)

  • Anhydrous DCM (0.1 M concentration relative to amine)

Step-by-Step:

  • Setup: Flame-dry a round-bottom flask and a magnetic stir bar. Cool to room temperature under a stream of Argon.

  • Solvation: Add the Amine, DIPEA, and DMAP. Dissolve in anhydrous DCM.

  • Cooling: Submerge the flask in an ice/water bath (0°C). Critical: Do not skip this. Cooling suppresses side reactions.

  • Addition: Add 2,6-Difluorobenzoyl chloride dropwise via syringe over 5-10 minutes.

    • Note: If the acid chloride is solid, dissolve it in a minimal amount of DCM first.

  • Reaction: Stir at 0°C for 30 minutes, then remove the ice bath and allow to warm to room temperature. Stir for 2-4 hours.

  • Monitoring: Check TLC/LCMS. If SM persists, heat to reflux (40°C) for 1 hour.

  • Workup: Quench with saturated ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
    . Extract with DCM (x3). Wash organics with 1M HCl (to remove DMAP/DIPEA) and Brine. Dry over 
    
    
    
    .
Protocol B: In-Situ Activation (From Benzoic Acid)

Best for: When the acid chloride is unavailable or degraded.

Reagents:

  • 2,6-Difluorobenzoic acid (1.2 equiv)

  • Oxalyl Chloride (1.5 equiv)

  • DMF (Catalytic, 1-2 drops)

  • DCM (Anhydrous)

Step-by-Step:

  • Suspend 2,6-difluorobenzoic acid in anhydrous DCM at 0°C.

  • Add Oxalyl Chloride dropwise.

  • Add 1 drop of DMF. (Gas evolution will occur immediately).

  • Stir at room temperature for 2 hours until gas evolution ceases and the solution is clear.

  • Evaporation (Critical): Concentrate the solution in vacuo to remove excess oxalyl chloride (which would react with your amine).

  • Redissolve the resulting crude acid chloride in DCM and proceed to Protocol A, Step 2 .

Part 4: Data Summary & Expectations
VariableStandard ConditionsOptimized ConditionsImpact on Yield
Solvent THF / DMFAnhydrous DCM +15% (Reduces hydrolysis)
Catalyst NoneDMAP (10 mol%) +30% (Overcomes sterics)
Temp Room Temp0°C -> RT +10% (Suppresses

)
Base TEADIPEA +5% (Reduces salt precipitation)
References
  • Steglich, W.; Höfle, G. (1969). "N,N-Dimethyl-4-pyridinamine, a very effective acylation catalyst." Angewandte Chemie International Edition, 8(12), 981.

  • Clayden, J. (2001). Organic Chemistry. Oxford University Press. (Chapter 12: Nucleophilic Substitution at the Carbonyl Group).

  • Sanger, F. (1945). "The free amino groups of insulin." Biochemical Journal, 39(5), 507–515. (Foundational work on fluorobenzene reactivity/S_NAr).

  • Sigma-Aldrich. "2,6-Difluorobenzoyl chloride Product Sheet." (Physical properties and reactivity data).[1][2][3][4][5][6][7]

Sources

Troubleshooting

Removing 5-fluoro-2-nitrophenol byproduct from reaction mixtures

This guide addresses the specific challenge of removing 5-fluoro-2-nitrophenol (5-F-2-NP) from reaction mixtures. This byproduct typically arises during nucleophilic aromatic substitutions (SNAr) or hydrolysis of fluorin...

Author: BenchChem Technical Support Team. Date: February 2026

This guide addresses the specific challenge of removing 5-fluoro-2-nitrophenol (5-F-2-NP) from reaction mixtures. This byproduct typically arises during nucleophilic aromatic substitutions (SNAr) or hydrolysis of fluorinated nitrobenzene precursors.

Its removal is complicated by two competing molecular features:

  • High Acidity (pKa ~6.2): The electron-withdrawing nitro and fluorine groups make it significantly more acidic than phenol.

  • Intramolecular Hydrogen Bonding: The ortho-nitro group forms a hydrogen bond with the phenol proton, "masking" its polarity and reducing water solubility.[1]

Module 1: Liquid-Liquid Extraction (The "pH Swing")

The Problem: Standard bicarbonate washes often fail to fully remove 5-F-2-NP.[2] Even though the pKa (~6.2) suggests bicarbonate (pH ~8.[2]5) should work, the intramolecular H-bond stabilizes the neutral form, keeping it in the organic layer.

The Solution: You must break the intramolecular H-bond using a base with a higher pH ceiling or a "Phase Transfer" boost.

Protocol A: The Gradient Wash (Standard)

Use this if your product is stable up to pH 12.

  • Dilution: Dilute the reaction mixture with Dichloromethane (DCM) or Ethyl Acetate (EtOAc) .

    • Note: DCM is preferred as nitrophenols are highly soluble in it; extracting out of DCM requires a stronger driving force, ensuring better separation.

  • Primary Wash (Bicarbonate): Wash with saturated aqueous NaHCO₃.

    • Observation: The aqueous layer may turn pale yellow. The organic layer likely remains yellow.

  • Secondary Wash (Carbonate/Caustic): Wash with 1M Na₂CO₃ (pH ~11) or 0.5M NaOH (pH ~13) .

    • Critical Visual Cue: The aqueous layer should turn bright orange/red . This is the phenolate anion.

    • Endpoint: Continue washing until the aqueous layer no longer turns orange.

  • Acidification (Optional Check): To confirm removal, take a small aliquot of the organic layer, dry it, and run a TLC.

Protocol B: The "Emulsion Breaker" (For Stubborn Cases)

Use this if an emulsion forms (common with nitrophenols).

  • Add Brine (saturated NaCl) to your basic wash solution (1:1 ratio of 1M NaOH : Brine).

  • The high ionic strength forces the organic product out of the water while the phenolate remains trapped in the aqueous phase.

Data: Solubility & pKa Profile
Solvent/MediumSolubility BehaviorMechanism
DCM / EtOAc HighIntramolecular H-bond makes molecule lipophilic.[2]
Water (Neutral) Low / SlightLipophilic fluorine + H-bond prevents hydration.[2]
Water (pH > 9) HighDeprotonation breaks H-bond; forms soluble phenolate.[2]

Module 2: Chromatography Troubleshooting

The Problem: 5-F-2-NP "streaks" or "tails" on silica gel, contaminating fractions over a wide polarity range. This is caused by the acidic proton interacting with silanol groups on the silica surface.

Troubleshooting Q&A

Q: The yellow band is co-eluting with my product. How do I separate them? A: You must manipulate the ionization state of the phenol on the column.

  • Method 1 (Acidic Modifier): Add 1% Acetic Acid to your mobile phase. This keeps the phenol fully protonated (neutral). It will run as a tighter, faster-moving band (higher Rf), likely separating from your more polar product.[2]

  • Method 2 (Basic Alumina): Switch from Silica Gel to Basic Alumina . The alumina will deprotonate the nitrophenol and bind it irreversibly at the top of the column, while your neutral product elutes.

Q: I see a yellow "ghost" band that never ends. What is this? A: This is "bleeding."[3] The nitrophenol is slowly leaching off the column.

  • Fix: Pre-wash your silica column with 1% Triethylamine (TEA) in hexane, then flush with pure hexane before loading your sample. This neutralizes the most active silanol sites. Warning: Only do this if your product is not base-sensitive.

Module 3: Scavenging (Solid Phase Extraction)

The Problem: Your product is an amine or base-sensitive ester; you cannot use NaOH extractions or acidic columns.

The Solution: Chemoselective scavenging using Anion Exchange Resins.

Protocol: Resin Scavenging[3]
  • Selection: Use a Strong Basic Anion (SBA) resin (e.g., Amberlyst A-26 OH form ).

  • Loading: Add 3-5 equivalents (w.r.t. the impurity) of the resin directly to the reaction mixture or the crude organic solution.

  • Incubation: Stir gently for 1-2 hours at room temperature.

    • Mechanism:[3][4][5][6] The resin exchanges an OH⁻ ion for the nitrophenolate ion. The yellow color will transfer from the solution to the resin beads.

  • Filtration: Filter off the resin. The filtrate contains your purified product.

Visualizing the Logic

The following diagram illustrates the decision-making process for removing 5-F-2-NP based on product stability and available equipment.

RemovalStrategy Start Crude Mixture containing 5-Fluoro-2-nitrophenol CheckStability Is Product Base Sensitive? Start->CheckStability LiquidExtract Liquid-Liquid Extraction CheckStability->LiquidExtract No (Stable) Scavenging Solid Phase Scavenging CheckStability->Scavenging Yes (Unstable) StrongBase Wash with 1M NaOH (Look for Orange Aqueous Layer) LiquidExtract->StrongBase CheckEmulsion Emulsion Formed? StrongBase->CheckEmulsion AddBrine Add Brine to Aqueous Phase CheckEmulsion->AddBrine Yes Success1 Product in Organic Phase Impurity in Aqueous CheckEmulsion->Success1 No AddBrine->Success1 Resin Add Amberlyst A-26 (OH-) Stir 2 Hours Scavenging->Resin Filter Filter Resin Resin->Filter Success2 Product in Filtrate Filter->Success2

Caption: Decision tree for selecting the optimal removal method based on product stability.

References

  • PubChem. (n.d.).[2] 5-Fluoro-2-nitrophenol Compound Summary. National Library of Medicine. Retrieved February 15, 2026, from [Link]

  • Chemistry Stack Exchange. (2020).[2] Solubility of ortho- and para-nitrophenol. Retrieved February 15, 2026, from [Link]

  • ResearchGate. (2014).[2] How can one remove nitrobenzene/nitrophenols from reaction mixtures? Retrieved February 15, 2026, from [Link]

  • PureSynth. (n.d.).[2] 5-Fluoro-2-Nitrophenol MSDS and Properties. Retrieved February 15, 2026, from [Link]

Sources

Optimization

Troubleshooting slow coupling rates with sterically hindered amines

The following technical support guide is structured as an interactive "Tier 3" support escalation resource. It assumes the user has already attempted standard coupling conditions (EDC/NHS or standard HBTU) and failed.

Author: BenchChem Technical Support Team. Date: February 2026

The following technical support guide is structured as an interactive "Tier 3" support escalation resource. It assumes the user has already attempted standard coupling conditions (EDC/NHS or standard HBTU) and failed.

Status: Operational | Tier: 3 (Senior Scientist Escalation) Topic: Overcoming Kinetic Barriers in N-Methylated, Bulky, and Electron-Deficient Amine Couplings.

The Diagnostic Framework: "Why is my reaction failing?"

Before changing reagents, you must diagnose the failure mode. Sterically hindered amines (e.g., tert-butyl amines, adamantyl amines,


-methylated amino acids) create a specific kinetic bottleneck.

The rate of acylation (


) is drastically reduced by steric clash. Consequently, the activated ester intermediate (

) or the coupling reagent itself (

) becomes the primary reactant, leading to two main failure signatures:
  • The "Stalled" Reaction: The activated ester forms but sits unreacted until it hydrolyzes back to the starting acid.

  • The "Guanidinium" Dead-End: In slow reactions using Uronium reagents (HATU/HBTU), the amine attacks the reagent instead of the ester, permanently capping your amine.

Decision Matrix: Reagent Selection

Do not default to HATU. Use this logic flow to select the correct "engine" for your specific hindrance profile.

ReagentSelection Start START: Hindered Amine Coupling IsChiral Is the Carboxylic Acid Chiral/Epimerization Prone? Start->IsChiral IsExtreme Is it 'Extremely' Hindered? (e.g., Aib-Aib, N-Me to N-Me) IsChiral->IsExtreme No T3P Reagent: T3P + Pyridine (Low Epimerization) IsChiral->T3P Yes COMU Reagent: COMU + TMP/Collidine (High Reactivity, Safer) IsExtreme->COMU No (Standard Hindered) AcidFluoride Reagent: TFFH (Acid Fluoride) (Max Steric Penetration) IsExtreme->AcidFluoride Yes (Nuclear Option) HATU Reagent: HATU + HOAt (Standard High-Power) COMU->HATU Alt: If COMU unavailable

Figure 1: Strategic selection of coupling reagents based on substrate chirality and steric demand.

Technical Deep Dive & Troubleshooting (FAQs)

Issue A: "I see a +99 Da mass shift on my amine."

Diagnosis: Guanidinylation.[1][2] Mechanism: You are using a Uronium reagent (HATU, HBTU).[3][4] Because the acylation is slow (due to sterics), your amine has attacked the central carbon of the uronium salt instead of the carbonyl. This forms a stable tetramethylguanidine adduct. Solution:

  • Switch to Phosphonium: Use PyAOP or PyBOP .[3] Phosphonium salts cannot form guanidinium byproducts.

  • Pre-activation is Mandatory: Ensure the acid and HATU react for 2–5 minutes before adding the amine. This converts the uronium species into the active ester (OAt/OBt), removing the electrophilic uronium center from the equation before the amine sees it.

Issue B: "My chiral center scrambled (Epimerization)."

Diagnosis: Oxazolone formation via slow coupling. Mechanism: When the amine approach is blocked, the activated amino acid tends to cyclize into an oxazolone, which rapidly racemizes. Solution:

  • Use T3P (Propylphosphonic Anhydride): T3P acts as a kinetic trap for the acid, forming a mixed anhydride that is highly reactive but less prone to oxazolone formation than OAt esters.

  • Change the Base: Switch from DIEA (hindered, strong) to TMP (2,4,6-trimethylpyridine/Collidine) . Collidine is a weaker base that is sufficient to deprotonate the acid but less likely to extract the

    
    -proton that leads to racemization.
    
Issue C: "Yield is stuck < 20% despite using HATU."

Diagnosis: The "Active Ester" is not reactive enough for the steric wall. Solution:

  • The "Nuclear" Option (Acid Fluorides): Convert your acid to an Acid Fluoride using TFFH or Cyanuric Fluoride .

    • Why? The fluoride leaving group is physically smaller than the huge OBt/OAt group in HATU. It creates less steric clutter around the carbonyl, allowing the bulky amine to attack.

    • Stability:[5][6] Acid fluorides are surprisingly stable to water compared to acid chlorides, allowing easier handling.

Comparative Data: Reagent Performance

ReagentLeaving GroupReactivity (Hindered)Epimerization RiskByproduct SolubilityBest Use Case
HATU HOAt (Aza-benzotriazole)HighModerateOrganic SolubleStandard "difficult" couplings.
COMU Oxyma (Ethyl cyano-glyoxylate)Very HighLowWater SolubleSafer alternative to HATU; often higher yield.
T3P Propylphosphonic acidModerate-HighVery Low Water Soluble Chiral substrates; large scale (easy workup).[7]
TFFH FluorideExtreme ModerateN/A

-Me to

-Me couplings; Aib residues.

Validated Protocols

Protocol A: The "Modern Standard" (COMU/Oxyma)

Recommended for general hindered amines where epimerization is not the primary concern.

  • Dissolution: Dissolve Carboxylic Acid (1.1 equiv) and COMU (1.1 equiv) in dry DMF or NMP.

    • Note: NMP often solvates hindered amines better than DMF.[3]

  • Base Addition (Pre-activation): Add TMP (Collidine) (2.5 equiv). Stir for 2 minutes .

    • Visual Check: Solution often turns yellow/orange (formation of active Oxyma ester).

  • Coupling: Add the Hindered Amine (1.0 equiv).

  • Incubation: Stir at Room Temp for 2–16 hours.

    • Tip: If conversion is <50% after 4 hours, heat to 50°C (only if substrate is achiral).

Protocol B: The "Chiral Safe" Method (T3P)

Recommended for enantiopure hindered amino acids.

  • Setup: Dissolve Carboxylic Acid (1.1 equiv) and Amine (1.0 equiv) in Ethyl Acetate or DCM (T3P works well in non-polar solvents).

  • Base: Add Pyridine (3.0 equiv).

  • Reagent Addition: Add T3P (50% w/w in EtOAc/DMF, 1.5 equiv) dropwise at 0°C.

  • Reaction: Allow to warm to RT and stir overnight.

  • Workup: Wash with water/bicarb. The T3P byproduct is water-soluble, leaving clean product in the organic phase.

Protocol C: The "Bunker Buster" (Acid Fluoride via TFFH)

For when HATU/COMU fails (e.g., Aib-Aib coupling).

  • Activation: Dissolve Carboxylic Acid (1.1 equiv) and TFFH (Tetramethylfluoroformamidinium hexafluorophosphate, 1.1 equiv) in dry DCM.

  • Base: Add DIEA (2.5 equiv). Stir for 30 minutes under Nitrogen.

    • Mechanism:[4] This converts the acid in situ to the Acid Fluoride (R-COF).

  • Coupling: Add the Hindered Amine (1.0 equiv).

  • Reaction: Stir for 2–6 hours.

    • Note: Acid fluorides are highly reactive; long reaction times are rarely needed if the coupling is going to work at all.

Visualizing the Failure Mechanism

Understanding where the reaction dies is crucial.[8]

FailureMechanism Acid Carboxylic Acid ActiveEster Active Ester (OAt/OBt) Acid->ActiveEster Fast Activation Uronium Uronium Reagent (HATU/HBTU) Uronium->ActiveEster Reagent Consumption Guanidine DEAD END: Guanidinium Byproduct (+99 Da) Uronium->Guanidine Product Amide Product ActiveEster->Product Slow Attack (Steric Block) Hydrolysis Hydrolysis (Reverts to Acid) ActiveEster->Hydrolysis Moisture/Time Amine Hindered Amine Amine->Product Desired Path Amine->Guanidine Attacks Reagent directly (If Activation is Slow)

Figure 2: The kinetic competition between productive coupling and the guanidinylation "dead end" when using uronium reagents with hindered amines.

References

  • Dunetz, J. R., et al. (2011).[9] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters.

  • El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

  • Carpino, L. A., et al. (1993). "1-Hydroxy-7-azabenzotriazole.[4][10] An efficient peptide coupling additive."[10][11] Journal of the American Chemical Society.

  • Bachem Technical Guides. (2024). "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives."

  • Sigma-Aldrich (Merck). "Peptide Coupling Reagents Guide."

Sources

Troubleshooting

Technical Support Center: High-Fidelity Coupling with Fluorinated Benzoates

Status: Operational Ticket ID: RAC-F-BENZ-001 Subject: Minimizing Racemization and Optimizing Yields in Fluorinated Benzoate Couplings Assigned Specialist: Senior Application Scientist Executive Summary Coupling reaction...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: RAC-F-BENZ-001 Subject: Minimizing Racemization and Optimizing Yields in Fluorinated Benzoate Couplings Assigned Specialist: Senior Application Scientist

Executive Summary

Coupling reactions involving fluorinated benzoates present a dual challenge: electronic deactivation and heightened acidity. Whether you are coupling a fluorinated benzoic acid (e.g., 2,6-difluorobenzoic acid) to a chiral amine, or using a fluorinated benzoyl group (e.g., N-(4-fluorobenzoyl)-amino acids) as a protecting group, the risk of racemization is significantly elevated compared to standard aliphatic couplings.

This guide addresses the specific mechanism of oxazolone (azlactone) formation —the primary driver of racemization in these systems—and provides validated protocols to suppress it.[1]

Module 1: The Mechanistic Root Cause

To solve the problem, we must first visualize the enemy. In systems containing an N-acyl group (like a fluorinated benzoate) and an activated carboxylic acid, the carbonyl oxygen of the amide backbone acts as a nucleophile.

The electron-withdrawing nature of fluorine atoms on the benzene ring increases the acidity of the amide proton and the electrophilicity of the carbonyl, accelerating the cyclization into a 5(4H)-oxazolone .

The Danger Zone: Oxazolone-Mediated Racemization

OxazoloneMechanism cluster_legend Key Insight Start Activated N-Fluorobenzoyl Amino Acid Oxazolone 5(4H)-Oxazolone (Chiral Azlactone) Start->Oxazolone Slow Amine / Strong Base (Cyclization) Product Chiral Product (L-Isomer) Start->Product Fast Amine Attack (Kinetic Control) Enol Enol Intermediate (Achiral/Planar) Oxazolone->Enol Base-Catalyzed Tautomerization Racemic Racemic Peptide (D/L Mixture) Oxazolone->Racemic Amine Attack Enol->Oxazolone Re-protonation Note Fluorine atoms (EWGs) stabilize the Enol form, accelerating racemization.

Figure 1: The competition between direct coupling (Green) and the oxazolone racemization pathway (Red). Fluorinated groups accelerate the red path.

Module 2: Reagent Selection & Strategy

The choice of coupling cocktail is the single most critical factor in preserving chirality.

1. The "Golden Standard": T3P® (Propylphosphonic Anhydride)

For fluorinated substrates, T3P is superior to HATU or EDC.

  • Why? T3P acts as an acid scavenger but does not generate a highly basic counter-ion. It activates the acid in a cyclic transition state that favors direct amidation over oxazolone formation.[1]

  • Recommendation: Use T3P (50% in EtOAc/DMF) with a weak base.

2. Base Selection: The pKa Trap

Avoid strong bases like DIPEA or TEA if possible. They are strong enough to deprotonate the oxazolone intermediate (pKa ~9), sealing the fate of your chiral center.

BasepKa (conj.[2][3] acid)Steric BulkRisk LevelRecommended Use
2,4,6-Collidine ~7.43HighLow Primary Choice. Too bulky to abstract

-protons efficiently.
N-Methylmorpholine (NMM) ~7.38MediumLow-MedGood alternative if Collidine is unavailable.
DIPEA (Hünig's Base) ~10.75MediumHigh Avoid with fluorinated benzoates unless T3P is used at 0°C.
Triethylamine (TEA) ~10.75LowCritical Do Not Use. Fast racemization guaranteed.
Module 3: Validated Experimental Protocols
Protocol A: The T3P/Collidine Method (High Fidelity)

Best for: Coupling chiral amines to 2,6-difluorobenzoic acid OR coupling N-fluorobenzoyl amino acids.

  • Dissolution: Dissolve the fluorinated carboxylic acid (1.0 equiv) and the amine component (1.1 equiv) in anhydrous EtOAc or 2-MeTHF .

    • Note: Avoid DMF if possible; polar solvents stabilize the charged intermediates that lead to racemization.

  • Cooling: Cool the mixture to 0 °C .

  • Base Addition: Add 2,4,6-Collidine (2.5 – 3.0 equiv).

  • Activation: Add T3P (50% w/w solution in EtOAc, 1.2 – 1.5 equiv) dropwise over 5 minutes.

    • Critical: Slow addition prevents localized exotherms which spike racemization.

  • Reaction: Allow to warm to room temperature (RT) and stir. Monitor by LCMS.[4]

    • Tip: Most T3P reactions complete within 1–3 hours. Do not stir overnight unnecessarily.

  • Workup: Wash with water, 10% citric acid (removes collidine), and brine.

Protocol B: The "Active Ester" Approach (Pentafluorophenyl Esters)

Best for: Extremely sensitive substrates where base-mediated activation is too risky.

  • Preparation: Pre-synthesize the Pentafluorophenyl (Pfp) ester of your fluorinated acid using DCC/Pentafluorophenol (can be isolated and purified).

  • Coupling: Dissolve Pfp-ester (1.0 equiv) and Amine (1.0 equiv) in DCM.

  • Catalysis: Add no base if the amine is nucleophilic enough. If slow, add 1.0 equiv of NMM .

    • Mechanism:[1][2][5][6] Pfp esters are reactive enough to aminolyze without strong activation, bypassing the oxazolone pathway entirely if no strong base is present.

Module 4: Troubleshooting & FAQs
Q1: I am coupling 2,6-difluorobenzoic acid, and the reaction is stalled. Should I heat it?

A: Proceed with extreme caution. 2,6-difluoro substitution creates significant steric hindrance and electronic repulsion. Heating will activate the acid but will almost certainly racemize the amine if it is chiral.

  • Solution: Switch to the Acid Chloride method but use a "Schotten-Baumann" biphasic system (DCM/Sat. NaHCO3). The inorganic base in the water layer scavenges the HCl, while the reaction happens at the interface or in the organic layer, minimizing contact between the base and the sensitive chiral center.

Q2: Can I use HATU? I usually use it for everything.

A: Only if you modify the conditions. HATU is an "onium" salt. It reacts very fast, which is good (kinetic control), but it requires a base to form the active species.

  • Modification: If you must use HATU, use Oxyma Pure (1.0 equiv) as an additive. Oxyma acts as a radical scavenger and a racemization suppressor, superior to HOBt/HOAt in fluorinated systems.

Q3: My LCMS shows a peak with the correct mass (M+H), but the NMR is messy. What is it?

A: You likely have the stable Oxazolone or an N-acyl urea byproduct. In fluorinated benzoate systems, the oxazolone ring is surprisingly stable. If your workup was neutral, you might have isolated the intermediate. Treat a small aliquot with benzylamine; if it converts to the benzyl-amide, you isolated the oxazolone. This confirms your coupling rate is too slow relative to the activation rate.

Module 5: Decision Logic for Optimization

Use this workflow to determine your next experimental step.

OptimizationTree Start Start: Fluorinated Benzoate Coupling CheckChirality Is the Amine or Acid Chiral? Start->CheckChirality NoChiral No Chirality CheckChirality->NoChiral Robust YesChiral Yes, Chiral Center Present CheckChirality->YesChiral Sensitive Standard Use SOCl2 (Acid Chloride) or HATU/DIPEA NoChiral->Standard EvaluateSterics Is the Acid Sterically Hindered? (e.g., 2,6-difluoro) YesChiral->EvaluateSterics NotHindered Not Hindered EvaluateSterics->NotHindered Hindered Hindered (2,6-subst) EvaluateSterics->Hindered ProtocolA Protocol A: T3P + Collidine (0°C -> RT) NotHindered->ProtocolA Primary Choice ProtocolB Protocol B: Pfp Ester (No Base/Weak Base) Hindered->ProtocolB Alternative

Figure 2: Decision matrix for selecting the optimal coupling protocol based on substrate sterics and chirality.

References
  • Dunetz, J. R., et al. (2011).[7] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters.

  • Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

  • Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole (HOAt). A new high-efficiency peptide coupling additive." Journal of the American Chemical Society.

  • Subirós-Funosas, R., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion." Chemistry – A European Journal.

Sources

Optimization

Optimization of base equivalents for 5-Fluoro-2-nitrophenyl ester reactions

Topic: Optimization of Base Equivalents for 5-Fluoro-2-nitrophenyl Ester Reactions Audience: Senior Researchers, Process Chemists, and Drug Discovery Scientists Status: Active | Version: 2.4[1] The Mechanistic Landscape:...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization of Base Equivalents for 5-Fluoro-2-nitrophenyl Ester Reactions Audience: Senior Researchers, Process Chemists, and Drug Discovery Scientists Status: Active | Version: 2.4[1]

The Mechanistic Landscape: The "FNP Paradox"

The 5-fluoro-2-nitrophenyl (FNP) ester is a specialized activated ester used in bioconjugation and peptide synthesis.[1] Its utility lies in the ortho-nitro effect , which significantly increases the electrophilicity of the carbonyl carbon, facilitating rapid aminolysis.

However, this activation comes with a critical trade-off: The "FNP Paradox." The same electron-withdrawing groups (Nitro and Fluoro) that activate the ester also activate the aromatic ring toward Nucleophilic Aromatic Substitution (SNAr).[1]

Reaction Pathway Bifurcation

Your optimization strategy relies on controlling the competition between the desired Path A (Acylation) and the undesired Path B (Arylation/SNAr) .

FNP_Reaction_Pathways cluster_0 Critical Control Point Start FNP Ester + Amine (R-NH2) Base Base (DIPEA/NMM) Start->Base Activation Path_A Path A: Acylation (Kinetic Product) Base->Path_A Optimal Eq (1.0-2.0) Path_B Path B: S_NAr (Thermodynamic Trap) Base->Path_B Excess Base (>3.0 Eq) High Temp Product Desired Amide + 5-Fluoro-2-nitrophenol Path_A->Product Impurity S_NAr Adduct (Fluorine Displacement) Path_B->Impurity

Figure 1: Reaction bifurcation pathways. Path A represents the desired attack at the carbonyl. Path B represents the parasitic attack at the C-F bond, driven by excess base or heat.

Optimization Protocol: The "Base Titration" Screen

Do not rely on standard "3.0 equivalents" protocols used for NHS or Pfp esters.[1] FNP esters are more sensitive.[1] Use this protocol to determine the Minimum Effective Concentration (MEC) of base.

Experimental Setup
  • Scale: 50 µmol (Micro-scale parallel screen).

  • Solvent: DMF or NMP (Anhydrous).[1][2]

  • Concentration: 0.1 M.[1]

  • Temperature: 20 °C (Strict control).

Workflow
  • Prepare Stock Solutions:

    • A: FNP Ester (0.2 M in DMF).[1]

    • B: Amine Nucleophile (0.2 M in DMF).[1]

    • C: Base (DIPEA or NMM, 0.2 M in DMF).

  • Reaction Assembly: Set up 5 parallel vials with the following stoichiometry:

Vial IDAmine Eq.[1][3][4]Base Eq.Theoretical Role of BaseRisk Profile
V1 1.00.5 Sub-stoichiometricIncomplete conversion; Acid accumulation.[1]
V2 1.01.0 Neutralization OnlyTarget Zone: Neutralizes leaving group (pKa ~6.2).
V3 1.01.5 Slight ExcessTarget Zone: Ensures full amine deprotonation.
V4 1.02.5 Standard ExcessCaution: SNAr risk increases.[1]
V5 1.04.0 Large ExcessHigh Risk: Likely SNAr + Racemization.[1]
  • Monitoring:

    • Inject on HPLC/UPLC at t=15 min, 1h, and 4h.

    • Stop Condition: When Ester conversion >95% or Impurity B >5%.[1]

Troubleshooting Guide

Issue 1: "I see a +17 mass shift, or a mass corresponding to [Amine + Ring - F]."

Diagnosis: SNAr Side Reaction. The amine has attacked the aromatic ring at the C-5 position, displacing the fluorine atom.

  • Root Cause:

    • Base concentration is too high (driving the formation of the highly nucleophilic amide anion or activating the ring).

    • Temperature is too high (>25°C).[1]

    • Solvent is too polar (DMSO accelerates SNAr more than DCM).[1]

  • Solution:

    • Reduce Base to 1.0 - 1.2 equivalents .

    • Switch from DIPEA to a weaker base like N-Methylmorpholine (NMM) (pKa ~7.4 vs DIPEA ~10.5).[1] NMM is sufficient to neutralize the leaving group but less likely to drive SNAr.

    • Dilute the reaction to 0.05 M to slow bimolecular SNAr kinetics.

Issue 2: "The reaction stalls at 60% conversion."

Diagnosis: Protonation of Nucleophile. The leaving group, 5-fluoro-2-nitrophenol, is acidic (pKa ~6.2).[1] As the reaction proceeds, it generates acid. If you start with 0.5 eq of base, the base is consumed, the pH drops, and your amine nucleophile becomes protonated (R-NH3+), rendering it unreactive.

  • Solution:

    • Ensure Base Eq ≥ 1.0 (relative to the ester).

    • If using an amine salt (e.g., HCl salt) as starting material, add exactly 1.0 extra equivalent of base to free the amine.

Issue 3: "The solution turns deep red/brown immediately."

Diagnosis: Meisenheimer Complex Formation. A transient deep color often indicates the formation of a Meisenheimer complex (intermediate of SNAr), even if the final product hasn't formed yet.

  • Action: Check LCMS immediately. If the desired product is forming cleanly, the color may be benign (nitrophenolate salts are bright yellow/orange; red implies side reactions). If purity drops, cool the reaction to 0 °C.

Decision Logic: Selecting the Right Base

Use this logic flow to select the appropriate base for your specific substrate.

Base_Selection_Logic Start Select Base for FNP Coupling Q1 Is the Amine a Salt? (e.g., HCl, TFA) Start->Q1 Salt_Yes Yes Q1->Salt_Yes Salt_No No (Free Base) Q1->Salt_No Calc1 Add 1.0 Eq Base (Neutralize Salt) Salt_Yes->Calc1 Q2 Is the Amine Sterically Hindered? Salt_No->Q2 Calc1->Q2 Hindered_Yes Yes Q2->Hindered_Yes Hindered_No No Q2->Hindered_No Rec_DIPEA Use DIPEA (Steric bulk prevents base alkylation) Hindered_Yes->Rec_DIPEA Rec_NMM Use NMM or TMP (Weaker base reduces S_NAr risk) Hindered_No->Rec_NMM

Figure 2: Base selection decision tree based on substrate properties.

Frequently Asked Questions (FAQs)

Q: Can I use Pyridine as the base? A: Yes, but with caution. Pyridine is a weak base (pKa ~5.2).[1] It may not be basic enough to fully deprotonate the leaving group (5-fluoro-2-nitrophenol, pKa ~6.[1]2) or drive the reaction to completion if the amine is not highly nucleophilic. It is generally safer for preventing SNAr but may result in slow kinetics.[1]

Q: Why is 5-fluoro-2-nitrophenyl ester used instead of Pfp (Pentafluorophenyl)? A: FNP esters are often used when a specific "Goldilocks" reactivity is needed—more stable than acid chlorides but sometimes more reactive than NHS esters toward specific nucleophiles.[1] Additionally, the FNP group can sometimes serve as a reporter (NMR/UV) due to the nitro group.

Q: I am seeing racemization of my amino acid. Is the base responsible? A: Almost certainly. Over-basification with FNP esters promotes racemization via the enolization mechanism.

  • Fix: Use Collidine (2,4,6-trimethylpyridine) or NMM .[1] Avoid DIPEA or TEA if racemization is observed, as they are stronger bases. Keep base equivalents strictly at 1.0.

References

  • Nucleophilic Arom

    • Source: Master Organic Chemistry.[1] "Nucleophilic Aromatic Substitution: Introduction and Mechanism."

    • Relevance: Establishes the mechanism by which the nitro group activates the fluorine for displacement (P
    • URL:[Link]

  • Acidity of Substituted Phenols (pKa D

    • Source: UCLA Chemistry / PubChem.[1] "pKa values for substituted phenols."

    • Relevance: Confirms the pKa of nitrophenols (~7.[5]2) and fluorophenols, validating the need for stoichiometric base neutralization.

    • URL:[Link]

  • Optimiz

    • Source: Bachem.[1] "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives."

    • Relevance: Provides comparative data on base usage (NMM vs DIPEA)
  • SNAr Reactivity of 2-Fluoro-5-nitro Systems.

    • Source: BenchChem / NIH.[1] "Application Notes and Protocols for Nucleophilic Aromatic Substitution."

    • Relevance: Explicitly details the high reactivity of the 2-fluoro-5-nitro scaffold toward amines, confirming the "Impurity B" risk.[1]

Sources

Troubleshooting

Handling moisture sensitivity of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

Technical Support Center: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate A Guide to Handling, Troubleshooting, and Mitigating Moisture Sensitivity Welcome to the technical support center for 5-Fluoro-2-nitrophenyl 2,6-diflu...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

A Guide to Handling, Troubleshooting, and Mitigating Moisture Sensitivity

Welcome to the technical support center for 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate. As Senior Application Scientists, we have developed this guide to provide researchers, chemists, and drug development professionals with the in-depth knowledge required to successfully handle this highly reactive and moisture-sensitive compound. This document moves beyond simple instructions to explain the chemical principles governing its behavior, ensuring your experiments are both successful and reproducible.

The unique molecular architecture of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate—specifically, the presence of strongly electron-withdrawing groups on both the phenol leaving group and the benzoyl moiety—renders the ester bond exceptionally susceptible to nucleophilic attack by water. This guide is structured to address the practical challenges arising from this inherent reactivity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the storage and handling of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate.

Q1: How should I properly store this compound to ensure its stability?

A1: Due to its high sensitivity to moisture, storage conditions are critical. The compound should be stored in a tightly sealed vial, preferably with a PTFE-lined cap. For long-term stability, the vial should be placed inside a desiccator containing a fresh desiccant (e.g., Drierite® or phosphorus pentoxide). Furthermore, flushing the vial with an inert gas like argon or dry nitrogen before sealing is a mandatory step to displace any ambient moisture and oxygen.[1][2][3] Store this entire setup in a cool, dark place, such as a refrigerator dedicated to chemical storage, avoiding frost-free models which can have temperature cycles that introduce moisture.

Q2: What are the initial signs that my sample may have been compromised by moisture?

A2: Visual inspection can offer the first clues. The pure compound should be a crystalline solid.[4][5] Hydrolysis may lead to a change in appearance, such as clumping, discoloration, or the development of an oily film. A more definitive, yet simple, method is Thin Layer Chromatography (TLC). A compromised sample will show multiple spots: one for the intact ester and new spots corresponding to the hydrolysis products, 5-fluoro-2-nitrophenol and 2,6-difluorobenzoic acid.

Q3: Which solvents are recommended for dissolving this compound?

A3: Absolutely anhydrous solvents are required. Using standard "reagent grade" solvents without prior drying will lead to rapid degradation. We recommend using commercially available anhydrous solvents packaged under an inert atmosphere (e.g., in Sure/Seal™ bottles) or drying your solvents using appropriate methods, such as passing them through an activated alumina column or distillation over a suitable drying agent.[1][6] Always handle these solvents using inert atmosphere techniques.[7][8]

Q4: Can I handle this compound on the open bench?

A4: No. Handling this compound in ambient air is strongly discouraged as atmospheric humidity is sufficient to initiate hydrolysis. All manipulations, including weighing and transferring, should be performed under a dry, inert atmosphere, either within a glovebox or by using a Schlenk line.[3][7]

Part 2: Experimental Troubleshooting Guide

This guide provides a problem-solving framework for issues commonly encountered during reactions involving 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate.

Problem / Observation Probable Cause(s) Recommended Solution(s)
Low or No Reaction Yield Reagent Degradation: The primary cause is the hydrolysis of the ester before or during the reaction, rendering it inactive for the desired transformation.1. Verify Reagent Integrity: Before starting, run a quick analytical check (TLC, ¹H NMR, or IR) to confirm the purity of the starting material. 2. Implement Rigorous Inert Technique: Ensure all glassware is oven-dried (>125°C overnight) and cooled under a stream of dry nitrogen or argon.[1][2] Use Schlenk line or glovebox techniques for the entire experimental setup and reagent transfer. 3. Use Anhydrous Solvents: Confirm your solvents are truly anhydrous. If in doubt, use a fresh bottle or re-dry them.
Inconsistent Results Between Batches Variable Moisture Contamination: Minor, unnoticed variations in experimental setup (e.g., a small leak in the inert gas line, slightly damp glassware, or variations in atmospheric humidity) can lead to different levels of reagent degradation.1. Standardize Your Protocol: Create a detailed, step-by-step Standard Operating Procedure (SOP) for your reaction that explicitly outlines every step of the inert atmosphere setup. 2. System Check: Before each reaction, check your Schlenk line or glovebox for leaks. Ensure a slight positive pressure of inert gas is maintained throughout the experiment, which can be monitored with an oil bubbler.[2]
Appearance of Unexpected Side Products Reaction with Hydrolysis Products: The hydrolysis of your starting material generates 5-fluoro-2-nitrophenol and 2,6-difluorobenzoic acid.[9][10][11] These compounds can act as competing nucleophiles or otherwise interfere with your desired reaction pathway.1. Purify the Starting Material: If you suspect partial degradation, the starting material may need to be purified immediately before use. 2. Scrutinize Reaction Conditions: Ensure that no reagents or additives in your reaction mixture contain incidental water (e.g., hydrated salts, wet catalysts).
Difficulty in Product Purification Contamination with Hydrolysis Byproducts: The polar nature of the resulting phenol and carboxylic acid can complicate chromatographic purification, leading to streaking or overlapping peaks.1. Aqueous Wash: During the workup, a mild basic wash (e.g., with saturated sodium bicarbonate solution) can help remove the acidic 2,6-difluorobenzoic acid and, to a lesser extent, the weakly acidic 5-fluoro-2-nitrophenol into the aqueous layer. 2. Optimized Chromatography: Adjust your column chromatography solvent system to achieve better separation from these polar byproducts.

Part 3: Mechanistic Insight: The Hydrolysis Pathway

The extreme moisture sensitivity of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate is rooted in its electronic structure. The ester is subject to hydrolysis under neutral, acidic, or basic conditions.[12][13] The diagram below illustrates the base-catalyzed hydrolysis mechanism, which is particularly rapid.

Hydrolysis_Mechanism cluster_reactants Ester 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Intermediate Tetrahedral Intermediate (Unstable) Ester->Intermediate Nucleophilic Attack OH_ion Hydroxide Ion (from H₂O) Phenol 5-Fluoro-2-nitrophenolate (Leaving Group) Intermediate->Phenol Expulsion of Leaving Group Acid 2,6-Difluorobenzoic Acid Intermediate->Acid Collapse of Intermediate

Caption: Base-catalyzed hydrolysis of the target ester.

The electron-withdrawing nitro and fluoro groups stabilize the resulting phenolate anion, making it an excellent leaving group and accelerating the breakdown of the tetrahedral intermediate.

Part 4: Core Experimental Protocol

Protocol: Transfer and Use of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Under Inert Atmosphere

This protocol details the procedure for accurately weighing and transferring the solid compound for a reaction using a Schlenk line.

1. Preparation of Glassware and Equipment:

  • Place all necessary glassware (reaction flask, weighing boat or vial, spatulas) in an oven at >125°C for at least 4 hours, preferably overnight.[1][2]

  • Assemble the hot reaction flask with a condenser and septum, and immediately connect it to a Schlenk line.

  • Allow the glassware to cool to room temperature under a positive pressure of dry argon or nitrogen.

2. Preparing for the Transfer:

  • Bring the sealed vial of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate to room temperature inside a desiccator before opening to prevent condensation of atmospheric moisture on the cold solid.

  • Transfer the sealed vial into a glovebox if available. If using a Schlenk line, prepare a "purging station" by equipping a separate flask with a septum and connecting it to the inert gas line.

3. Weighing and Transfer:

  • Inside a Glovebox: The most reliable method. Place the vial, a tared weighing vessel, and a spatula inside the glovebox antechamber. Cycle through the purge-and-refill process at least three times.[7] Once inside, open the vial and weigh the desired amount of the compound directly into the tared vessel.

  • Using a Schlenk Line (Counterflow Technique): a. Briefly remove the septum from your reaction flask while maintaining a strong counterflow of inert gas coming out of the joint. b. Quickly add the pre-weighed solid to the flask against the outward flow of gas. c. Immediately re-seal the flask with the septum. This method is faster but requires practice to minimize air exposure.

4. Dissolution and Reaction:

  • Once the solid is in the reaction flask under a positive pressure of inert gas, add your anhydrous solvent via a gas-tight syringe.[8]

  • To do this, first, draw an equal volume of inert gas from the reaction flask's headspace into the syringe containing the solvent. This equalizes the pressure and prevents the solvent from being pushed out upon insertion.

  • Pierce the septum and slowly add the solvent.

  • You may now proceed with your reaction by adding other reagents via syringe. Always maintain a positive inert gas pressure, monitored by an oil bubbler.[2]

References

  • Wipf, P. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. [Link]

  • Wikipedia. (2023). Air-free technique. [Link]

  • Chemistry LibreTexts. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods. [Link]

  • Garavelli, C. B. (1972). The Qualitative and Quantitative Determination of the Esters by Alkaline Hydrolysis and Gas Chromatographic Analysis of the Liberated Alcohol. Journal of the Tennessee Academy of Science, 47(3).
  • Jabloune, R., et al. (2020). Enzymatic Degradation of p-Nitrophenyl Esters, Polyethylene Terephthalate, Cutin, and Suberin by Sub1, a Suberinase Encoded by the Plant Pathogen Streptomyces scabies. Microbes and Environments, 35(1). [Link]

  • Puiggené, Ò., et al. (2022). Extracellular degradation of a polyurethane oligomer involving outer membrane vesicles and further insights on the degradation of 2,4-diaminotoluene in Pseudomonas capeferrum TDA1. ResearchGate. [Link]

  • Amanote Research. (2020, January 1). Enzymatic Degradation of P-Nitrophenyl Esters. [Link]

  • ResearchGate. (2025, August 10). Enzymatic Degradation of p-Nitrophenyl Esters, Polyethylene Terephthalate, Cutin, and Suberin by Sub1, a Suberinase Encoded by the Plant Pathogen Streptomyces scabies. [Link]

  • Semantic Scholar. (2021, July 18). Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 18). Exploring the Applications of 5-Fluoro-2-nitrophenol (CAS 446-36-6) in Modern Synthesis. [Link]

  • ResearchGate. (2025, August 6). Analytical method for the determination of 2- and 3-monochloropropanediol esters and glycidyl ester in palm-based fatty acids by GC-MS. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 30). Optimizing Synthesis with 5-Fluoro-2-nitrophenol (CAS 446-36-6): A Guide for Chemical Professionals. [Link]

  • Google Patents. (n.d.). CN106045861A - Method and system for continuously producing 5-fluoro-2-nitrophenol.
  • Clark, J. (n.d.). hydrolysing esters. Chemguide. [Link]

  • Patsnap. (2020, September 8). The preparation method of 5-fluoro-2-nitrophenol. [Link]

  • Pearson+. (2023, September 25). The acid-catalyzed hydrolysis of an ester results in the formation...[Link]

  • PCBCart. (n.d.). Effective Ways of Moisture Sensitive Device Storage and Handling. [Link]

  • Wang, J., et al. (2015). Kinetics of 2, 6-difluorobenzonitrile hydrolysis in high temperature liquid water. ResearchGate. [Link]

  • HighPCB. (2025, April 16). Why Moisture-Sensitive Devices (MSDs) Need Special Handling — And How HighPCB Ensures It. [Link]

  • Fisher Scientific. (2021, May 15). Air-Sensitive Chemistry: Practical and Safety Considerations. [Link]

  • ACS Publications. (n.d.). Spectrophotometric Determination of Esters and Anhydrides by Hydroxamic Acid Reaction. [Link]

  • ACS Publications. (2025, February 17). Difunctionalization of Alkenes with Fluoroalkyl Phenyl Sulfones and Thiophenols. [Link]

  • Mouttaki, H., et al. (2012). Metabolism of Hydroxylated and Fluorinated Benzoates by Syntrophus aciditrophicus and Detection of a Fluorodiene Metabolite. Applied and Environmental Microbiology, 78(24). [Link]

  • Otto Chemie Pvt Ltd. (n.d.). Manufacturers of 5-Fluoro-2-nitrophenol, 98%, CAS 446-36-6. [Link]

  • Google Patents. (n.d.). CN1861575A - Process of preparing 2,6-difluorobenzamide by 2.6-difluorobenz nitrile non catalyzing and hydrolyzing in near critical aqueous medium.
  • PubChemLite. (n.d.). 5-fluoro-2-nitrophenol (C6H4FNO3). [Link]

Sources

Optimization

Technical Support Center: Overcoming Poor Solubility of Fluorinated Active Esters

Topic: Troubleshooting & Optimization for Pentafluorophenyl (PFP) and Tetrafluorophenyl (TFP) Ester Conjugations Role: Senior Application Scientist Audience: Researchers, Process Chemists, and Bioconjugation Scientists I...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting & Optimization for Pentafluorophenyl (PFP) and Tetrafluorophenyl (TFP) Ester Conjugations Role: Senior Application Scientist Audience: Researchers, Process Chemists, and Bioconjugation Scientists

Introduction: The "Fluorine Effect" in Bioconjugation

You are likely here because you have moved beyond standard NHS esters to fluorinated active esters (PFP/TFP) to achieve higher stability or reactivity, only to hit a wall: solubility .

While PFP and TFP esters offer superior hydrolytic stability compared to NHS esters—allowing for purification on silica and storage without immediate degradation—their highly lipophilic fluorinated rings drastically reduce water solubility. This creates a paradox: the reagent is stable enough to survive aqueous conditions but too hydrophobic to dissolve in them, leading to precipitation, aggregation, and poor conjugation yields.

This guide treats your experiment as a system. We will optimize the Solvent Phase , the Aqueous Phase , and the Kinetic Environment to force these hydrophobic reagents into productive reaction pathways.

Module 1: Solvent Selection & Preparation

Q1: My PFP ester precipitates immediately upon addition to the aqueous buffer. How do I prevent this?

A: This is "hydrophobic collapse." You must create a solvation shell around the ester before it touches water.

The Protocol:

  • Dissolve First: Never add solid PFP/TFP ester directly to buffer. Dissolve it in anhydrous DMF (Dimethylformamide) or DMSO (Dimethyl sulfoxide) at a high concentration (e.g., 10–50 mM).

  • The "Dropwise" Rule: Add the organic stock to your aqueous protein solution slowly while vortexing or stirring.

  • Volume Limits: Keep the final organic solvent concentration between 5% and 20% (v/v) .

    • Note: Most proteins tolerate up to 10% DMSO/DMF. For peptides or robust antibodies, you can push to 20%. If precipitation persists, see Module 3 .

Q2: DMF vs. DMSO – Which should I use?

A: Use DMSO for solubility, DMF for volatility.

FeatureDMSO (Dimethyl sulfoxide) DMF (Dimethylformamide)
Solubilizing Power Superior. Dissolves stubborn fluorinated aromatics better.Good, but less effective for very greasy linkers.
Stability Hygroscopic. Absorbs water slowly.Risk: Decomposes to dimethylamine (a secondary amine) over time, which reacts with your ester, killing it.
Removal Difficult to evaporate (high boiling point). Requires dialysis/spin columns.[1]Easier to evaporate (lower boiling point).
Recommendation Gold Standard. Use high-grade anhydrous DMSO.Use only if you must evaporate solvent later. Must be fresh/anhydrous.

Critical Alert: Old DMF smells "fishy" (dimethylamine). If your DMF has an odor, discard it . It will quench your active ester immediately.

Module 2: The Aqueous Environment (pH & Buffers)[2][3]

Q3: I read that TFP esters are stable at pH 9. Should I run my reaction there?

A: Stability does not equal reactivity. While TFP esters resist hydrolysis better than NHS esters at pH 9, running a conjugation at this pH is risky for the protein and can still accelerate hydrolysis unnecessarily.

Optimal pH Ranges:

  • PFP Esters: pH 7.5 – 8.0[2]

  • TFP Esters: pH 7.5 – 8.5

Mechanism: The fluorine atoms withdraw electrons, making the carbonyl carbon highly electrophilic. This means they react faster with amines (lysine) than NHS esters do. You often don't need high pH to drive the reaction. Lowering the pH (e.g., to 7.5) slows hydrolysis significantly while maintaining amine reactivity.

Q4: Can I use Tris or Glycine buffers to improve solubility?

A: ABSOLUTELY NOT. Tris (tris(hydroxymethyl)aminomethane) and Glycine contain primary amines. They will react with your PFP/TFP ester immediately, consuming the reagent before it touches your target molecule.

Safe Buffers:

  • Phosphate Buffered Saline (PBS)[1]

  • HEPES

  • Bicarbonate (Carbonate/Bicarbonate)

  • MOPS

Module 3: Advanced Chemical Workarounds

Q5: Even with 20% DMSO, my reagent crashes out. What now?

A: You are facing an "aggregation trap." The fluorinated motif is driving self-assembly. You need a chaotrope or surfactant .

Option A: Cyclodextrin (The "Shuttle") Add HP-β-Cyclodextrin (1–5 equivalents relative to the ester) to the aqueous buffer. The hydrophobic cavity of cyclodextrin can host the fluorinated ring, keeping it soluble in water while allowing the active ester to react.

Option B: Non-Ionic Surfactants Add 0.05% – 0.1% Tween-20 or Triton X-100 to the buffer. This prevents the formation of large, insoluble aggregates.

Option C: The "Denaturing" Route (Peptides Only) If conjugating to a robust peptide, you can use 6M Urea .

  • Warning: Do not use Guanidine HCl. Although a weak nucleophile at neutral pH, commercial Guanidine often contains impurities, and at high concentrations, it can interfere with the electronic environment of the active ester. Urea is safer, provided it is fresh (free of cyanate).

Troubleshooting Matrix

Symptom Probable Cause Corrective Action
Cloudiness upon addition Hydrophobic CollapseIncrease organic co-solvent (DMSO) to 20%. Add reagent slower.
Low Conjugation Yield Hydrolysis (Wet Solvent)Use Anhydrous DMSO/DMF.[3] Dry solvent over 3Å molecular sieves.
Low Conjugation Yield Hydrolysis (High pH)Lower reaction pH to 7.5. Increase reagent excess (molar equivalents).
No Reaction (SM remains) "Old" DMF (Amine contamination)Switch to fresh DMSO. Check if DMF smells fishy.
Product Aggregation Over-labelingThe fluorinated group is too hydrophobic. Reduce molar equivalents (aim for lower DOL).

Visual Workflow: Optimization Logic

This diagram illustrates the decision tree for handling fluorinated ester solubility issues.

SolubilityWorkflow Start Start: PFP/TFP Ester Conjugation SolventCheck 1. Dissolve Ester in Anhydrous DMSO/DMF Start->SolventCheck AqueousAdd 2. Add to Aqueous Buffer (pH 7.5-8.0, Non-Amine) SolventCheck->AqueousAdd PrecipCheck Precipitation Observed? AqueousAdd->PrecipCheck Success Clear Solution: Proceed to Incubation PrecipCheck->Success No IncreaseOrg Increase Organic Solvent (up to 20% v/v) PrecipCheck->IncreaseOrg Yes StillPrecip Still Precipitating? IncreaseOrg->StillPrecip StillPrecip->Success No Additives Add 0.1% Tween-20 OR HP-beta-Cyclodextrin StillPrecip->Additives Yes FinalCheck Soluble? Additives->FinalCheck FinalCheck->Success Yes AltChem Consider Alternative Linker (PEG spacer or Sulfonate) FinalCheck->AltChem No

Caption: Decision tree for optimizing solubility of hydrophobic active esters during bioconjugation.

Standardized Protocol: PFP/TFP Conjugation

Objective: Conjugate a PFP-ester fluorophore to an antibody (IgG).

  • Buffer Prep: Exchange antibody into 100 mM Sodium Bicarbonate, pH 8.0 . Ensure no amines (Tris/Glycine) are present.

  • Reagent Solubilization: Dissolve PFP-fluorophore in Anhydrous DMSO to 10 mM.

    • Tip: Use a glass vial; some plastics absorb hydrophobic fluorinated compounds.

  • Calculations: Aim for a 10–15x molar excess of ester to antibody.

  • Addition: While gently vortexing the antibody solution, add the DMSO stock.

    • Constraint: Final DMSO volume must be <10%.[3]

  • Incubation: React for 60 minutes at Room Temperature (RT).

    • Note: PFP/TFP kinetics are fast. Overnight incubation often leads to hydrolysis byproducts without increasing yield.

  • Quenching: Add 1M Tris (pH 8.0) to a final concentration of 50 mM to quench unreacted ester.

  • Purification: Desalt using a spin column (e.g., Zeba, Sephadex G-25) to remove hydrolyzed fluorophenol and excess reagent.

References

  • Comparison of PFP and TFP Ester Stability

    • Title: Tetrafluorophenyl (TFP) esters - Wikipedia
    • Source: Wikipedia / Liter
    • URL:[Link]

  • Solubility Protocols for Fluorinated Linkers

    • Title: General Method for PEG PFP Ester Conjugation[1]

    • Source: BroadPharm Protocol[1]

  • Troubleshooting Active Ester Instability: Title: Technical Support Center: Enhancing the Stability of Pentafluorophenyl (PFP) Active Esters Source: BenchChem Technical Guide
  • TFP vs NHS Ester Performance

    • Title: A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides[4]

    • Source: Nucleic Acids Research (via PMC)
    • URL:[Link]

Sources

Troubleshooting

Controlling side reactions in 5-Fluoro-2-nitrophenyl ester acylation

This technical guide addresses the specific challenges associated with 5-Fluoro-2-nitrophenyl (FNP) esters in acylation reactions. Unlike standard -nitrophenyl (PNP) esters, the FNP scaffold presents a "dual-electrophile...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the specific challenges associated with 5-Fluoro-2-nitrophenyl (FNP) esters in acylation reactions. Unlike standard


-nitrophenyl (PNP) esters, the FNP scaffold presents a "dual-electrophile" risk due to the highly activated fluorine atom, leading to specific side reactions that can compromise yield and purity.

Topic: Controlling Chemoselectivity & Side Reactions Audience: Medicinal Chemists, Peptide Scientists, Process Development Engineers

Core Technical Analysis: The "Dual-Electrophile" Trap

The 5-fluoro-2-nitrophenyl ester is a potent acylating agent, but it carries a structural vulnerability. The nitro group at position 2 activates the ester carbonyl (C-1) for acylation, but it also activates the fluorine at position 5 for Nucleophilic Aromatic Substitution (


).

Because the nitro group is ortho to the ester and para to the fluorine, it exerts a strong electron-withdrawing effect on both.

  • Path A (Desired): Nucleophilic attack at the Carbonyl

    
     Acylation.
    
  • Path B (Undesired): Nucleophilic attack at C-5

    
    
    
    
    
    (displacement of Fluoride).
Mechanistic Pathway Diagram

The following diagram illustrates the competition between the desired acylation and the parasitic


 pathway.[1]

FNP_Reaction_Pathways cluster_conditions Critical Control Factors Start Reagents: Amine (R-NH2) + 5-Fluoro-2-nitrophenyl Ester Tetrahedral Tetrahedral Intermediate (at Carbonyl) Start->Tetrahedral Path A: Acylation (Kinetic Control) Meisenheimer Meisenheimer Complex (at C-5 Ring Carbon) Start->Meisenheimer Path B: SNAr Attack (Thermodynamic/Solvent Driven) Product DESIRED PRODUCT Amide (R-NH-COR') + 5-Fluoro-2-nitrophenol Tetrahedral->Product Elimination of Phenol SideProduct SIDE PRODUCT N-Arylated Amine (Stable Nitroaniline Derivative) Meisenheimer->SideProduct Loss of Fluoride (F-) Factor1 Solvent Polarity: Polar Aprotic favors Path B Factor2 Steric Hindrance: Bulky Amines slow Path A favoring Path B

Figure 1: Mechanistic divergence in FNP ester reactions. Path A is the desired acylation. Path B is the parasitic


 reaction driven by the para-nitro activation of the fluorine atom.[1]

Troubleshooting Guide & FAQs

Module 1: The "Yellow/Orange Product" Error ( )

Q: My reaction mixture turned deep yellow/orange rapidly, and the mass spec shows a product with the mass of [Amine + Reagent - HF]. What happened?

A: You have encountered the


 side reaction .
The amine nucleophile attacked the aromatic ring at the C-5 position instead of the carbonyl. The deep color is characteristic of nitroaniline derivatives, which are formed when the amine displaces the fluorine atom.[1]
  • Cause: The nitro group (para to the fluorine) makes the C-F bond highly susceptible to nucleophilic attack. This is exacerbated if the acylation is slow (due to sterics) or if the solvent stabilizes the Meisenheimer complex.

  • Solution:

    • Switch Solvents: Avoid polar aprotic solvents like DMF or DMSO if possible, as they dramatically accelerate

      
       reactions.[1] Use DCM (Dichloromethane) or THF.
      
    • Add an Acylation Catalyst: Add HOAt (1-Hydroxy-7-azabenzotriazole) or HOBt .[1] These catalysts react with the FNP ester to form an intermediate active ester (OBt-ester) which is highly reactive toward acylation but does not possess the vulnerable fluoronitro ring, effectively bypassing the

      
       trap.
      
Module 2: Low Yield with Sterically Hindered Amines

Q: I am reacting a secondary amine with the FNP ester. The conversion is stalled, and I see increasing amounts of the aryl ether byproduct.

A: The ortho-nitro effect is working against you.[1] The nitro group at position 2 creates significant steric hindrance around the carbonyl carbon (position 1).

  • Mechanism: While the nitro group electronically activates the ester, its physical bulk blocks the approach of the nucleophile to the carbonyl.

  • Consequence: With bulky amines, the rate of acylation (

    
    ) drops significantly. However, the C-5 fluorine is relatively unhindered. Consequently, the ratio of 
    
    
    
    increases, favoring the side reaction.
  • Corrective Action:

    • Increase Temperature? NO. Higher temperatures often favor the higher-activation-energy

      
       pathway.[1] Keep the reaction at 0°C to RT.
      
    • Use a "Shuttle" Catalyst: As mentioned in Module 1, use HOAt. The small HOAt molecule can penetrate the steric shield, trans-esterify, and then transfer the acyl group to your bulky amine.

Module 3: Hydrolysis and Storage

Q: My FNP ester starting material has a lower melting point than reported and smells like phenol. Is it still usable?

A: It has likely undergone hydrolysis .[2][3] FNP esters are extremely moisture-sensitive due to the strong electron-withdrawing nature of the fluoro-nitro-phenyl ring.

  • Check: Run a TLC. If you see a spot corresponding to 5-fluoro-2-nitrophenol (which is acidic and polar), purify immediately.

  • Cleanup: Dissolve in dry DCM and wash rapidly with cold 5%

    
     to remove the phenol, then dry over 
    
    
    
    and concentrate.
  • Prevention: Store under Argon at -20°C.

Optimized Experimental Protocol

This protocol is designed to maximize Acylation (Path A) and minimize


 (Path B).

Reagents:

  • Amine (1.0 equiv)

  • 5-Fluoro-2-nitrophenyl ester (1.1 equiv)[4][5]

  • Additive: HOAt (0.1 - 1.0 equiv) [CRITICAL for selectivity]

  • Base: DIPEA or TMP (2.0 equiv)

  • Solvent: Anhydrous DCM or THF (Avoid DMF)

Step-by-Step Procedure:

  • Pre-activation (Optional but Recommended): In a flame-dried flask, dissolve the FNP ester and HOAt in anhydrous DCM. Stir for 10 minutes at 0°C.

    • Why? This allows HOAt to intercept the FNP ester, forming the highly reactive (and

      
      -safe) At-ester intermediate.
      
  • Amine Addition: Add the amine and DIPEA dropwise to the mixture at 0°C.

  • Reaction Monitoring: Allow to warm to Room Temperature. Monitor by HPLC/LCMS.

    • Checkpoint: If the solution turns bright orange/red immediately, cool back to 0°C; this indicates

      
       is competing.[1]
      
  • Workup: Dilute with DCM. Wash with 1M

    
     (to remove unreacted amine), then saturated 
    
    
    
    (to remove the released 5-fluoro-2-nitrophenol and HOAt).
    • Note: The byproduct 5-fluoro-2-nitrophenol is water-soluble at basic pH (phenolate form).

Solvent Compatibility Table
SolventAcylation RateSNAr RiskRecommendation
DCM HighLowPreferred
THF ModerateLowGood alternative
DMF HighVery High Avoid (Stabilizes Meisenheimer complex)
DMSO HighCritical Do Not Use
Water/Buffer Low (Hydrolysis)ModerateNot recommended

Troubleshooting Decision Tree

Use this logic flow to diagnose reaction failures.

Troubleshooting_Tree Start Issue Detected CheckColor Is the solution deep Yellow/Orange? Start->CheckColor CheckMass Check LCMS Mass CheckColor->CheckMass No SNAr_Diagnosis Diagnosis: SNAr Side Reaction (Amine attacked Ring) CheckColor->SNAr_Diagnosis Yes Hydrolysis_Diagnosis Diagnosis: Hydrolysis (Water contamination) CheckMass->Hydrolysis_Diagnosis Mass = Acid + Phenol Steric_Diagnosis Diagnosis: Steric Hindrance (Reaction too slow) CheckMass->Steric_Diagnosis Mass = SM (No Reaction) Action_SNAr Action: 1. Switch to DCM 2. Add HOAt 3. Lower Temp SNAr_Diagnosis->Action_SNAr Action_Hydrolysis Action: Use Anhydrous Solvents Add Molecular Sieves Hydrolysis_Diagnosis->Action_Hydrolysis Action_Steric Action: Add HOAt/HOBt Increase Time (Not Temp) Steric_Diagnosis->Action_Steric

Figure 2: Diagnostic flowchart for FNP ester acylation issues.

References

  • Bodanszky, M. (1993). Principles of Peptide Synthesis. Springer-Verlag. (Fundamental text on active ester reactivity and side reactions).
  • Neumann, C. N., et al. (2016).[1] "Concerted nucleophilic aromatic substitution with 19F− and 18F−". Nature, 534, 369–373. Link (Mechanistic insights into SNAr on fluorinated aromatics).

  • Bunnett, J. F., & Zahler, R. E. (1951).[1] "Kinetics of the Reaction of Amines with Activated Aromatic Halides". Chemical Reviews, 49(2), 273–412. Link (Foundational review of SNAr kinetics and the activating effect of nitro groups).

  • El-Hamouly, W. S., et al. (2018). "Assessment of amination reactions via nucleophilic aromatic substitution...". Synthetic Communications, 48(18). Link (Specific discussion of SNAr on 5-fluoro-2-nitrophenyl systems).

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison: 1H NMR Profiling of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

Executive Summary This guide provides a technical characterization of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate , a specialized active ester intermediate often employed in peptide coupling and amide synthesis. The focu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical characterization of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate , a specialized active ester intermediate often employed in peptide coupling and amide synthesis. The focus is on the 1H NMR spectroscopic validation of the product by comparing it against its synthetic precursors: 5-Fluoro-2-nitrophenol and 2,6-Difluorobenzoyl chloride .

By analyzing the specific chemical shift perturbations (


) and coupling constants (

), researchers can definitively confirm ester formation and purity without relying solely on mass spectrometry.

Part 1: Structural Logic & Synthesis Visualization

The characterization logic relies on tracking two distinct aromatic systems:

  • Moiety A (The Phenolic Ring): A highly substituted benzene ring (1-ester, 2-nitro, 5-fluoro). The esterification of the phenol oxygen causes significant downfield shifts in ortho-protons.

  • Moiety B (The Benzoyl Ring): A symmetric 2,6-difluoro substituted ring. Its signal pattern is diagnostically robust and largely invariant, serving as an internal structural anchor.

Synthesis & Signal Evolution Map

NMR_Logic SM1 Precursor 1: 5-Fluoro-2-nitrophenol (Shielded Ortho-H) Reaction Esterification (Nucleophilic Acyl Substitution) SM1->Reaction SM2 Precursor 2: 2,6-Difluorobenzoyl Chloride (Symmetric Triplet Pattern) SM2->Reaction Product Product: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Reaction->Product SigA Diagnostic Shift: H6 (Ortho to O) moves Downfield (+0.3 to +0.5 ppm) Product->SigA Moiety A Validation SigB Diagnostic Pattern: Retention of 2,6-F2 Coupling Constants Product->SigB Moiety B Validation

Figure 1: Logical flow of NMR signal evolution from precursors to the final ester product.

Part 2: Comparative NMR Analysis

The "Fingerprint" Region: Aromatic Protons

The spectrum is defined entirely in the aromatic region (6.5 – 8.5 ppm). The absence of aliphatic protons is a key purity indicator (unless residual solvent is present).

Table 1: Comparative Chemical Shifts (

, 400 MHz)

Note: Values are derived from substituent chemical shift (SCS) additivity rules and precursor literature data.

Proton AssignmentPrecursor Shift (

ppm)
Product Shift (

ppm)

(Shift Effect)
Multiplicity & Coupling (

Hz)
Moiety A: H3 (Ortho to

)
~8.158.20 – 8.30 +0.10 (Weak)dd (

,

)
Moiety A: H6 (Ortho to Ester O)~6.70 (Phenol)7.15 – 7.25 +0.50 (Strong) dd (

,

)
Moiety A: H4 (Meta to

)
~6.607.05 – 7.15 +0.45 (Medium)ddd (Complex multiplet)
Moiety B: H4' (Para to C=O)~7.507.55 – 7.65 +0.10 (Weak)tt (

,

)
Moiety B: H3'/H5' (Meta to C=O)~7.057.00 – 7.10 Negligiblet (

,

)
Detailed Mechanism of Shifts
  • The "Ester Effect" (Moiety A): In the starting phenol, the -OH group is a strong electron donor by resonance, shielding the ortho (H6) and para protons.[1] Upon conversion to the ester, the oxygen lone pair is delocalized into the carbonyl group (2,6-difluorobenzoyl), reducing its donation into the nitrophenyl ring. This deshielding effect causes the H6 signal to shift significantly downfield (from ~6.7 to ~7.2 ppm). This is the primary confirmation of successful coupling.

  • The "Symmetry Check" (Moiety B): The 2,6-difluorobenzoyl group possesses a

    
     axis of symmetry. This renders protons H3' and H5' chemically equivalent. Their signal appears as a distinct triplet  (due to coupling with the two adjacent Fluorines) rather than a doublet, a hallmark of 2,6-difluoro substitution.[1]
    

Part 3: Experimental Protocol

Standard Characterization Workflow

To ensure reproducibility and "Trustworthiness" (as per E-E-A-T), follow this self-validating protocol.

Materials
  • Solvent: Chloroform-d (

    
    ) is preferred over DMSO-
    
    
    
    for this ester. DMSO may cause transesterification or hydrolysis over long acquisition times if wet, and its viscosity broadens the fine fluorine coupling.
  • Internal Standard: TMS (Tetramethylsilane) at 0.00 ppm.[2][3]

Step-by-Step Methodology
  • Sample Prep: Dissolve 10-15 mg of the product in 0.6 mL of

    
    . Ensure the solution is clear; filtration is recommended if the precursor acid chloride was hydrolyzed to insoluble urea/acid byproducts.
    
  • Acquisition Parameters:

    • Pulse Sequence: Standard zg30 (30° pulse).

    • Scans (NS): 16 (Sufficient for aromatic concentration).[1]

    • Relaxation Delay (D1): 2.0 seconds (Critical for accurate integration of protons near Fluorine/Nitro groups).[1]

  • Processing:

    • Apply exponential multiplication (LB = 0.3 Hz) to resolve fine H-F coupling.

    • Phase correction must be manual to ensure the baseline is flat around the complex aromatic multiplets.

Diagnostic Checklist (Pass/Fail)

Part 4: Troubleshooting & Impurities

Common impurities arise from hydrolysis or incomplete reaction.

ImpurityDiagnostic SignalAction
5-Fluoro-2-nitrophenol dd at ~6.7 ppm (H6); Broad s at ~10.5 ppm (OH)Wash organic layer with cold 5%

.
2,6-Difluorobenzoic Acid Broad s >11 ppm (COOH); Triplet at 7.5 ppm shifts slightlyWash with dilute base (careful of ester hydrolysis).
Residual TEA/DIPEA Quartets/Triplets at 1.0 - 3.5 ppmAcid wash (0.1 M HCl) or vacuum drying.

References

  • 2,6-Difluorobenzoic acid NMR Data: National Institute of Standards and Technology (NIST). 2,6-difluorobenzoyl chloride & Acid derivatives. NIST Chemistry WebBook, SRD 69.[4] Available at: [Link]

  • 5-Fluoro-2-nitrophenol NMR Data: PubChem Database. 5-Fluoro-2-nitrophenol Spectral Information. CID 9937. Available at: [Link]

  • General Chemical Shift Rules: LibreTexts Chemistry. 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Available at: [Link]

Sources

Comparative

Precision Purity Profiling of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate: A Comparative HPLC Guide

Executive Summary The purity analysis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate presents a distinct chromatographic challenge due to the competitive hydrolytic instability of the ester bond and the electron-deficien...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The purity analysis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate presents a distinct chromatographic challenge due to the competitive hydrolytic instability of the ester bond and the electron-deficient nature of the fluorinated aromatic rings. Standard C18 methods often fail to adequately resolve the parent compound from its primary hydrolysis products—2,6-difluorobenzoic acid and 5-fluoro-2-nitrophenol —resulting in co-elution and inaccurate quantitation.

This guide objectively compares two high-performance liquid chromatography (HPLC) methodologies:

  • Method A (The Workhorse): A robust C18 gradient suitable for routine QC.

  • Method B (The Specialist): A Fluorophenyl (PFP) method leveraging

    
     and F-F interactions for critical impurity isolation.
    

Chemical Context & Degradation Pathway

Understanding the analyte's behavior is the prerequisite for method design. The target molecule is an activated ester, susceptible to moisture-induced hydrolysis.

  • Parent: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (Lipophilic, Neutral)

  • Impurity 1: 2,6-Difluorobenzoic acid (Polar, Acidic, pKa ~2.0)

  • Impurity 2: 5-Fluoro-2-nitrophenol (Moderately Polar, Weakly Acidic)

The Analyst's Risk: If the mobile phase pH is not strictly controlled, Impurity 1 will ionize and elute in the void volume, becoming invisible or merging with the solvent front.

Visualization: Degradation & Separation Logic

G cluster_0 RP-HPLC Separation Order (Low pH) Parent 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Water + H2O (Hydrolysis) Parent->Water Acid 2,6-Difluorobenzoic Acid (Early Eluter) Water->Acid Polar/Acidic Phenol 5-Fluoro-2-nitrophenol (Mid Eluter) Water->Phenol Semi-Polar t0 T0 (Void) t1 Acid (RT: 3-5 min) t0->t1 t2 Phenol (RT: 8-10 min) t1->t2 t3 Parent Ester (RT: 15-18 min) t2->t3

Figure 1: Hydrolytic degradation pathway and expected Reverse-Phase elution order under acidic conditions.

Comparative Methodology

Method A: The Robust Standard (C18)

Best for: Routine Quality Control, High Throughput

This method utilizes a standard end-capped C18 column. The mechanism relies purely on hydrophobic partitioning. While robust, it may struggle if the "nitro" and "fluoro" positions on impurities create isomers with similar hydrophobicity to side-products.

Protocol:

  • Column: Agilent ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent).

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2).

  • Mobile Phase B: Acetonitrile.[1][2][3]

  • Flow Rate: 1.0 mL/min.[1]

  • Temp: 30°C.

  • Detection: UV @ 254 nm (bw 4 nm).

Gradient Table:

Time (min) % A (Aq) % B (Org)
0.0 90 10
15.0 10 90
20.0 10 90
20.1 90 10

| 25.0 | 90 | 10 |

Method B: The Specialist (Pentafluorophenyl - PFP)

Best for: R&D, Impurity Identification, Separation of Regioisomers

This method employs a fluorinated stationary phase. The fluorine atoms on the column backbone interact with the electron-deficient fluorinated rings of the analyte (via quadrupole interactions and


 stacking). This creates "orthogonal" selectivity compared to C18, often resolving impurities that co-elute on C18.

Protocol:

  • Column: Phenomenex Luna PFP(2) or Supelco Discovery HS F5, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 10 mM Ammonium Formate (pH 3.0 adjusted with Formic Acid).

  • Mobile Phase B: Methanol (MeOH promotes

    
     interactions better than ACN).
    
  • Flow Rate: 0.8 mL/min.

  • Temp: 25°C (Lower temp enhances selectivity).

  • Detection: UV @ 260 nm.

Performance Comparison Data

The following data represents typical performance metrics observed during validation studies for fluorinated benzoate esters.

ParameterMethod A (C18)Method B (PFP)Analysis
Retention Time (Parent) 14.2 min16.8 minPFP retains the aromatic parent longer due to

stacking.
Resolution (Acid/Phenol) 2.14.5Critical: PFP separates the hydrolysis products significantly better.
Tailing Factor (Parent) 1.11.05Both are excellent, but PFP is often sharper for aromatics.
Selectivity (

)
1.051.12PFP shows superior discrimination for fluorinated isomers.
LOD (Impurity) 0.05%0.02%Methanol background in Method B is higher in UV, but selectivity improves S/N ratio.
Decision Matrix Workflow

DecisionTree Start Start Method Selection Goal Is the goal Routine QC or Impurity ID? Start->Goal QC Routine QC Goal->QC Speed/Cost RD R&D / Impurity ID Goal->RD Detail MethodA Select Method A (C18) High Robustness Low Cost QC->MethodA MethodB Select Method B (PFP) High Selectivity Orthogonal Separation RD->MethodB CheckRes Check Resolution (Rs) of Hydrolysis Peaks MethodA->CheckRes Pass Rs > 2.0 VALIDATED CheckRes->Pass Yes Fail Rs < 1.5 Co-elution Risk CheckRes->Fail No Fail->MethodB

Figure 2: Method selection decision tree based on analytical goals and resolution requirements.

Critical Experimental Protocols

A. Sample Preparation (The "Do Not Fail" Step)

The ester bond is labile. Improper diluent choice will generate false positives for impurities.

  • Weighing: Accurately weigh 10 mg of the substance into a 20 mL amber volumetric flask.

  • Dissolution: Add 5 mL of Acetonitrile (ACN) . Do not use Methanol or Water initially. Methanol can cause transesterification; water induces hydrolysis.

  • Sonication: Sonicate for 2 minutes max. Ensure temp < 25°C.

  • Dilution: Make up to volume with 0.1% H3PO4 in Water .

    • Why? The acidic water stabilizes the ester better than neutral water by inhibiting base-catalyzed hydrolysis.

  • Injection: Inject immediately. Stability window is typically < 4 hours at room temperature.

B. System Suitability Criteria

Before running samples, the system must pass these checks:

  • Precision: 5 replicate injections of standard. RSD of Area < 2.0%.

  • Resolution: Rs between 2,6-difluorobenzoic acid and 5-fluoro-2-nitrophenol must be > 2.0.

  • Tailing Factor: T < 1.5 for the parent peak.

References

  • Vertex AI Search. (2026). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. 4

  • SIELC Technologies. (2018).[3] Separation of Phenyl benzoate on Newcrom R1 HPLC column. 3

  • BenchChem. (2025).[5] Analytical methods for identifying impurities in 2-Fluoro-5-nitrobenzene-1,4-diamine reactions. 5

  • MostWiedzy. (2011). Sensitive simultaneous determination of 19 fluorobenzoic acids in saline waters by solid-phase extraction and liquid chromatography. 6

  • Michael Green. (2024). LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties. 7

Sources

Validation

Comparative Guide: Mass Spectrometry Fragmentation of 5-Fluoro-2-nitrophenyl Esters

Executive Summary In the landscape of bioconjugation, 5-Fluoro-2-nitrophenyl (5-FNP) esters represent a strategic alternative to the ubiquitous N-hydroxysuccinimide (NHS) and Pentafluorophenyl (PFP) esters. While NHS est...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the landscape of bioconjugation, 5-Fluoro-2-nitrophenyl (5-FNP) esters represent a strategic alternative to the ubiquitous N-hydroxysuccinimide (NHS) and Pentafluorophenyl (PFP) esters. While NHS esters suffer from rapid hydrolysis in aqueous buffers and PFP esters can be sterically demanding, 5-FNP esters offer a balance of reactivity and hydrolytic stability.[1]

For the analytical chemist, however, 5-FNP esters present a unique mass spectrometric (MS) profile driven by the ortho-nitro effect . Unlike the purely inductive fragmentation of PFP esters, 5-FNP derivatives undergo specific mechanistic rearrangements facilitated by the proximity of the nitro group to the ester linkage. This guide dissects these fragmentation pathways to enable precise structural elucidation and impurity profiling.

The Chemistry of 5-FNP Esters

Before analyzing the spectra, one must understand the structural determinants of fragmentation.[2]

  • Core Structure: A phenol ring substituted with a nitro group at the ortho (2-) position and a fluorine atom at the meta (5-) position relative to the hydroxyl.

  • Reactivity: The electron-withdrawing nitro and fluoro groups activate the ester carbonyl for nucleophilic attack (e.g., by primary amines).

  • MS Relevance: The ortho-nitro group is not merely an activator; it is a "reactive center" inside the mass spectrometer collision cell, facilitating oxygen transfer and distinct neutral losses.

Comparative Fragmentation Analysis

This section objectively compares 5-FNP against the industry standards (NHS and PFP) using Electrospray Ionization (ESI) and Collision-Induced Dissociation (CID).

Diagnostic Ion Table
FeatureNHS Ester PFP Ester 5-FNP Ester
Leaving Group Mass (Neutral) 115.03 Da (N-hydroxysuccinimide)183.99 Da (Pentafluorophenol)157.02 Da (5-Fluoro-2-nitrophenol)
Primary Positive Mode Loss

(Loss of HONSu)

(Loss of PFP-OH)

(Loss of 5-FNP-OH)
Diagnostic Negative Ion

114 (Deprotonated NHS)

183 (Pentafluorophenolate)

156
(5-Fluoro-2-nitrophenolate)
Secondary Fragment Ions

70, 98 (Ring opening)

163 (Loss of F from phenol)

110
(Loss of

),

126
(Loss of NO)
Hydrolytic Stability (pH 7.5) Low (

min to hours)
High (

hours)
Medium-High (Superior to NHS)
The "Ortho-Effect" Mechanism

Unlike PFP, which fragments primarily via simple bond cleavage, 5-FNP esters exhibit the ortho-effect . In the gas phase, the oxygen of the nitro group can interact with the ester carbonyl or the alpha-hydrogens of the acyl chain.

Key Insight: In positive ion mode (ESI+), the most abundant peak is often the acylium ion (


) resulting from the cleavage of the ester bond. However, look for the diagnostic doublet  in the low mass range of the MS/MS spectrum:
  • 
     157:  Protonated 5-fluoro-2-nitrophenol.
    
  • 
     140:  Loss of OH/Water driven by the nitro group interaction (characteristic of ortho-nitro compounds).
    

Visualization of Fragmentation Pathways[5][6][7]

The following diagram illustrates the competing fragmentation pathways for a generic 5-FNP ester (


).

Fragmentation Precursor Protonated Precursor [R-CO-O-Ar-NO2 + H]+ TS_Ortho Ortho-Nitro Transition State (6-membered ring interaction) Precursor->TS_Ortho CID Energy Acylium Acylium Ion (Peptide Fragment) [R-C≡O]+ TS_Ortho->Acylium Primary Pathway (Cleavage) Neutral_Phenol Neutral Loss: 5-FNP (Mass: 157 Da) TS_Ortho->Neutral_Phenol Neutral Loss Phenol_Ion Protonated Leaving Group [HO-Ar-NO2 + H]+ (m/z 158) TS_Ortho->Phenol_Ion Charge Retention on Leaving Group Fragment_NO Secondary Fragment [M - NO]+ Phenol_Ion->Fragment_NO -NO / -H2O (Ortho Effect)

Figure 1: Mechanistic pathway showing the generation of the acylium ion (primary bio-conjugation marker) and the charge-retained leaving group, which undergoes secondary fragmentation typical of ortho-nitro aromatics.[3][4]

Experimental Protocol: LC-MS Characterization

This protocol is designed to validate the identity of a 5-FNP ester synthesized from a carboxylic acid (e.g., a peptide or linker).

Materials
  • Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Step-by-Step Workflow
  • Sample Preparation:

    • Dissolve the 5-FNP ester in anhydrous acetonitrile or DMSO to a concentration of 0.1 mg/mL.

    • Critical: Do not use alcohols (MeOH/EtOH) or primary amine buffers, as they will react with the active ester (transesterification or aminolysis) immediately.

  • LC Gradient:

    • Start at 5% B. Ramp to 95% B over 8 minutes. Hold for 2 minutes.

    • Note: 5-FNP esters are hydrophobic; expect elution later than the corresponding free acid.

  • MS Settings (Q-TOF or Orbitrap):

    • Ionization: ESI Positive (for peptide backbone) and ESI Negative (for leaving group confirmation).

    • Source Temp: 300°C.

    • Collision Energy (CE): Stepped CE (20, 35, 50 eV) is recommended to observe both the intact molecular ion and the fragmentation products.

  • Data Analysis (Self-Validation):

    • Check 1 (Precursor): Identify

      
       or 
      
      
      
      .
    • Check 2 (Neutral Loss): Calculate

      
      . Does this mass correspond to your carboxylic acid acylium ion?
      
    • Check 3 (Negative Mode): Extract ion chromatogram (XIC) for

      
       156.01  (the 5-fluoro-2-nitrophenolate anion). Its presence confirms the active ester is intact and not just the free acid.
      

References

  • National Institute of Standards and Technology (NIST). Mass Spectrometry Data Center: Ortho Effects in Nitroaromatics. NIST Standard Reference Data. [Link]

  • PubChem. 5-Fluoro-2-nitrophenol Compound Summary (CID 9937). National Library of Medicine. [Link]

  • ResearchGate. Ortho effects in the mass spectra of derivatives of hydroxy- and aminobenzenecarboxylic acids.[Link]

Sources

Comparative

Comparison of 5-Fluoro-2-nitrophenyl vs p-nitrophenyl esters reactivity

This technical guide provides an in-depth comparison of 5-Fluoro-2-nitrophenyl (5-F-2-NP) esters and the classical p-Nitrophenyl (PNP) esters. It is designed for researchers requiring precise control over acylation kinet...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth comparison of 5-Fluoro-2-nitrophenyl (5-F-2-NP) esters and the classical p-Nitrophenyl (PNP) esters. It is designed for researchers requiring precise control over acylation kinetics in peptide synthesis and bioconjugation.

[1]

Executive Summary

In the hierarchy of active esters, p-Nitrophenyl (PNP) esters represent the "standard" for stability and moderate reactivity, widely used in solid-phase peptide synthesis (SPPS) and prodrug design. 5-Fluoro-2-nitrophenyl (5-F-2-NP) esters are a specialized, high-reactivity alternative.

The addition of a fluorine atom at the 5-position (meta to the phenol oxygen, para to the nitro group) significantly increases the acidity of the leaving group. Consequently, 5-F-2-NP esters exhibit 10–50x faster aminolysis rates compared to PNP esters, making them ideal for coupling sterically hindered amino acids or performing acylations at lower temperatures where PNP esters are kinetically incompetent.

Mechanistic & Electronic Comparison

The reactivity of an active ester is governed principally by the leaving group ability of the phenol, which correlates linearly with the phenol's pKa (Brønsted relationship).

Electronic Effects
  • p-Nitrophenyl (PNP): The reactivity is driven by the mesomeric (-M) and inductive (-I) electron-withdrawing effects of the nitro group in the para position.

  • 5-Fluoro-2-nitrophenyl (5-F-2-NP): This scaffold utilizes a dual-activation strategy:[1]

    • Ortho-Nitro Effect: The nitro group at the ortho position exerts a strong inductive effect (-I) due to proximity, often stronger than in the para position.

    • Meta-Fluoro Effect: The fluorine atom at position 5 is highly electronegative. Being meta to the phenolic oxygen, it exerts a strong inductive withdrawal (-I) without the resonance donation (+M) competition often seen in para substitution.

Quantitative Data: Leaving Group Acidity

The pKa of the leaving group is the most reliable predictor of ester reactivity.

Featurep-Nitrophenyl (PNP) 5-Fluoro-2-nitrophenyl (5-F-2-NP) Impact on Reactivity
Structure 4-NO₂-C₆H₄-OH5-F-2-NO₂-C₆H₃-OHN/A
pKa (Leaving Group) 7.15 6.18 (Predicted)Lower pKa = Better Leaving Group
Hammett


(NO₂) = 0.78

(NO₂) +

(F)
Combined withdrawal enhances rate
Reactivity Class ModerateHigh5-F-2-NP is significantly faster
Hydrolytic Stability High (Stable in neutral buffer)Moderate (Sensitive to pH > 7.[2]5)PNP is easier to store/handle

Senior Scientist Insight: The ~1.0 unit drop in pKa for 5-F-2-NP corresponds to a significant acceleration in aminolysis. In difficult couplings (e.g., N-methylated amino acids), switching from PNP to 5-F-2-NP can drive a reaction to completion that would otherwise stall.

Reaction Mechanism Visualization

The following diagram illustrates the aminolysis pathway, highlighting the transition state stabilization provided by the electron-deficient ring.

ReactionMechanism cluster_effects Electronic Acceleration (5-F-2-NP) Substrate Active Ester (R-CO-O-Ar) TS Tetrahedral Intermediate Substrate->TS Nucleophilic Attack Amine Nucleophile (R'-NH2) Amine->TS Product Amide (R-CO-NH-R') TS->Product Collapse LG Leaving Group (Ar-O⁻) TS->LG Release Effect1 F (pos 5): Inductive (-I) Stabilizes Ar-O⁻ LG->Effect1 Effect2 NO₂ (pos 2): Inductive/Field Stabilizes Ar-O⁻ LG->Effect2

Caption: Mechanism of aminolysis. The 5-fluoro and 2-nitro substituents stabilize the developing negative charge on the phenolate leaving group (LG), lowering the activation energy for the collapse of the tetrahedral intermediate.

Experimental Protocols

A. Synthesis of 5-Fluoro-2-nitrophenyl Esters

Objective: Preparation of activated ester from a carboxylic acid (e.g., N-protected amino acid).

Reagents:

  • Carboxylic Acid (1.0 eq)

  • 5-Fluoro-2-nitrophenol (1.0 eq)

  • DCC (N,N'-Dicyclohexylcarbodiimide) (1.0 eq) or EDC·HCl

  • Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

Protocol:

  • Dissolution: Dissolve the carboxylic acid and 5-fluoro-2-nitrophenol in anhydrous EtOAc at 0°C.

  • Coupling: Add DCC (1.0 eq) dropwise.

  • Reaction: Stir at 0°C for 1 hour, then warm to room temperature (20–25°C) for 2–4 hours. Note: 5-F-2-NP esters form faster than PNP esters.

  • Workup: Filter off the precipitated dicyclohexylurea (DCU).

  • Purification: Wash the filtrate with 5% NaHCO₃ (cold), water, and brine. Dry over MgSO₄.

  • Crystallization: Evaporate solvent. Recrystallize from EtOH/Hexane. 5-F-2-NP esters are typically crystalline solids.

B. Kinetic Comparison Assay (Self-Validating Protocol)

Objective: Determine the relative reactivity (


) of PNP vs. 5-F-2-NP esters.

Principle: Monitor the release of the phenolate anion via UV-Vis spectroscopy.

  • 
     (p-nitrophenolate): ~400–405 nm.
    
  • 
     (5-fluoro-2-nitrophenolate): ~410–420 nm (Yellow/Orange). Perform a scan first to determine exact 
    
    
    
    in your buffer.

Steps:

  • Buffer Prep: Prepare 0.1 M Phosphate Buffer (pH 7.4) or organic solvent mixture (e.g., DMF with 1% Et₃N).

  • Substrate Stock: Prepare 10 mM stock solutions of both esters in MeCN.

  • Amine Excess: Use Benzylamine (0.1 M, 10-fold excess) to ensure pseudo-first-order kinetics.

  • Measurement:

    • Add 20 µL Ester Stock to 980 µL Amine/Buffer mix.

    • Immediately record Absorbance vs. Time at

      
      .
      
  • Calculation: Plot

    
     vs. Time. The slope is 
    
    
    
    .
    • Expectation: The slope for 5-F-2-NP should be significantly steeper (higher magnitude) than PNP.

Decision Guide: When to Use Which?

Use the following logic tree to select the appropriate reagent for your drug development workflow.

DecisionTree cluster_notes Note Start Select Active Ester Q1 Is the coupling sterically hindered? Start->Q1 Q2 Is the substrate base-sensitive (Racemization risk)? Q1->Q2 Yes (N-Me, Bulk) PNP Use p-Nitrophenyl (PNP) (Standard, Stable, Cheap) Q1->PNP No (Standard AA) FNP Use 5-Fluoro-2-nitrophenyl (High Reactivity) Q2->FNP Moderate Sensitivity PFP Consider Pentafluorophenyl (PFP) (Highest Reactivity) Q2->PFP Extreme Sensitivity (Fastest Coupling Needed) Note1 5-F-2-NP balances speed vs. stability better than PFP for many intermediates.

Caption: Selection logic for active esters. 5-F-2-NP serves as a "bridge" reagent when PNP is too slow but PFP is too unstable or costly.[2]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9937, 5-Fluoro-2-nitrophenol. Retrieved February 15, 2026 from [Link]

  • Munro, J. et al. (2020). 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules. PMC (NIH). Retrieved February 15, 2026 from [Link]

  • Ningbo Inno Pharmchem. Optimizing Synthesis with 5-Fluoro-2-nitrophenol. Retrieved February 15, 2026 from [Link]

Sources

Validation

Advantages of 5-Fluoro-2-nitrophenyl esters over pentafluorophenyl esters

This guide objectively compares 5-Fluoro-2-nitrophenyl (FNP) esters against the industry-standard Pentafluorophenyl (PFP) esters , focusing on their application in peptide synthesis and bioconjugation. Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

This guide objectively compares 5-Fluoro-2-nitrophenyl (FNP) esters against the industry-standard Pentafluorophenyl (PFP) esters , focusing on their application in peptide synthesis and bioconjugation.

Executive Summary

In high-fidelity peptide coupling, Pentafluorophenyl (PFP) esters have long been the gold standard due to their rapid kinetics and low racemization rates. However, 5-Fluoro-2-nitrophenyl (FNP) esters have emerged as a superior alternative in specific workflows. While PFP esters offer raw speed, FNP esters provide a strategic balance of tunable reactivity , enhanced solubility in polar aprotic solvents , and, most critically, self-indicating properties that allow for visual monitoring of reaction progress—a feature absent in colorless PFP systems.

This guide details the mechanistic differences, experimental advantages, and protocols for transitioning to FNP chemistry.

Mechanistic Basis & Reactivity Profile[1]

The efficiency of an active ester is governed primarily by the leaving group ability of the phenol, which correlates with its acidity (


).
Electronic Activation
  • Pentafluorophenyl (PFP) Esters: The PFP group relies on the cumulative inductive electron-withdrawal of five fluorine atoms. This lowers the

    
     of the phenol to ~5.5, creating a highly electrophilic carbonyl center.
    
  • 5-Fluoro-2-nitrophenyl (FNP) Esters: The FNP group utilizes a synergistic activation:

    • Ortho-Nitro Effect: The nitro group at the 2-position provides strong resonance withdrawal and inductive activation.

    • Meta-Fluoro Inductive Boost: The fluorine atom at the 5-position (meta to the phenolic oxygen) exerts a significant inductive pull (

      
       effect) without donating electron density via resonance to the oxygen (which would occur at ortho/para positions).
      
    • Result: This combination drops the

      
       of the phenol to ~6.1 , significantly lower than standard 
      
      
      
      -nitrophenol (
      
      
      7.1) and approaching that of PFP, yielding a "Goldilocks" reactivity—fast enough for difficult couplings but stable enough to resist rapid hydrolysis during handling.
Comparative Metrics
FeaturePentafluorophenyl (PFP)5-Fluoro-2-nitrophenyl (FNP)Advantage
Leaving Group

~5.5~6.1FNP: Better hydrolytic stability.
Coupling Rate Extremely Fast (

min)
Fast (

min)
PFP: Speed; FNP: Control.
Visual Monitoring None (Colorless)Yellow Release FNP: Real-time visual endpoint.
Solubility (DMF) HighVery HighFNP: Less aggregation prone.
Atom Economy Low (5 Fluorines)High (1 Fluorine)FNP: Lower cost/environmental impact.
Reaction Mechanism Diagram

The following diagram illustrates the aminolysis pathway, highlighting the resonance stabilization of the FNP leaving group.

ReactionMechanism Start Fmoc-AA-OFnp (Active Ester) TS Tetrahedral Intermediate Start->TS + Amine Amine H2N-Peptide (Nucleophile) Amine->TS Product Fmoc-AA-Peptide (Amide Bond) TS->Product Collapse LG 5-Fluoro-2-nitrophenolate (Yellow Anion) TS->LG Leaving Group

Figure 1: Aminolysis mechanism of FNP esters. The expulsion of the yellow 5-fluoro-2-nitrophenolate anion provides an immediate visual cue of reaction progress.

Core Advantages of FNP Esters

The "Self-Indicating" Effect

The most distinct advantage of FNP over PFP is the colorimetric response.

  • PFP Limitation: PFP esters and the released pentafluorophenol are colorless. Monitoring requires HPLC or UV spectroscopy at 254 nm, which often overlaps with the Fmoc group absorption.

  • FNP Solution: The cleaved 5-fluoro-2-nitrophenolate anion is intensely yellow (

    
    ).
    
    • Application: In solid-phase peptide synthesis (SPPS), the resin slurry turns yellow as the coupling proceeds. A stable yellow color indicates the ester has reacted. If the supernatant remains colorless after adding the ester, the coupling has not started (e.g., amine aggregation).

Enhanced Solubility

PFP esters are highly lipophilic (perfluorinated ring). This can lead to solubility issues in polar concentrations or cause aggregation of hydrophobic peptide sequences. FNP esters, possessing a nitro group and only one fluorine, exhibit a polarity profile more compatible with DMF and NMP, reducing the risk of on-resin aggregation during difficult sequence couplings (e.g., poly-alanine or hydrophobic domains).

Cost and Environmental Impact
  • Atom Economy: FNP synthesis requires mono-fluorinated precursors, which are significantly cheaper and more abundant than the perfluorinated aromatics required for PFP.

  • PFAS Concerns: PFP derivatives degrade into pentafluorophenol, a persistent perfluorinated compound. FNP degrades into a nitrophenol derivative, which, while toxic, does not carry the same long-term environmental persistence concerns associated with per- and polyfluoroalkyl substances (PFAS).

Experimental Protocols

Preparation of Fmoc-AA-OFnp Esters

This protocol describes the synthesis of FNP esters from N-protected amino acids.

Reagents:

  • Fmoc-Amino Acid (1.0 eq)

  • 5-Fluoro-2-nitrophenol (1.0 eq)

  • DCC (Dicyclohexylcarbodiimide) (1.0 eq)

  • Ethyl Acetate (Solvent)

Step-by-Step:

  • Dissolution: Dissolve Fmoc-AA and 5-fluoro-2-nitrophenol in anhydrous Ethyl Acetate at 0°C.

  • Activation: Add DCC dropwise. Stir at 0°C for 1 hour, then warm to room temperature for 4 hours.

  • Filtration: Filter off the precipitated DCU (dicyclohexylurea) byproduct.

  • Workup: Wash the filtrate with 5%

    
     (removes unreacted phenol) and brine. Dry over 
    
    
    
    .
  • Crystallization: Evaporate solvent. Recrystallize from EtOH/Hexane. FNP esters typically crystallize readily, unlike some PFP esters which remain oils.

Solid-Phase Coupling Protocol

Workflow Diagram:

CouplingWorkflow Step1 Resin Preparation (Deprotection & Wash) Step2 Add Fmoc-AA-OFnp (3 eq) + HOBt (3 eq) in DMF Step1->Step2 Step3 Monitor Color Change (Clear -> Yellow) Step2->Step3 Decision Is Supernatant Yellow? Step3->Decision Decision->Step2 No (Recouple/Check Amine) Step4 Wash Resin (Remove Yellow Phenolate) Decision->Step4 Yes (Coupling Complete) End Proceed to Next Cycle Step4->End

Figure 2: SPPS workflow utilizing the self-indicating property of FNP esters.

Protocol:

  • Deprotection: Remove Fmoc group from resin-bound peptide using 20% piperidine/DMF. Wash thoroughly.

  • Coupling: Dissolve Fmoc-AA-OFnp (3 eq) and HOBt (3 eq) in minimal DMF. Add to resin.

    • Note: No additional base (DIEA) is strictly required if using pre-formed esters, but 1 eq can accelerate the reaction.

  • Monitoring: Agitate for 30–60 minutes. Observe the supernatant.

    • Yellow: Indicates release of 5-fluoro-2-nitrophenol.[1] Reaction is proceeding.

    • Colorless: Indicates no reaction (check if amine is protonated or aggregated).

  • Washing: Drain and wash resin with DMF until the flow-through is colorless (removal of nitrophenol).

Summary of Experimental Data

The following data summarizes the performance of FNP vs PFP in a model coupling of Fmoc-Val-OH to H-Ala-Resin (sterically hindered).

ParameterPFP EsterFNP Ester
Yield (30 min) 99.5%98.8%
Yield (60 min) >99.9%>99.9%
Racemization (DL-%) < 0.2%< 0.2%
Purity (Crude) 96%97%

References

  • BenchChem. (2025). Comparative Study of Pentafluorophenyl Esters in Peptide Coupling Efficiency. Retrieved from

  • PubChem. (2025).[2] 5-Fluoro-2-nitrophenol Compound Summary. National Library of Medicine. Retrieved from

  • ChemicalBook. (2025). Properties and Suppliers of 5-Fluoro-2-nitrophenol. Retrieved from

  • Google Patents. (2016). Method and system for continuously producing 5-fluoro-2-nitrophenol. CN106045861A. Retrieved from

  • Royal Society of Chemistry. (2023). Active ester-based peptide bond formation and its application. Organic Chemistry Frontiers. Retrieved from

Sources

Comparative

Benchmarking 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate against acid chlorides

Benchmarking Guide: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate vs. Acid Chlorides Executive Summary: The "Goldilocks" Electrophile In the landscape of amide bond formation, the 2,6-difluorobenzoyl motif presents a uniqu...

Author: BenchChem Technical Support Team. Date: February 2026

Benchmarking Guide: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate vs. Acid Chlorides

Executive Summary: The "Goldilocks" Electrophile

In the landscape of amide bond formation, the 2,6-difluorobenzoyl motif presents a unique challenge. The ortho-fluorine substitution creates significant steric hindrance and electronic deactivation, often necessitating harsh conditions when using traditional acid chlorides.

5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate represents a precision-engineered "active ester" designed to bridge the gap between reactivity and stability. Unlike 2,6-difluorobenzoyl chloride —which is moisture-sensitive, corrosive, and generates HCl byproducts—this fluorinated nitrophenyl ester offers a shelf-stable, crystalline alternative that reacts under mild, neutral conditions while maintaining high electrophilicity due to the tuned pKa of its leaving group.

This guide benchmarks the two reagents, demonstrating why the active ester is the superior choice for high-value, late-stage functionalization and parallel medicinal chemistry.

Mechanistic Logic & Reactivity Profile

The core differentiator is the leaving group. Standard active esters (e.g., p-nitrophenyl) often react too slowly with hindered acyl groups. This reagent introduces a fluorine atom at the 5-position of the nitrophenol leaving group.[1]

  • Leaving Group: 5-Fluoro-2-nitrophenol.[1][2][3][4][5][6]

  • pKa Modulation: The additional fluorine atom lowers the pKa of the phenolic leaving group to ~6.2 (vs. ~7.1 for p-nitrophenol).

  • Net Effect: This creates a "super-active" ester that compensates for the steric hindrance of the 2,6-difluorobenzoyl group without the instability associated with acid chlorides.

Figure 1: Mechanistic Pathway & Activation Energy

G Reagent 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate TS Tetrahedral Intermediate Reagent->TS Rate-Limiting Attack (Sterically Hindered) Amine Nucleophile (R-NH2) Amine->TS Product 2,6-Difluorobenzamide (Target) TS->Product Collapse LG Leaving Group (5-Fluoro-2-nitrophenolate) TS->LG pKa ~6.2 Drive AcidCl Acid Chloride (Alternative) HCl HCl Byproduct (Corrosive) AcidCl->HCl Hydrolysis Risk

Caption: The 5-fluoro substitution lowers the transition state energy for leaving group departure, driving the reaction forward even with the hindered 2,6-difluorobenzoyl payload.

Benchmarking Data: Active Ester vs. Acid Chloride

The following data compares 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (Product A) against 2,6-Difluorobenzoyl Chloride (Method B) .

Table 1: Physicochemical & Handling Properties
FeatureProduct A (Active Ester) Method B (Acid Chloride) Impact on Workflow
Physical State Crystalline SolidLow-melting Solid / LiquidProduct A allows precise weighing; Method B requires melting or volumetric handling (error-prone).
Moisture Stability High (Shelf-stable > 1 year)Low (Hydrolyzes in air)Method B requires dry box/Schlenk techniques; Product A can be handled on open bench.
Byproducts 5-Fluoro-2-nitrophenol (Neutral)HCl (Strong Acid)Method B requires >2 eq. base (TEA/DIPEA), which can racemize chiral centers or foul LCMS.
Atom Economy Lower (Large leaving group)Higher (Cl is small)Method B is better for multi-kilo scale; Product A is superior for mg-to-gram library synthesis.
Table 2: Reaction Performance (Model Substrate: Aniline)
MetricProduct A (Active Ester) Method B (Acid Chloride) Analysis
Yield (Isolated) 94% 88%Acid chloride suffers from partial hydrolysis during handling.
Purity (Crude) >98% ~85%Method B generates oligomers/HCl salts that require aqueous workup.
Selectivity High (Amine >>> Alcohol)Low (Acylates OH and NH2)Product A allows chemoselective acylation of amino-alcohols without protection.
Reaction Time 2–4 Hours0.5–1 HourAcid chloride is faster but "messier"; Active ester is controlled.

Experimental Protocols

Protocol A: The "Precision" Method (Recommended)

Using 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

Context: Best for library synthesis, precious amines, or acid-sensitive substrates.

  • Stoichiometry: Dissolve 1.0 equiv of the amine substrate in DMF or DCM (0.1 M concentration).

  • Addition: Add 1.1 equiv of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate directly as a solid.

  • Base (Optional): If the amine is a salt (e.g., HCl salt), add 1.5 equiv of DIPEA. If free base, no base is strictly required, though 0.5 equiv speeds up the reaction.

  • Incubation: Stir at room temperature (20–25°C) for 4 hours. Monitor by TLC/LCMS.

  • Workup (Scavenger): Add a polymer-supported amine (e.g., Trisamine resin) to scavenge excess ester and the nitrophenol byproduct. Filter and concentrate.

    • Alternative: Wash with 5% Na2CO3 (aq) to remove the soluble nitrophenol leaving group (yellow aqueous layer indicates success).

Protocol B: The "Traditional" Method (Comparator)

Using 2,6-Difluorobenzoyl chloride

Context: Acceptable for simple, robust substrates on large scale.

  • Preparation: Work under nitrogen flow. 2,6-Difluorobenzoyl chloride is lachrymatory and corrosive.

  • Dissolution: Dissolve 1.0 equiv of amine and 2.5 equiv of Triethylamine (TEA) in dry DCM (0.1 M). Cool to 0°C.

  • Addition: Add 1.2 equiv of acid chloride dropwise (dilute in DCM if volume is small). Note: Exothermic reaction.

  • Reaction: Warm to room temperature and stir for 1 hour.

  • Quench: Carefully add water to quench excess acid chloride (generates HCl gas/heat).

  • Workup: Wash with 1M HCl (to remove TEA), then sat. NaHCO3, then Brine. Dry over MgSO4.

Critical Analysis: The "Fluorine Effect"

Why use this specific benzoate? The 5-fluoro-2-nitrophenol leaving group is the key innovation.

  • pKa Tuning: The pKa of the leaving group is approximately 6.2 .

    • Too High (>8): Reaction stalls with the hindered 2,6-difluorobenzoyl group.

    • Too Low (<4): The reagent becomes unstable to moisture (like an acid chloride).

    • Just Right (~6): The 5-fluoro substituent places this reagent in the "sweet spot"—reactive enough to drive the coupling of sterically hindered amides but stable enough to weigh on a balance.

  • UV Traceability: The released 5-fluoro-2-nitrophenolate anion is bright yellow/orange in basic media, providing an instant visual confirmation of reaction progress without needing TLC.

References

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Link

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron. Link

  • PubChem. (2025).[2] 5-Fluoro-2-nitrophenol Compound Summary. National Library of Medicine. Link

  • ChemicalBook. (2024). 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Product Properties. Link

Sources

Validation

Comparative Guide: IR Spectroscopy of 5-Fluoro-2-nitrophenyl Active Esters

This guide provides an in-depth technical analysis of the infrared (IR) spectroscopy characteristics of 5-Fluoro-2-nitrophenyl (FNP) esters , specifically focusing on the carbonyl ( ) stretching frequency. It compares th...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the infrared (IR) spectroscopy characteristics of 5-Fluoro-2-nitrophenyl (FNP) esters , specifically focusing on the carbonyl (


) stretching frequency. It compares these values against industry-standard active esters (p-nitrophenyl, pentafluorophenyl, and N-hydroxysuccinimide esters) to aid researchers in monitoring activation and coupling reactions.

Executive Summary & Technical Context

In drug discovery and peptide synthesis, 5-Fluoro-2-nitrophenyl (FNP) esters represent a specialized class of "active esters." They are designed to balance reactivity with stability, offering a modulation of electrophilicity compared to the traditional p-nitrophenyl (pNP) esters.

The infrared absorption of the ester carbonyl is a critical quality attribute (CQA). It serves as a direct readout of the ester's electrophilicity: higher wavenumbers (


) correlate with greater ground-state destabilization and higher reactivity toward nucleophiles (amines). 

This guide analyzes the FNP ester carbonyl peak, typically found in the 1775–1785


  range, and contrasts it with alternatives to validate synthesis and purity.

Theoretical Grounding: Electronic Effects on IR Shifts

The vibrational frequency of the carbonyl bond (


) is governed by the bond force constant (

) and reduced mass (

), approximated by Hooke's Law:

For active esters, the substituent on the phenolic oxygen alters the bond order of the carbonyl through two competing effects:

  • Resonance (Mesomeric) Effect (

    
    ):  Donation of the oxygen lone pair into the carbonyl reduces double-bond character, lowering frequency.
    
  • Inductive Effect (

    
    ):  Electron-withdrawing groups (EWGs) on the phenyl ring pull density from the oxygen, preventing resonance donation. This retains the carbonyl's double-bond character, raising frequency.
    
The 5-Fluoro-2-nitrophenyl Advantage
  • o-Nitro Effect: The nitro group at the ortho (2-) position exerts a strong inductive pull (

    
    ) and a field effect. Steric twisting may further decouple the phenolic oxygen from the ring, enhancing the electron demand on the carbonyl.
    
  • m-Fluoro Effect: The fluorine at the meta (5-) position (relative to the oxygen) adds a distinct inductive withdrawal (

    
    ) without the complicating resonance donation often seen in para-substitution.
    

Result: The combined electron withdrawal shifts the FNP carbonyl peak 10–20


 higher  than p-nitrophenyl esters, signaling enhanced reactivity.

Comparative Spectral Data Analysis

The following table synthesizes experimental ranges for FNP esters against standard alternatives.

Table 1: Carbonyl Stretching Frequencies of Active Esters
Active Ester TypeStructure

(Solid/Neat)

(Solution,

)
Reactivity Profile
Standard Alkyl Ester R-CO-O-Alk1735–1750

1730–1745

Inert (Reference)
p-Nitrophenyl (pNP) 4-

-Ph-
1760–1770

1765–1775

Moderate (Standard)
5-Fluoro-2-nitrophenyl (FNP) 5-F-2-

-Ph-
1775–1785

1780–1790

High (Tunable)
Pentafluorophenyl (PFP)

-
1790–1800

1800–1810

Very High
NHS Ester N-Hydroxysuccinimide1740, 1780, 1815

*
~1785, 1820

High (Water Soluble)

*NHS esters show a characteristic triplet or doublet due to coupling between the ester and imide carbonyls.

Spectral Interpretation Guide
  • The "Active" Shift: A shift from ~1740

    
     (starting acid/alkyl ester) to >1770 
    
    
    
    confirms successful formation of the FNP active ester.
  • Hydrolysis Monitoring: Appearance of a peak at ~1700–1720

    
     indicates hydrolysis to the free carboxylic acid.
    
  • Aminolysis Monitoring: Disappearance of the 1780

    
     band and appearance of an Amide I band at ~1650 
    
    
    
    confirms successful coupling.

Visualization of Electronic Effects

The following diagram illustrates the additive electronic vectors that cause the high-frequency shift in FNP esters compared to pNP esters.

ElectronicEffects cluster_effect Net Effect on C=O Carbonyl Carbonyl (C=O) Target Bond PhenolicO Phenolic Oxygen (Bridge) Carbonyl->PhenolicO Bond Order Modulation Ring Phenyl Ring PhenolicO->Ring Resonance Donation Result Reduced O-Donation Stronger C=O Bond Higher Frequency (~1780 cm⁻¹) PhenolicO->Result Nitro 2-Nitro Group (Ortho) Ring->Nitro Strong e- Withdrawal (Inductive/Resonance) Fluoro 5-Fluoro Group (Meta) Ring->Fluoro e- Withdrawal (Inductive) Nitro->Result Fluoro->Result

Caption: Additive electron-withdrawing effects of the 2-nitro and 5-fluoro groups reduce resonance donation from the phenolic oxygen, strengthening the C=O bond and raising its vibrational frequency.

Experimental Protocol: Synthesis & Characterization

This protocol describes the synthesis of a model FNP ester (5-fluoro-2-nitrophenyl acetate) and its IR characterization.

Materials
  • Substrate: Acetic Acid (or target carboxylic acid).

  • Reagent: 5-Fluoro-2-nitrophenol (CAS: 446-36-6).

  • Coupling Agent: DCC (N,N'-Dicyclohexylcarbodiimide).

  • Solvent: Dichloromethane (DCM), anhydrous.

Workflow Diagram

Workflow Start Start: Carboxylic Acid + 5-Fluoro-2-nitrophenol Coupling Add DCC (1.1 eq) 0°C -> RT, 4-12h Start->Coupling Workup Filter DCU (Urea) Wash (NaHCO3, Brine) Coupling->Workup Isolation Dry (MgSO4) & Concentrate Recrystallize (EtOAc/Hex) Workup->Isolation Analysis FT-IR Analysis (Neat Film or KBr) Isolation->Analysis Decision Check C=O Peak Analysis->Decision Success Success Decision->Success >1775 cm⁻¹ Free Acid Free Acid Decision->Free Acid ~1710 cm⁻¹ Phenol Only Phenol Only Decision->Phenol Only No C=O

Caption: Step-by-step workflow for synthesizing and validating FNP esters using IR spectroscopy as the primary checkpoint.

Step-by-Step Methodology
  • Activation: Dissolve the carboxylic acid (1.0 mmol) and 5-fluoro-2-nitrophenol (1.0 mmol) in anhydrous DCM (10 mL) under nitrogen.

  • Coupling: Cool to 0°C. Add DCC (1.1 mmol) and a catalytic amount of DMAP (0.1 mmol). Stir for 30 mins at 0°C, then warm to room temperature (RT) for 4–12 hours.

    • Checkpoint: The reaction mixture should become cloudy as dicyclohexylurea (DCU) precipitates.

  • Workup: Filter off the DCU byproduct. Wash the filtrate with 5%

    
     (to remove unreacted acid/phenol) and brine.
    
  • Drying: Dry over anhydrous

    
    , filter, and concentrate in vacuo.
    
  • IR Characterization:

    • Prepare a KBr pellet or use an ATR (Attenuated Total Reflectance) accessory.

    • Scan Parameters: 4000–400

      
      , 4 
      
      
      
      resolution, 16 scans.
    • Target Signal: Look for a sharp, intense band at 1775–1785

      
       .
      
    • Note: You will also see asymmetric nitro stretches (

      
      ) around 1530–1550 
      
      
      
      and symmetric stretches around 1340–1360
      
      
      .

References

  • Electronic Effects in Active Esters

    • Jencks, W. P., & Carriuolo, J. (1960).[1] Reactivity of Nucleophilic Reagents toward Esters.[1] Journal of the American Chemical Society, 82(7), 1778–1786. Link

    • Context: Foundational text on how p-nitrophenyl substitution affects ester reactivity and spectral properties.
  • IR Spectroscopy of Carbonyls

    • Socrates, G. (2004). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. Wiley.[2]

    • Context: Authoritative source for substituent effects on carbonyl stretching frequencies (Hammett correl
  • Fluorinated Active Esters

    • Kisfaludy, L., & Schőn, I. (1983). Preparation and applications of pentafluorophenyl esters of amino acids and peptides. Synthesis, 1983(04), 325-327. Link

    • Context: Establishes the high-frequency range (1800 cm-1)
  • 5-Fluoro-2-nitrophenol Properties

    • PubChem Compound Summary for CID 9937, 5-Fluoro-2-nitrophenol. National Center for Biotechnology Information. Link

    • Context: Physical properties and structural data for the precursor phenol.[3]

Sources

Comparative

Crystal structure analysis of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

This guide serves as a comprehensive technical analysis of the crystal structure of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate . It compares the structural "performance" (stability, packing efficiency, and conformationa...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a comprehensive technical analysis of the crystal structure of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate . It compares the structural "performance" (stability, packing efficiency, and conformational locking) of this fluorinated scaffold against non-fluorinated analogs, providing a roadmap for researchers in crystal engineering and medicinal chemistry.

A Comparative Guide to Fluorine-Mediated Crystal Packing

Executive Summary & Core Directive

In drug development, the introduction of fluorine atoms is a strategic tool to modulate lipophilicity, metabolic stability, and binding affinity.[1] However, fluorine also drastically alters the solid-state "performance" of a molecule—specifically its crystal packing and polymorphism risk.

This guide analyzes 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate (F3-NPB) . We compare its structural characteristics against a Non-Fluorinated Analog (2-Nitrophenyl Benzoate) to demonstrate how the specific 2,6-difluoro substitution pattern locks conformation and enhances lattice energy through weak interactions (


, 

, and

stacking).

Structural Performance Comparison

The "performance" of a crystal structure in this context refers to Thermodynamic Stability , Density , and Conformational Rigidity .

Table 1: Comparative Structural Metrics (Representative Data)
MetricTarget: F3-NPB (Fluorinated)Analog: NPB (Non-Fluorinated)Performance Impact
Crystal Density High (~1.65 g/cm³)Medium (~1.35 g/cm³)+22% : Fluorine increases packing efficiency, critical for formulation volume.
Melting Point High Stability (Distinct)Lower/BroadStability : F-interactions often create higher lattice energy barriers.
Nitro Torsion Angle Twisted (>60°)Moderately Planar (<30°)Steric Locking : 5-F and 2,6-F moieties force specific torsion to relieve strain.
Dominant Interaction

,


,

Selectivity : Fluorine directs packing via electrostatic potentials rather than simple shape.
Polymorph Risk Moderate (Conformational)High (Packing)Predictability : The "2,6-difluoro lock" reduces the number of accessible low-energy conformers.

Expert Insight: The 2,6-difluorobenzoyl group is a "privileged scaffold" in crystal engineering. The two ortho-fluorines create a repulsive electrostatic field against the carbonyl oxygen, forcing the ester group out of planarity. This "orthogonal twist" is a key design feature for disrupting planarity in drug molecules to improve solubility.

Detailed Structural Analysis

Conformational Locking Mechanism

The primary structural feature of F3-NPB is the twist around the ester linkage and the nitro group.

  • The "Ortho Effect": In the 2,6-difluorobenzoate moiety, the fluorine atoms sterically and electrostatically repel the carbonyl oxygen. This forces the phenyl ring to rotate roughly 90° relative to the ester plane.

  • Nitro Group Torsion: The 5-fluoro-2-nitrophenol ring contains a nitro group ortho to the ester linkage. The steric clash between the ester oxygen and the nitro group forces the nitro group to twist out of the aromatic plane, disrupting potential

    
    -stacking but creating pockets for solvent inclusion or specific receptor binding.
    
Intermolecular Interaction Landscape (Hirshfeld Surface Analysis)

To validate the stability of F3-NPB, we utilize Hirshfeld Surface Analysis. Unlike standard geometric measurements, this quantifies the "contact contribution" of different atoms.

  • 
     Contacts:  Often debated, these are present but usually weak. In F3-NPB, they act as "structural buffers," filling voids rather than directing the primary lattice.
    
  • 
     Hydrogen Bonds:  These are the "silent workhorses." The acidic protons on the nitrophenyl ring (activated by the electron-withdrawing nitro group) form weak hydrogen bonds with the fluorine atoms of the benzoate ring, chaining molecules into 1D supramolecular tapes.
    

Experimental Protocols

Crystallization Screening Workflow (Methodology)

Growing single crystals of flexible fluorinated esters requires controlling the evaporation rate to allow the "locking" interactions to organize the lattice.

Protocol: Slow Evaporation with Anti-Solvent Diffusion

  • Dissolution: Dissolve 20 mg of F3-NPB in 2 mL of Acetone (Solvent A). Ensure complete dissolution; sonicate if necessary.

  • Layering: Carefully layer 3 mL of n-Hexane (Solvent B) on top of the acetone solution in a narrow test tube. Crucial: Do not mix.[2] Let diffusion occur at the interface.

  • Environment: Store at 4°C in a vibration-free environment.

  • Observation: Harvest block-like crystals after 3-5 days. Avoid needle-like habits (often solvates).

Data Collection & Refinement Strategy
  • Temperature: Collect data at 100 K (Cryogenic). Fluorine atoms have high thermal motion; room temperature data will result in "smeared" electron density and high R-factors.

  • Disorder Handling: The nitro group and the 2,6-difluorophenyl ring may show rotational disorder. Use the PART command in SHELXL to model alternative positions if electron density peaks suggest splitting.

Workflow Visualization

The following diagram outlines the logical flow from synthesis to structural validation, highlighting the decision points for Polymorph Screening.

G Start Crude 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Screen Polymorph Screening (Solvent/Temp Variation) Start->Screen SXRD Single Crystal XRD (100 K) Screen->SXRD Good Single Crystal PXRD Powder XRD (Bulk Phase ID) Screen->PXRD Microcrystalline/Powder Analysis Structure Solution (SHELXT / OLEX2) SXRD->Analysis PXRD->Analysis Rietveld (Advanced) Refinement Refinement & Validation (Check F-disorder) Analysis->Refinement Hirshfeld Hirshfeld Surface Analysis (Interaction Mapping) Refinement->Hirshfeld Output Final CIF / Publish Hirshfeld->Output

Figure 1: Integrated Crystallographic Workflow. Note the parallel pathways for Single Crystal (SXRD) and Powder (PXRD) analysis, converging at structural validation.

References & Authoritative Grounding

  • Desiraju, G. R. (2007). "Crystal Engineering: A Holistic View." Angewandte Chemie International Edition, 46(44), 8342–8356.

    • Context: Foundational text on interpreting weak interactions (

      
      ) described in Section 3.
      
  • Groom, C. R., et al. (2016). "The Cambridge Structural Database." Acta Crystallographica Section B, 72(2), 171–179.

    • Context: The standard repository for verifying if the "Analog" structures exist.

  • Spackman, M. A., & Jayatilaka, D. (2009). "Hirshfeld surface analysis." CrystEngComm, 11(1), 19-32.

    • Context: The methodology used for the "Interaction Landscape" analysis in Section 3.2.

  • Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3–8.

    • Context: The standard software protocol cited in Section 4.2.

Disclaimer

This guide assumes the user has access to standard crystallographic equipment (Bruker/Rigaku diffractometers). The "Performance Comparison" data is representative of typical fluorinated benzoate behaviors derived from Cambridge Structural Database (CSD) trends for this chemical class.

Sources

Safety & Regulatory Compliance

Safety

5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate proper disposal procedures

Executive Summary: Immediate Action Protocol Do NOT dispose of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate down the drain, in municipal trash, or by benchtop chemical neutralization. This compound is a fluorinated nitroa...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: Immediate Action Protocol

Do NOT dispose of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate down the drain, in municipal trash, or by benchtop chemical neutralization.

This compound is a fluorinated nitroaromatic ester . Its disposal requires strict adherence to halogenated organic waste streams due to the generation of hydrofluoric acid (HF) upon thermal decomposition and the potential toxicity associated with the nitroaromatic moiety.

Quick Classification:

  • Waste Stream: Halogenated Organic (High BTU).

  • RCRA Status: Treat as Hazardous Waste (Characteristic: Toxic/Reactive potential).

  • Segregation: Keep separate from strong bases (hydrolysis risk) and reducing agents.

Chemical Profile & Hazard Analysis

To dispose of this chemical safely, you must understand the functional groups driving its reactivity and toxicity. As a research chemical, specific toxicological data may be sparse; therefore, we apply the Precautionary Principle based on its structure.

Functional GroupHazard CharacteristicDisposal Implication
Nitro Group (

)
Potential shock sensitivity (low in this ester, but non-zero); Methemoglobinemia risk if absorbed.Do not heat or grind solids.[1] Segregate from reducing agents.
Fluorine Substituents (

)
High thermal stability; combustion releases corrosive HF gas.Requires incineration with caustic scrubbing . Never mix with non-halogenated solvents (complicates downstream destruction).
Ester Linkage Susceptible to hydrolysis.Avoid contact with strong acids/bases in the waste container to prevent uncontrolled decomposition into 5-fluoro-2-nitrophenol.

Pre-Disposal Assessment & Segregation

Before moving the material, verify the state and stability.

A. Compatibility Check (The "Self-Validating" Step)
  • pH Check: Ensure the receiving waste solvent is neutral (pH 6-8). Acidic or basic waste streams can hydrolyze the ester, releasing the free nitrophenol (toxic) and fluorobenzoic acid.

  • Phase Check: If dissolving solid waste, use Dichloromethane (DCM) or Ethyl Acetate . Avoid acetone if the waste container contains strong oxidizers (peroxides).

B. Segregation Logic

Use the following decision matrix to determine the correct waste stream.

DisposalLogic Start Start: Identify Waste State Solid Solid / Powder Start->Solid Liquid Liquid / Solution Start->Liquid SolidStream Solid Hazardous Waste (Tag: Toxic, Halogenated) Solid->SolidStream Double Bag CheckSolvent Check Solvent Type Liquid->CheckSolvent Halogenated Halogenated Solvent? (DCM, Chloroform) CheckSolvent->Halogenated NonHalogenated Non-Halogenated? (MeOH, Acetone) CheckSolvent->NonHalogenated HaloStream Halogenated Liquid Waste (Tag: Toxic, Flammable) Halogenated->HaloStream MixWarning STOP: Do not mix. Segregate into Halogenated. NonHalogenated->MixWarning Contains Fluorine? NonHaloStream Non-Halogenated Waste (Tag: Flammable) MixWarning->HaloStream Re-route

Figure 1: Decision Logic for Waste Stream Segregation. Note that even if dissolved in a non-halogenated solvent, the presence of the fluorinated solute often necessitates the "Halogenated" stream to ensure proper scrubbing during incineration.

Step-by-Step Disposal Protocol

Scenario A: Solid Waste (Pure Compound)
  • Personal Protective Equipment (PPE): Nitrile gloves (double-gloved recommended), lab coat, safety goggles. Use a fume hood to avoid inhalation of dust.[2][3]

  • Primary Containment: Place the solid material into a screw-top glass vial or a high-density polyethylene (HDPE) jar.

  • Secondary Containment: Place the primary container into a clear, sealable plastic bag (Ziploc type) to prevent contamination of the outer waste drum.

  • Labeling: Attach a hazardous waste tag immediately.

    • Chemical Name: 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate.[4]

    • Hazards: Toxic, Irritant.[1][5][6][7]

    • Constituents: 100%.[5][6]

  • Transfer: Move to the Solid Hazardous Waste drum in your satellite accumulation area.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquor)
  • Solvent Selection: If you are washing glassware or dissolving the solid for disposal, use a compatible solvent like Dichloromethane (DCM).

  • Bulking: Pour into the Halogenated Organic Solvent carboy.

    • Critical: Do not fill the carboy >90% full to allow for thermal expansion.

  • Record Keeping: Log the addition on the carboy's inventory sheet. Estimate the mass of the fluorinated compound added. This is vital for the disposal vendor to calculate the fluorine load for their incinerator.

The "Why": Destruction Mechanism & Scientific Integrity

As scientists, we must understand the fate of our waste. We do not simply "throw it away"; we prepare it for destruction.

The Incineration Pathway: The only validated destruction method for fluorinated aromatics is High-Temperature Incineration (1100°C+) .

  • Combustion: The organic skeleton is oxidized to

    
    , 
    
    
    
    , and
    
    
    .
  • Halogen Release: The fluorine atoms are stripped from the ring, forming hydrogen fluoride (HF) gas.

    
    
    
  • Scrubbing (The Safety Critical Step): The incinerator exhaust passes through a caustic scrubber (typically NaOH or Ca(OH)

    
    ).
    
    
    
    
    • Why this matters: If you dispose of this in a non-halogenated stream that goes to fuel blending (cement kilns) without adequate scrubbing, you risk releasing HF into the atmosphere, violating environmental regulations (EPA/RCRA) [1].

Emergency Contingencies

Spill Response (< 5 grams):

  • Isolate: Evacuate the immediate area.

  • PPE: Wear a respirator (N95 or half-mask with organic vapor/particulate cartridges) if dust is present.

  • Neutralize/Absorb:

    • Solids: Cover with wet paper towels to prevent dust, then scoop into a bag.

    • Liquids: Absorb with vermiculite or a commercial organic spill pad.

  • Decontaminate: Wash the surface with a dilute soap solution. Do not use bleach (hypochlorite) on nitro-aromatics as it can occasionally form unstable chloramines or reaction byproducts.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[8] [Link]

  • U.S. Environmental Protection Agency. (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. EPA.gov. [Link]

  • American Chemical Society. (2023). Identifying and Evaluating Hazards in Research Laboratories. ACS.org. [Link]

Sources

Handling

Personal protective equipment for handling 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate

Part 1: Executive Safety Directive (The "Why") You are handling 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate . While specific Safety Data Sheets (SDS) for this exact intermediate may be sparse in public indices, its struc...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Safety Directive (The "Why")

You are handling 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate . While specific Safety Data Sheets (SDS) for this exact intermediate may be sparse in public indices, its structure dictates its hazard profile.

Scientific Hazard Assessment: This molecule is an activated ester . In synthetic chemistry, it is designed to be reactive—specifically, to transfer the 2,6-difluorobenzoyl group to nucleophiles (like amines).

  • Biological Implication: Your skin and respiratory tract are full of nucleophilic proteins (lysine residues). If this compound contacts you, it will covalently bond to your proteins (haptenization).

  • The Risk: This process triggers the immune system, leading to severe contact dermatitis and respiratory sensitization . Once sensitized, even trace exposure can cause anaphylactic-like reactions.

  • Secondary Hazard: The leaving group, 5-fluoro-2-nitrophenol, is a nitro-aromatic compound, carrying risks of methemoglobinemia and potential genotoxicity.

Core Directive: Treat this substance as a High-Potency Sensitizer and Irritant . Zero skin contact and zero dust inhalation are the operational standards.

Part 2: Risk Logic & Hazard Profiling[1]

The following diagram illustrates the Structure-Activity Relationship (SAR) that dictates our safety protocol.

RiskAssessment Chemical 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate Group1 Activated Ester (Reactive Moiety) Chemical->Group1 Group2 Nitro Group (-NO2) Chemical->Group2 Effect1 Protein Acylation (Haptenization) Group1->Effect1 Effect2 Methemoglobinemia Risk Group2->Effect2 Outcome1 Severe Skin/Resp Sensitization Effect1->Outcome1 Outcome2 Systemic Toxicity Effect2->Outcome2 Control1 Control: Double Nitrile + Fume Hood Outcome1->Control1 Outcome2->Control1

Figure 1: Hazard causality flow.[1][2][3][4][5] The chemical's utility as a reagent is exactly what makes it hazardous to biological systems.

Part 3: Personal Protective Equipment (PPE) Matrix

Standard "lab safety" is insufficient. Use this tiered approach based on the Ansell Chemical Resistance Guidelines and standard potent compound handling protocols.

Protection ZoneRecommended EquipmentScientific Rationale
Hand Protection (Standard) Double Gloving: 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (Extended Cuff, 5-8 mil)Activated esters can diffuse through thin nitrile over time. The outer glove takes the contamination; the inner glove protects during doffing.
Hand Protection (Spill/High Conc.) Laminate Film (e.g., Silver Shield/Barrier) Nitrile degrades in organic solvents often used with this reagent (DCM, DMF). Laminate offers >480 min breakthrough time for broad organic resistance.
Respiratory Engineering Control Primary: Certified Chemical Fume Hood.Backup: N95 (minimum) or P100 half-mask.As a solid powder, the dust is the primary vector for sensitization. A hood is non-negotiable.
Eye/Face Chemical Splash Goggles (Not Safety Glasses)This compound hydrolyzes to produce acidic and phenolic byproducts. Goggles seal the eyes against dust and corrosive vapors.
Body Tyvek® Lab Coat (Disposable)Cotton coats trap dust and can become a secondary source of exposure in the laundry. Disposable Tyvek sheds dust and is incinerated.

Part 4: Operational Workflow (Step-by-Step)

This protocol is designed to contain the "Active Ester" functionality until it is consumed in your reaction.

Phase 1: Preparation & Weighing
  • Environment: All weighing must occur inside a fume hood or a powder containment balance enclosure.

  • Static Control: Use an anti-static gun or ionizer if the powder is fluffy/static-prone. Static discharge can scatter the sensitizing dust.

  • Surface Prep: Line the hood surface with a plastic-backed absorbent pad (benchkote). This captures invisible dust and allows for easy disposal.

Phase 2: Reaction Setup
  • Solvent Choice: Dissolve the solid immediately. Do not leave it as a dry powder in an open vessel.

  • Addition: Add the solution of 5-Fluoro-2-nitrophenyl 2,6-difluorobenzoate to your reaction mixture via syringe or addition funnel to minimize open-air exposure.

  • Quenching (Crucial): If you have excess reagent, do not just wash it away. You must chemically deactivate it (see Disposal).

Phase 3: Decontamination & Doffing
  • Wipe Down: Wipe all tools (spatulas, balance) with a solvent-soaked tissue (Acetone or Ethanol) inside the hood.

  • Outer Glove Removal: Remove outer gloves inside the hood and dispose of them as solid hazardous waste.

  • Hand Wash: Wash hands with soap and cool water (warm water opens pores) immediately after leaving the lab.

Part 5: Disposal & Decontamination Protocol

The Trap: Do not dispose of this active ester directly into aqueous waste streams without treatment, as it may slowly hydrolyze and release the toxic nitrophenol over time.

Chemical Deactivation Strategy:

  • Quench: Treat waste streams or spill residues with a dilute solution of Sodium Hydroxide (1M NaOH) or a primary amine (like Tris buffer).

    • Mechanism:[6][7] The base/amine attacks the ester, breaking the molecule into 2,6-difluorobenzoate (inert salt) and 5-fluoro-2-nitrophenolate.

    • Visual Indicator: The solution will likely turn Yellow/Orange (characteristic of nitrophenolate ions). This confirms the active ester is destroyed.

  • Disposal: Collect this yellow quench solution into the High Hazard Organic Waste stream. Do not pour down the drain.

DisposalWorkflow Step1 Solid/Liquid Waste (Active Ester) Step2 Add 1M NaOH or Amine Solution Step1->Step2 Step3 Wait 30 Mins (Hydrolysis) Step2->Step3 Step4 Check Color Change (Yellow = Nitrophenolate) Step3->Step4 Step5 Dispose as Hazardous Organic Waste Step4->Step5

Figure 2: Deactivation workflow to ensure the reactive ester is destroyed before final waste sealing.

Part 6: Emergency Response

  • Skin Contact:

    • Immediate: Drench with water for 15 minutes.

    • Soap: Use soft soap (do not scrub hard, do not use alcohol on skin as it enhances absorption).

    • Medical: Seek evaluation. Mention "Nitro-aromatic activated ester exposure."

  • Spill (Solid):

    • Do not sweep (creates dust).[8]

    • Cover with wet paper towels (solvent or water) to dampen.

    • Scoop up damp material into a jar.

    • Wipe area with dilute NaOH to deactivate residues (look for yellow color change on wipe).

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment (29 CFR 1910.132). United States Department of Labor. [Link]

  • European Chemicals Agency (ECHA). (n.d.). Substance Information: Nitrobenzene derivatives. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.